1,3-Diisopropylbenzene-d18

Core Science & Biosynthesis

A Comprehensive Technical Guide to 1,3-Diisopropylbenzene-d18 for Researchers and Drug Development Professionals

Introduction

1,3-Diisopropylbenzene-d18 is the deuterated form of 1,3-diisopropylbenzene, a stable, non-radioactive isotope-labeled compound. In this fully deuterated analog, all 18 hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it an invaluable tool in analytical chemistry, particularly as an internal standard for quantitative analysis using mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its near-identical physicochemical properties to its non-deuterated counterpart ensure it behaves similarly during sample preparation and analysis, allowing for accurate correction of analyte losses and variations in instrument response. This technical guide provides an in-depth overview of the properties, applications, and methodologies related to the use of 1,3-Diisopropylbenzene-d18.

Core Properties and Specifications

The utility of 1,3-Diisopropylbenzene-d18 as an internal standard is rooted in its specific physicochemical properties. The following tables summarize key quantitative data for both the deuterated and non-deuterated forms, highlighting their similarities and the critical mass difference that enables its use in mass spectrometry.

Table 1: Physicochemical Properties of 1,3-Diisopropylbenzene and its Deuterated Analog

Property	1,3-Diisopropylbenzene	1,3-Diisopropylbenzene-d18
Molecular Formula	C₁₂H₁₈	C₁₂D₁₈
Molecular Weight	162.27 g/mol [1][2]	180.38 g/mol [3][4]
CAS Number	99-62-7[1][2]	1398065-59-2[4]
Appearance	Colorless liquid	Colorless liquid
Density	0.856 g/mL at 25 °C	Not specified, expected to be slightly higher than the non-deuterated form
Boiling Point	203 °C	Not specified, expected to be very similar to the non-deuterated form
Melting Point	-63 °C	Not specified, expected to be very similar to the non-deuterated form
Solubility	Insoluble in water; soluble in organic solvents like ether, hexane, and benzene.[5]	Soluble in organic solvents

Table 2: Quality and Isotopic Purity Specifications for 1,3-Diisopropylbenzene-d18

Specification	Value
Isotopic Enrichment	≥ 99 atom % D[4]
Chemical Purity	Typically ≥ 98%
Storage Conditions	Room temperature[4]
Stability	Stable under recommended storage conditions. Re-analysis is recommended after extended periods (e.g., three years) to confirm chemical purity.[4]

Applications in Quantitative Analysis

The primary application of 1,3-Diisopropylbenzene-d18 is as an internal standard in quantitative analytical methods.[3] The addition of a known amount of the deuterated standard to a sample at an early stage of the workflow allows for the correction of variability that can occur during sample preparation, extraction, and analysis. This is particularly crucial in complex matrices such as biological fluids, environmental samples, and pharmaceutical formulations.

The near-identical chemical and physical properties of 1,3-Diisopropylbenzene-d18 to the native analyte ensure that both compounds experience similar losses during extraction and similar ionization efficiencies in the mass spectrometer. Because the deuterated standard is chemically identical to the analyte but has a different mass, it can be distinguished by the mass spectrometer, allowing for accurate ratiometric quantification.

Experimental Protocols

While a specific published method detailing the use of 1,3-Diisopropylbenzene-d18 was not found, a representative experimental protocol for the quantitative analysis of volatile organic compounds (VOCs) in a complex matrix using a deuterated internal standard by GC-MS is provided below. This protocol can be adapted for the use of 1,3-Diisopropylbenzene-d18 for the quantification of 1,3-diisopropylbenzene or other structurally similar aromatic hydrocarbons.

Objective: To quantify the concentration of 1,3-diisopropylbenzene in a soil sample using 1,3-Diisopropylbenzene-d18 as an internal standard by GC-MS.

Materials:

• 1,3-Diisopropylbenzene (analytical standard)

• 1,3-Diisopropylbenzene-d18 (internal standard)

• Methanol (or other suitable solvent, HPLC grade)

• Anhydrous sodium sulfate

• Soil sample

• Standard laboratory glassware and equipment

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of 1,3-diisopropylbenzene in methanol at a concentration of 1000 µg/mL.

  • Prepare a stock solution of 1,3-Diisopropylbenzene-d18 in methanol at a concentration of 1000 µg/mL.

  • From the stock solutions, prepare a series of calibration standards containing known concentrations of 1,3-diisopropylbenzene (e.g., 1, 5, 10, 50, 100 µg/mL) and a constant concentration of 1,3-Diisopropylbenzene-d18 (e.g., 20 µg/mL).

• Sample Preparation and Extraction:

  • Weigh 10 g of the soil sample into a centrifuge tube.

  • Spike the sample with a known amount of the 1,3-Diisopropylbenzene-d18 internal standard solution (e.g., 100 µL of a 200 µg/mL solution to achieve a final concentration of 2 µg/g).

  • Add 20 mL of methanol to the tube.

  • Vortex the sample for 2 minutes to ensure thorough mixing.

  • Sonicate the sample for 15 minutes in an ultrasonic bath.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean vial.

  • Dry the extract by passing it through a small column containing anhydrous sodium sulfate.

  • The extract is now ready for GC-MS analysis.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: HP-5ms (or equivalent) 30 m x 0.25 mm ID, 0.25 µm film thickness

    • Inlet Temperature: 250 °C

    • Injection Volume: 1 µL (splitless mode)

    • Oven Temperature Program:

      • Initial temperature: 50 °C, hold for 2 minutes

      • Ramp: 10 °C/min to 280 °C

      • Hold: 5 minutes at 280 °C

    • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

  • Mass Spectrometer (MS) Conditions:

    • Ion Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Acquisition Mode: Selected Ion Monitoring (SIM)

      • 1,3-Diisopropylbenzene (Analyte): Monitor characteristic ions (e.g., m/z 147, 162)

      • 1,3-Diisopropylbenzene-d18 (Internal Standard): Monitor characteristic ions (e.g., m/z 165, 180)

• Data Analysis and Quantification:

  • Integrate the peak areas for the selected ions of both the analyte and the internal standard.

  • Calculate the response factor (RF) for each calibration standard using the formula: RF = (Area_analyte / Concentration_analyte) / (Area_IS / Concentration_IS)

  • Generate a calibration curve by plotting the area ratio (Area_analyte / Area_IS) against the concentration ratio (Concentration_analyte / Concentration_IS).

  • Calculate the concentration of the analyte in the sample using the peak area ratio from the sample analysis and the calibration curve.

Visualizations

The following diagrams illustrate the logical workflow of using a deuterated internal standard and a typical experimental workflow for quantitative analysis.

Logical workflow for quantification using a deuterated internal standard.

A typical experimental workflow for GC-MS analysis with an internal standard.

References

• 1. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dl.astm.org [dl.astm.org]
• 4. researchgate.net [researchgate.net]
• 5. shimadzu.com [shimadzu.com]

A Technical Guide to the Physical Properties of 1,3-Diisopropylbenzene-d18

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1,3-Diisopropylbenzene-d18. Given the limited availability of experimental data for this specific deuterated isotopologue, this document primarily presents the physical properties of its non-deuterated counterpart, 1,3-Diisopropylbenzene, as a close proxy. General principles of how deuteration affects physical properties are also discussed to provide a more complete picture for the scientific community.

Core Physical Properties

The primary physical characteristics of 1,3-Diisopropylbenzene are summarized in the table below. It is important to note that while these values are for the non-deuterated form, they serve as a reliable estimate for 1,3-Diisopropylbenzene-d18. Deuteration typically leads to slight increases in molecular weight, density, boiling point, and melting point due to the heavier mass of deuterium and alterations in intermolecular forces.

Property	Value (for 1,3-Diisopropylbenzene)	Notes on Deuterated Form (1,3-Diisopropylbenzene-d18)
Molecular Formula	C₁₂H₁₈	C₁₂D₁₈
Molecular Weight	162.27 g/mol [1][2][3]	180.38 g/mol [4]
CAS Number	99-62-7[2][3]	1398065-59-2[4][5]
Appearance	Colorless liquid[1][6]	Expected to be a colorless liquid
Density	0.856 g/mL at 25 °C[2]	Expected to be slightly higher
Boiling Point	203 °C[2][6]	Expected to be slightly higher
Melting Point	-63 °C[2][6]	Expected to be slightly different
Solubility in Water	4.33 mg/L at 25°C[7][8]	Expected to have slightly altered solubility[9]
Solubility in Organic Solvents	Soluble in alcohol, ether, acetone, and benzene[1]	Expected to be soluble in common organic solvents
Refractive Index	n20/D 1.488[2]	Expected to be slightly different

Experimental Protocols

General Methodologies:

• Density: The density of deuterated solvents can be experimentally determined using a densitometer. It is crucial to note that the density of perdeuterated solvents is highly dependent on the percentage of deuteration[10].

• Boiling Point: The boiling point can be determined by distillation or using a differential scanning calorimeter (DSC). The value is typically reported at standard pressure.

• Melting Point: The melting point can be measured using a melting point apparatus or by DSC.

• Solubility: The solubility in water can be determined by equilibrating the compound with water, followed by quantification of the dissolved amount using techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Logical Relationship of Physical Properties

The following diagram illustrates the hierarchical relationship between the fundamental and derived physical properties of a chemical compound like 1,3-Diisopropylbenzene-d18.

Hierarchy of Physical Properties

Signaling Pathways and Experimental Workflows

As 1,3-Diisopropylbenzene-d18 is primarily a deuterated solvent, it is not expected to have direct involvement in biological signaling pathways. Its utility in research and drug development lies in its application as an internal standard for analytical measurements or as a non-exchangeable solvent in NMR studies.

An experimental workflow where this compound might be used is in a metabolic stability assay.

Use as an Internal Standard

References

• 1. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3-Diisopropylbenzene 96 99-62-7 [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 1,3-Diisopropylbenzene - Wikipedia [en.wikipedia.org]
• 7. Page loading... [guidechem.com]
• 8. 1,3-Diisopropylbenzene, 96% | Fisher Scientific [fishersci.ca]
• 9. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

Isotopic Purity of 1,3-Diisopropylbenzene-d18: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, analysis, and isotopic purity determination of 1,3-Diisopropylbenzene-d18. This perdeuterated aromatic compound is a valuable tool in various research and development applications, including as an internal standard in mass spectrometry-based quantitative analysis and in mechanistic studies of drug metabolism.

Quantitative Data Summary

The isotopic purity of 1,3-Diisopropylbenzene-d18 is a critical parameter for its application. Commercially available standards, as well as in-house synthesized batches, should be rigorously tested to confirm their isotopic enrichment.

Parameter	Value	Analytical Method	Reference
Isotopic Enrichment	99 atom % D	Not Specified	[1]
Principal Isotopologue	C12D18	Mass Spectrometry (MS)	Inferred
Minor Isotopologues	C12HD17, etc.	Mass Spectrometry (MS)	Inferred

Note: The data presented is based on commercially available information. The isotopic distribution of a synthesized batch may vary and should be determined experimentally.

Experimental Protocols

Synthesis of 1,3-Diisopropylbenzene-d18

Principle: The synthesis relies on the exchange of all 18 protium (¹H) atoms of 1,3-Diisopropylbenzene with deuterium (²H) atoms from a deuterium source, typically deuterium oxide (D₂O), in the presence of a suitable catalyst.

Materials:

• 1,3-Diisopropylbenzene

• Deuterium oxide (D₂O, 99.9 atom % D)

• Platinum on carbon (Pt/C) or a similar hydrogenation/dehydrogenation catalyst

• High-pressure reactor (autoclave)

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• Reactor Setup: In a high-pressure reactor, combine 1,3-Diisopropylbenzene, a molar excess of deuterium oxide, and a catalytic amount of Pt/C. The ratio of reactants and catalyst may require optimization.

• Reaction: Seal the reactor and heat it to a high temperature (e.g., 150-250 °C) for an extended period (e.g., 24-72 hours) with vigorous stirring. The optimal temperature and reaction time will need to be determined experimentally.

• Work-up: After cooling the reactor to room temperature, carefully vent any excess pressure. Transfer the reaction mixture to a separatory funnel and extract the organic layer with a suitable solvent.

• Purification: Wash the organic extract with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and filter. The solvent is then removed under reduced pressure. The crude product may require further purification by distillation or chromatography to remove any partially deuterated species or other impurities.

• Characterization: The final product should be characterized by NMR and mass spectrometry to confirm its identity and determine the isotopic purity.

Isotopic Purity Determination by Mass Spectrometry

High-resolution mass spectrometry (HRMS) is a primary technique for determining the isotopic enrichment of deuterated compounds by distinguishing between different isotopologues based on their mass-to-charge ratio (m/z).[2][3]

Instrumentation:

• A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled with a suitable ionization source (e.g., Electron Ionization - EI, Electrospray Ionization - ESI). Gas Chromatography (GC) is often used for sample introduction for non-polar compounds like 1,3-Diisopropylbenzene.

Procedure:

• Sample Preparation: Prepare a dilute solution of the 1,3-Diisopropylbenzene-d18 in a suitable volatile solvent.

• Instrument Calibration: Calibrate the mass spectrometer to ensure high mass accuracy.

• Data Acquisition: Acquire the mass spectrum of the sample in full scan mode, ensuring sufficient resolution to distinguish between the different isotopologues.

• Data Analysis:

  • Identify the molecular ion cluster in the mass spectrum.

  • Integrate the peak areas for each isotopologue (M, M+1, M+2, etc., corresponding to d18, d17, d16, etc.).

  • Calculate the relative abundance of each isotopologue.

  • The isotopic purity is reported as the percentage of the desired d18 isotopologue relative to the sum of all isotopologues.

Isotopic Purity Determination by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is another powerful tool for assessing isotopic purity. Both ¹H and ²H NMR can be utilized.

¹H NMR Spectroscopy:

• Principle: In a highly deuterated sample, the residual proton signals will be of very low intensity. By comparing the integration of these residual signals to that of a known internal standard, the amount of non-deuterated and partially deuterated species can be quantified.

• Procedure:

  • Accurately weigh a sample of the 1,3-Diisopropylbenzene-d18 and a suitable internal standard (with a known proton concentration and non-overlapping signals) into an NMR tube.

  • Dissolve the mixture in a deuterated solvent.

  • Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay.

  • Integrate the residual proton signals of the analyte and the signal of the internal standard.

  • Calculate the isotopic purity based on the relative integrals.

²H NMR Spectroscopy:

• Principle: This technique directly observes the deuterium nuclei, providing a direct measure of deuterium incorporation at different positions in the molecule.

• Procedure:

  • Prepare a solution of the 1,3-Diisopropylbenzene-d18 in a suitable solvent.

  • Acquire a ²H NMR spectrum.

  • The presence of signals at the expected chemical shifts confirms the incorporation of deuterium. The relative integration of these signals can provide information about the distribution of deuterium within the molecule.

Visualizations

Caption: Workflow for the synthesis and isotopic purity analysis of 1,3-Diisopropylbenzene-d18.

Caption: Potential fragmentation pathways of 1,3-Diisopropylbenzene-d18 in mass spectrometry.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Guide: Molecular Weight of 1,3-Diisopropylbenzene-d18

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the molecular weight of 1,3-Diisopropylbenzene-d18. It includes key data, a detailed experimental protocol for its determination via Gas Chromatography-Mass Spectrometry (GC-MS), and a workflow visualization to facilitate understanding and implementation in a laboratory setting.

Data Presentation

The molecular weights of 1,3-Diisopropylbenzene and its deuterated isotopologue are summarized below. The use of the deuterated standard is crucial for quantitative analyses, where it serves as an internal standard to correct for variations during sample preparation and analysis.

Compound	Chemical Formula	Average Molecular Weight ( g/mol )	Monoisotopic Mass (Da)
1,3-Diisopropylbenzene	C₁₂H₁₈	162.27[1][2][3][4][5]	162.14085
1,3-Diisopropylbenzene-d18	C₁₂D₁₈	180.38	180.25415

Experimental Protocols

The determination of the molecular weight of 1,3-Diisopropylbenzene-d18 is accurately achieved using Gas Chromatography-Mass Spectrometry (GC-MS). This method allows for the separation of the analyte from a mixture and its subsequent ionization and detection to confirm its mass.

Protocol: Molecular Weight Determination by GC-MS

1. Objective: To determine the molecular weight and confirm the isotopic enrichment of 1,3-Diisopropylbenzene-d18.

2. Materials and Reagents:

• 1,3-Diisopropylbenzene-d18 standard

• 1,3-Diisopropylbenzene standard (for comparison)

• High-purity volatile solvent (e.g., hexane, dichloromethane)

• Autosampler vials with caps

• Micropipettes

3. Instrumentation:

• Gas Chromatograph (GC) equipped with a capillary column (e.g., HP-5MS or equivalent).

• Mass Spectrometer (MS) detector.

• Data acquisition and processing software.

4. Sample Preparation:

• Prepare a stock solution of 1,3-Diisopropylbenzene-d18 in the chosen solvent at a concentration of approximately 1 mg/mL.

• Perform a serial dilution to obtain a working solution with a final concentration of around 10 µg/mL.[6]

• Transfer the working solution to a 1.5 mL glass autosampler vial.[6]

• Ensure the sample is free of particulates by centrifugation or filtration if necessary.[3]

5. GC-MS Instrumental Parameters:

• Injector:

  • Injection Volume: 1 µL

  • Injector Temperature: 250 °C

  • Mode: Splitless

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes

  • Ramp Rate: 10 °C/min to 280 °C

  • Final Hold: Hold at 280 °C for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Mass Range: m/z 50-250

  • Ion Source Temperature: 230 °C

6. Data Analysis:

• Identify the chromatographic peak corresponding to 1,3-Diisopropylbenzene-d18.

• Extract the mass spectrum for this peak.

• The molecular ion peak ([M]⁺) should be observed at m/z corresponding to the monoisotopic mass of the deuterated compound.

• Analyze the isotopic pattern to confirm the level of deuterium incorporation.

Mandatory Visualization

The following diagram illustrates the workflow for the determination of the molecular weight of 1,3-Diisopropylbenzene-d18 using the GC-MS protocol outlined above.

Caption: A flowchart of the experimental workflow.

References

• 1. organomation.com [organomation.com]
• 2. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. population-protection.eu [population-protection.eu]
• 6. uoguelph.ca [uoguelph.ca]

Solubility Profile of 1,3-Diisopropylbenzene-d18 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,3-Diisopropylbenzene-d18 in various organic solvents. Due to the limited availability of specific quantitative solubility data for the deuterated form, this guide leverages data from its non-deuterated analogue, 1,3-Diisopropylbenzene, to provide a reliable estimate of its solubility profile. The principle of "like dissolves like" and the general understanding that deuteration has a minimal effect on solubility properties form the basis of this guide.

Core Concepts in Solubility

The solubility of a compound is fundamentally governed by its polarity and the polarity of the solvent. Nonpolar compounds, such as 1,3-Diisopropylbenzene, are characterized by a symmetric distribution of electron density and the absence of significant partial charges. Consequently, they tend to dissolve well in nonpolar solvents through weak van der Waals forces. Conversely, they exhibit poor solubility in polar solvents like water, which are held together by strong hydrogen bonds.

Quantitative Solubility Data

Solvent	Solvent Type	Qualitative Solubility	Quantitative Data (for 1,3-Diisopropylbenzene)
Hexane	Nonpolar	Highly Soluble[1]	Miscible
Benzene	Nonpolar Aromatic	Highly Soluble[1][2]	Soluble in all proportions[2]
Ether	Polar aprotic	Highly Soluble[1][2]	Soluble in all proportions[2]
Acetone	Polar aprotic	Soluble[2]	Soluble in all proportions[2]
Alcohol (e.g., Ethanol)	Polar protic	Soluble[2]	Soluble in all proportions[2]
Water	Polar protic	Insoluble[1][2][3]	4.33 mg/L at 25°C[4]

Disclaimer: The quantitative data presented is for the non-deuterated compound 1,3-Diisopropylbenzene. It is generally assumed that the solubility of its deuterated counterpart, 1,3-Diisopropylbenzene-d18, is very similar.[5]

Experimental Protocol for Solubility Determination

The following is a general experimental protocol for determining the solubility of a compound like 1,3-Diisopropylbenzene-d18 in an organic solvent. This method is based on the principle of creating a saturated solution and then quantifying the amount of dissolved solute.

Materials:

• 1,3-Diisopropylbenzene-d18

• Selected organic solvents (e.g., hexane, toluene, ethanol)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• Volumetric flasks

• Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative analytical instrument.

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of 1,3-Diisopropylbenzene-d18 to a series of vials.

  • Add a known volume of the desired organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C).

  • Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the maximum amount of solute has dissolved.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

  • For fine suspensions, centrifuge the vials to ensure a clear separation of the undissolved solute from the saturated solution.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a calibrated pipette.

  • Dilute the aliquot with a known volume of the same solvent in a volumetric flask to bring the concentration within the linear range of the analytical instrument.

• Quantitative Analysis:

  • Analyze the diluted samples using a calibrated GC-FID or another appropriate analytical method.

  • Prepare a calibration curve using standard solutions of 1,3-Diisopropylbenzene-d18 of known concentrations.

  • Determine the concentration of the solute in the diluted samples by comparing their analytical response to the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution by taking the dilution factor into account.

  • Express the solubility in appropriate units, such as g/L or mol/L.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 1,3-Diisopropylbenzene-d18.

Caption: Experimental workflow for solubility determination.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. 1,3-Diisopropylbenzene, 96% | Fisher Scientific [fishersci.ca]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

Synthesis Pathway for 1,3-Diisopropylbenzene-d18: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthesis pathway for 1,3-Diisopropylbenzene-d18, a deuterated aromatic hydrocarbon. The synthesis involves a multi-step process beginning with commercially available deuterated starting materials, followed by a Friedel-Crafts alkylation, isomerization, and purification. This document outlines the detailed experimental protocols, presents key quantitative data, and includes visualizations of the synthetic workflow.

Synthetic Strategy Overview

The synthesis of 1,3-Diisopropylbenzene-d18 is strategically designed in three main stages:

• Preparation of the Deuterated Alkylating Agent: Synthesis of isopropyl-d7 bromide from commercially available isopropanol-d8.

• Friedel-Crafts Di-isopropylation: The reaction of benzene-d6 with isopropyl-d7 bromide in the presence of a Lewis acid catalyst to yield a mixture of diisopropylbenzene-d18 isomers.

• Isomerization and Purification: Conversion of the initial isomer mixture to the thermodynamically more stable 1,3-isomer, followed by purification to isolate the final product.

The overall synthetic scheme is depicted below.

A Comparative Technical Guide to 1,3-Diisopropylbenzene-d18 and its Non-Deuterated Form for Researchers and Drug Development Professionals

An In-Depth Analysis of Isotopic Substitution on Physicochemical Properties, Spectroscopic Signatures, and Metabolic Stability

This technical guide provides a comprehensive comparison of 1,3-Diisopropylbenzene-d18 and its non-deuterated counterpart, 1,3-Diisopropylbenzene. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their respective physicochemical properties, spectroscopic data, and potential applications, with a focus on the implications of deuterium substitution.

Core Physicochemical Properties

The introduction of deuterium into the molecular structure of 1,3-Diisopropylbenzene results in a predictable increase in molecular weight. While many other physical properties are expected to be similar, the difference in mass can lead to subtle variations in properties such as density and boiling point. A summary of key physicochemical data is presented in Table 1.

Table 1: Comparative Physicochemical Properties

Property	1,3-Diisopropylbenzene	1,3-Diisopropylbenzene-d18
Molecular Formula	C₁₂H₁₈	C₁₂D₁₈
Molecular Weight	162.27 g/mol [1]	180.38 g/mol [2]
CAS Number	99-62-7[1]	1398065-59-2[2]
Boiling Point	203 °C[3]	Data not available
Melting Point	-63 °C[3]	Data not available
Density	0.856 g/mL at 25 °C	Data not available
Appearance	Colorless liquid	Data not available

Spectroscopic Data: A Comparative Analysis

The substitution of hydrogen with deuterium atoms leads to characteristic shifts in spectroscopic data, which can be used for identification and quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR spectroscopy, the signals corresponding to the protons in the non-deuterated form will be absent in the fully deuterated analog. In ¹³C NMR, the signals for the carbon atoms bonded to deuterium will exhibit splitting due to C-D coupling and may show a slight upfield shift, known as an isotope shift.

Table 2: ¹H NMR Spectroscopic Data for 1,3-Diisopropylbenzene

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.1-7.3	m	4H	Aromatic protons
~2.9	septet	2H	Methine protons (CH)
~1.2	d	12H	Methyl protons (CH₃)

Note: Specific peak assignments can be found in various spectral databases.[4]

For 1,3-Diisopropylbenzene-d18, the ¹H NMR spectrum is expected to show no signals. The ²H (Deuterium) NMR would show signals corresponding to the various deuterium environments.

Table 3: ¹³C NMR Spectroscopic Data for 1,3-Diisopropylbenzene

Chemical Shift (ppm)	Assignment
~149	Aromatic C (quaternary)
~125-128	Aromatic CH
~34	Methine C (CH)
~24	Methyl C (CH₃)

Note: Tentative assignments are available in the literature.[5]

Mass Spectrometry (MS)

Mass spectrometry provides a clear distinction between the deuterated and non-deuterated forms due to the mass difference. The molecular ion peak for 1,3-Diisopropylbenzene-d18 will be 18 mass units higher than that of 1,3-Diisopropylbenzene. The fragmentation patterns are also expected to differ due to the stronger C-D bond.

Table 4: Mass Spectrometry Data

Compound	Molecular Ion (M⁺) Peak	Key Fragment Ions
1,3-Diisopropylbenzene	m/z 162[1]	m/z 147 (M-15), 119, 91[1]
1,3-Diisopropylbenzene-d18	m/z 180 (expected)	Fragmentation pattern will differ due to C-D bonds.

Infrared (IR) Spectroscopy

The vibrational frequencies of C-D bonds are lower than those of C-H bonds. This results in a noticeable shift to lower wavenumbers for the stretching and bending vibrations associated with the deuterated parts of the molecule in the IR spectrum.

Table 5: Key IR Absorption Bands for 1,3-Diisopropylbenzene

Wavenumber (cm⁻¹)	Assignment
~2850-3000	C-H stretch (aliphatic)
~3000-3100	C-H stretch (aromatic)
~1600, 1495	C=C stretch (aromatic ring)
~1365-1385	C-H bend (isopropyl)
~690-770	C-H out-of-plane bend (aromatic)

Note: Specific spectral data can be found in various online databases.[6][7]

Experimental Protocols

Synthesis of 1,3-Diisopropylbenzene and its Deuterated Analog

1. Synthesis of 1,3-Diisopropylbenzene: The industrial synthesis of 1,3-diisopropylbenzene is typically achieved through the Friedel-Crafts alkylation of benzene with propylene, followed by isomerization of the resulting diisopropylbenzene mixture.[8]

2. Synthesis of 1,3-Diisopropylbenzene-d18 (Proposed): A common method for the synthesis of deuterated aromatic compounds is through the Friedel-Crafts alkylation of a deuterated benzene ring.

Protocol: Friedel-Crafts Alkylation of Benzene-d6 [9]

• Materials: Benzene-d6, Isopropyl chloride (or propylene), and a Lewis acid catalyst (e.g., anhydrous aluminum chloride, AlCl₃).

• Procedure:

  • In a flame-dried reaction vessel under an inert atmosphere, benzene-d6 is cooled in an ice bath.

  • Anhydrous AlCl₃ is added portion-wise with stirring.

  • Isopropyl chloride is added dropwise to the reaction mixture.

  • The reaction is allowed to proceed at low temperature and then gradually warmed to room temperature.

  • The reaction is quenched by pouring it over ice, followed by extraction with an organic solvent.

  • The organic layer is washed, dried, and the solvent is removed to yield the crude product.

  • Purification is achieved through distillation.

Caption: Proposed synthesis workflow for 1,3-Diisopropylbenzene-d18.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of 1,3-diisopropylbenzene and its deuterated analog.

Protocol: GC-MS Analysis

• Sample Preparation: Samples containing 1,3-diisopropylbenzene are typically dissolved in a volatile organic solvent. For biological samples, extraction and derivatization may be necessary.[10]

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), followed by a temperature ramp to a final temperature (e.g., 280 °C).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

• Data Analysis: The retention time is used for identification, and the mass spectrum confirms the identity and isotopic labeling pattern.

Caption: General workflow for GC-MS analysis.

Applications in Research and Drug Development

The non-deuterated form, 1,3-diisopropylbenzene, is primarily used as a chemical intermediate in the synthesis of various compounds.[11] In contrast, the deuterated form, 1,3-diisopropylbenzene-d18, finds its main application in research and drug development, particularly in pharmacokinetic studies.[2]

The Kinetic Isotope Effect and Metabolic Stability

Deuteration of a drug molecule at a site of metabolism can slow down the rate of metabolic breakdown. This is known as the kinetic isotope effect (KIE). The C-D bond is stronger than the C-H bond, and therefore requires more energy to break, leading to a slower reaction rate for metabolic processes that involve the cleavage of this bond.

Many drug metabolism reactions are catalyzed by the Cytochrome P450 (CYP) family of enzymes, which often hydroxylate alkyl groups on aromatic rings.[12][13] For 1,3-diisopropylbenzene, metabolism would likely occur at the benzylic positions of the isopropyl groups.

By replacing the hydrogen atoms on the isopropyl groups with deuterium, the metabolic rate at these positions can be significantly reduced. This can lead to:

• Increased drug half-life: A slower metabolic rate results in the drug remaining in the body for a longer period.

• Reduced formation of metabolites: This can be beneficial if the metabolites are toxic or have undesirable side effects.

• Improved pharmacokinetic profile: Overall, deuteration can lead to a more predictable and favorable pharmacokinetic profile.[14][15][16]

Caption: Effect of deuteration on the metabolic pathway of 1,3-diisopropylbenzene.

Use as an Internal Standard

Due to its chemical similarity to the non-deuterated form but distinct mass, 1,3-diisopropylbenzene-d18 is an excellent internal standard for quantitative analysis of 1,3-diisopropylbenzene in complex matrices, such as biological fluids, using mass spectrometry-based methods like GC-MS or LC-MS.[2]

Conclusion

The strategic replacement of hydrogen with deuterium in 1,3-diisopropylbenzene to form 1,3-diisopropylbenzene-d18 provides a valuable tool for researchers and drug development professionals. While the physicochemical properties are largely similar, the distinct spectroscopic signatures of the deuterated form allow for its use as an internal standard in analytical methods. More importantly, the kinetic isotope effect resulting from the stronger C-D bond can significantly alter the metabolic profile of molecules containing this moiety. This can lead to improved pharmacokinetic properties, such as increased metabolic stability and a longer half-life, which are highly desirable in drug candidates. Understanding the differences and applications of both the deuterated and non-deuterated forms of 1,3-diisopropylbenzene is crucial for their effective utilization in chemical synthesis and pharmaceutical research.

References

• 1. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3-Diisopropylbenzene | SIELC Technologies [sielc.com]
• 3. 1,3-Diisopropylbenzene - Wikipedia [en.wikipedia.org]
• 4. 1,3-DIISOPROPYLBENZENE(99-62-7) 1H NMR [m.chemicalbook.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. Diisopropylbenzene - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. Table 7-1, Analytical Methods for Determining Benzene in Biological Samples - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. scite.ai [scite.ai]
• 12. researchgate.net [researchgate.net]
• 13. Cytochromes P450 in benzene metabolism and involvement of their metabolites and reactive oxygen species in toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Role of 1,3-Diisopropylbenzene-d18 as a Tracer

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,3-Diisopropylbenzene-d18 is the deuterated form of 1,3-diisopropylbenzene, where all 18 hydrogen atoms have been replaced with deuterium. This stable isotope-labeled compound serves as a valuable tool in a variety of scientific and industrial applications, primarily as a tracer and an internal standard for quantitative analysis. Its chemical inertness and distinct mass difference from its non-deuterated counterpart make it ideal for use in complex matrices.

The primary applications of 1,3-Diisopropylbenzene-d18 revolve around its use as an internal standard in analytical methodologies such as Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] In these roles, it is crucial for enhancing the accuracy and precision of quantitative measurements by correcting for variations during sample preparation and analysis. Furthermore, its properties make it a suitable candidate for use as a tracer in environmental studies, particularly for monitoring the fate and transport of volatile organic compounds (VOCs).

This guide provides a comprehensive overview of the core principles, experimental methodologies, and applications of 1,3-Diisopropylbenzene-d18 as a tracer and internal standard.

Core Principles of Isotope Dilution and Tracing

The utility of 1,3-Diisopropylbenzene-d18 is founded on the principles of isotope dilution analysis. By introducing a known amount of the deuterated standard into a sample, it behaves nearly identically to the non-deuterated analyte of interest throughout extraction, chromatography, and ionization processes. Any loss of the analyte during sample workup will be mirrored by a proportional loss of the internal standard. Consequently, the ratio of the analyte to the internal standard remains constant, enabling accurate quantification.

As a tracer, 1,3-Diisopropylbenzene-d18 can be introduced into a system (e.g., a groundwater aquifer) to track the movement and transformation of similar pollutants. Its unique mass allows for sensitive and specific detection against a background of other organic compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 1,3-Diisopropylbenzene and its deuterated analog is presented in Table 1.

Property	1,3-Diisopropylbenzene	1,3-Diisopropylbenzene-d18
Molecular Formula	C₁₂H₁₈	C₁₂D₁₈
Molecular Weight	162.27 g/mol	180.38 g/mol
Boiling Point	~203 °C	Not specified, expected to be similar to the non-deuterated form
Solubility	Insoluble in water; soluble in organic solvents	Insoluble in water; soluble in organic solvents
Appearance	Colorless liquid	Colorless liquid

Experimental Protocols

Detailed methodologies for the application of 1,3-Diisopropylbenzene-d18 as an internal standard in GC-MS, LC-MS, and qNMR are provided below.

Quantitative Analysis of Volatile Organic Compounds (VOCs) in Water by GC-MS

This protocol describes the use of 1,3-Diisopropylbenzene-d18 as a surrogate standard for the quantification of VOCs in water samples, based on established environmental analysis methods.

Methodology:

• Preparation of Internal Standard Spiking Solution:

  • Prepare a stock solution of 1,3-Diisopropylbenzene-d18 in methanol at a concentration of 1 mg/mL.

  • From the stock solution, prepare a spiking solution at a concentration of 10 µg/mL in methanol.

• Sample Preparation:

  • Collect water samples in 40 mL vials with zero headspace.

  • To each 10 mL of water sample, add 1 µL of the 10 µg/mL 1,3-Diisopropylbenzene-d18 spiking solution to achieve a final concentration of 1 µg/L.

• Purge and Trap:

  • The sample is purged with an inert gas (e.g., helium) for a set time.

  • The purged VOCs, including the internal standard, are trapped on a sorbent trap.

  • The trap is then heated to desorb the compounds into the GC-MS system.

• GC-MS Analysis:

  • GC Column: DB-624 or equivalent.

  • Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 220°C at 10°C/min, hold for 2 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Operated in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for the target analytes and for 1,3-Diisopropylbenzene-d18 (specific m/z values would be determined from its mass spectrum).

• Quantification:

  • A calibration curve is generated by analyzing standards containing known concentrations of the target VOCs and a constant concentration of the internal standard.

  • The concentration of the target analytes in the samples is calculated based on the ratio of the analyte peak area to the internal standard peak area.

Illustrative Data:

The following table demonstrates the type of data that would be generated in such an analysis.

Analyte	Retention Time (min)	Monitored Ion (m/z)	Calibration Range (µg/L)	R²
Benzene	5.2	78	0.5 - 50	0.998
Toluene	7.8	92	0.5 - 50	0.999
Ethylbenzene	9.5	106	0.5 - 50	0.997
1,3-Diisopropylbenzene-d18 (IS)	12.1	(Specific m/z)	1	N/A

Bioanalytical Quantification of a Small Molecule Drug by LC-MS/MS

This protocol outlines the use of 1,3-Diisopropylbenzene-d18 as an internal standard in a pharmacokinetic study for a hypothetical non-polar small molecule drug.

Methodology:

• Preparation of Internal Standard Working Solution:

  • Prepare a stock solution of 1,3-Diisopropylbenzene-d18 in acetonitrile at 1 mg/mL.

  • Dilute the stock solution to a working concentration of 100 ng/mL in acetonitrile. This solution will be used for protein precipitation.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, add 150 µL of the internal standard working solution (100 ng/mL 1,3-Diisopropylbenzene-d18 in acetonitrile).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the analyte and internal standard.

  • MS/MS Detection: Operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for the analyte and 1,3-Diisopropylbenzene-d18 are monitored.

• Quantification:

  • A calibration curve is constructed by spiking known concentrations of the analyte into blank plasma and processing as described above.

  • The analyte concentration in the study samples is determined from the peak area ratio of the analyte to the internal standard.

Illustrative Data:

Analyte/IS	Precursor Ion (m/z)	Product Ion (m/z)
Drug X	(Specific m/z)	(Specific m/z)
1,3-Diisopropylbenzene-d18	(Specific m/z)	(Specific m/z)

Purity Determination by Quantitative NMR (qNMR)

This protocol describes the use of 1,3-Diisopropylbenzene-d18 as an internal standard for determining the purity of a non-polar organic compound.

Methodology:

• Sample Preparation:

  • Accurately weigh a known amount of the internal standard, 1,3-Diisopropylbenzene-d18, into an NMR tube.

  • Accurately weigh a known amount of the analyte into the same NMR tube.

  • Add a suitable deuterated solvent (e.g., Chloroform-d) to dissolve both the analyte and the internal standard.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., sufficient relaxation delay).

• Data Processing and Calculation:

  • Integrate a well-resolved signal for the analyte and a well-resolved signal for the internal standard.

  • The purity of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / W_analyte) * (W_IS / MW_IS) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • Purity_IS = Purity of the internal standard

Visualizations

GC-MS Workflow for VOC Analysis

Caption: Workflow for VOC analysis using 1,3-Diisopropylbenzene-d18 as a surrogate standard in GC-MS.

LC-MS/MS Bioanalysis Workflow

Caption: Bioanalytical workflow using 1,3-Diisopropylbenzene-d18 as an internal standard for LC-MS/MS.

Logical Relationship in Isotope Dilution

Caption: The logical principle of using an internal standard for accurate quantification.

Conclusion

1,3-Diisopropylbenzene-d18 is a versatile and powerful tool for modern analytical chemistry. Its primary role as an internal standard in GC-MS, LC-MS, and qNMR enables researchers to achieve high levels of accuracy and precision in quantitative analysis, which is critical in fields such as drug development and environmental monitoring. While its application as a direct environmental tracer is less documented, its physicochemical properties make it a strong candidate for such studies, particularly in tracking the fate of aromatic hydrocarbon pollutants. The methodologies and principles outlined in this guide provide a solid foundation for the effective implementation of 1,3-Diisopropylbenzene-d18 in a research or industrial setting.

References

• 1. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]

Understanding Isotope Effects in Analytical Chemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Isotope effects, the subtle yet significant variations in the physicochemical properties of molecules due to isotopic substitution, are a cornerstone of modern analytical chemistry. These effects provide a powerful lens through which to investigate reaction mechanisms, probe metabolic pathways, and enhance the pharmacokinetic profiles of pharmaceuticals. This technical guide offers an in-depth exploration of the core principles of isotope effects, detailed experimental methodologies for their measurement, and a summary of quantitative data to support their practical application in research and drug development.

Core Principles of Isotope Effects

Isotopes are variants of a particular chemical element that differ in neutron number. While they share the same number of protons and electrons, and thus similar chemical reactivity, the difference in mass leads to distinct vibrational energies of chemical bonds. This disparity is the foundation of isotope effects.[1]

There are two primary types of isotope effects:

• Kinetic Isotope Effect (KIE): This refers to the change in the rate of a chemical reaction when an atom in a reactant is replaced by one of its isotopes.[2] The KIE is a powerful tool for elucidating reaction mechanisms, particularly for identifying the rate-determining step.[3] The effect is most pronounced when the bond to the isotope is broken or formed in this critical step, a phenomenon known as a primary KIE .[3] If the isotopic substitution is at a position not directly involved in bond cleavage, a smaller secondary KIE may be observed.[4]

• Equilibrium Isotope Effect (EIE): This is the effect of isotopic substitution on an equilibrium constant. It arises from the differences in the zero-point vibrational energies between the reactants and products. EIEs can influence protein-ligand binding affinities and the partitioning of isotopes between different phases.

The magnitude of the KIE is typically expressed as the ratio of the rate constant of the reaction with the lighter isotope (kL) to that with the heavier isotope (kH). For deuterium, the most commonly substituted isotope in drug development, the KIE (kH/kD) can range from 2 to 10 for primary KIEs.[5] Heavy atom isotope effects, involving elements like carbon, nitrogen, and oxygen, are much smaller, usually between 1.02 and 1.10.[6]

Quantitative Data on Isotope Effects

The following tables summarize quantitative data on kinetic isotope effects and chromatographic isotope effects observed in various studies.

Table 1: Kinetic Isotope Effects (KIE) in Drug Metabolism and Chemical Reactions

Compound/Reaction	Isotopic Substitution	Enzyme/System	kH/kD	Reference(s)
Morphine N-demethylation	N-CD3	Cytochrome P450	1.4	[7]
2-bromopropane Elimination	C-D at β-position	Sodium ethoxide	6.7	[7]
Rofecoxib Metabolism	Deuterated analog (BDD-11602)	Rat in vivo	-	[8]
Chemotype 1a Metabolism	Various deuterated forms	Human liver microsomes & r-CYP3A4	No significant effect	[9]
Chemotype 2a Metabolism	Various deuterated forms	Human liver microsomes, r-CYP3A4 & r-CYP2C19	Isotope effect observed	[9]

Table 2: Chromatographic Isotope Effects of Deuterated Compounds

Compound	Deuteration Position	Chromatographic Method	Retention Time Difference (ΔtR, min)	Reference(s)
Toluene	Methyl-d3	GC	-	[10]
Benzene	d6	GC	-	[10]
Various Aldehydes	d3-derivatization	RPLC	Significant shifts	[11]
PBR111	Propyl-d4	LC-MS/MS	-	[12]
Amino Acids	d3Me derivatives	GC-NICI-MS	1.0009 - 1.0400 (hdIEC)	[13]

Experimental Protocols

Accurate measurement of isotope effects is crucial for their application in research. The following are detailed methodologies for key experiments.

Measurement of Kinetic Isotope Effects (KIE) by LC-MS/MS (Competitive Method)

This protocol outlines a competitive method for determining the KIE of a deuterated compound in an in vitro metabolic assay using liver microsomes.

Objective: To determine the relative rate of consumption of a deuterated and non-deuterated compound in a single reaction.

Materials:

• Non-deuterated compound (protio-form)

• Deuterated compound

• Liver microsomes (e.g., rat or human)

• NADPH regenerating system

• Quenching solution (e.g., acetonitrile with an internal standard)

• LC-MS/MS system

Procedure:

• Reaction Setup: Prepare a 1:1 molar ratio mixture of the deuterated and non-deuterated compounds.

• Incubation: Initiate the metabolic reaction by adding the NADPH regenerating system to the microsomal incubation containing the compound mixture. Incubate at 37°C.

• Time Points: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to a tube containing the cold quenching solution. This stops the enzymatic activity and precipitates proteins.

• Sample Preparation: Centrifuge the quenched samples to pellet the precipitated proteins. Transfer the supernatant to a new vial for analysis.

• LC-MS/MS Analysis: Analyze the samples by LC-MS/MS. Develop a method that can distinguish and quantify both the deuterated and non-deuterated forms of the compound. This is typically achieved by monitoring their unique parent and fragment ion transitions (MRM).

• Data Analysis: Determine the ratio of the deuterated to non-deuterated compound at each time point. The KIE can be calculated from the change in this ratio over the course of the reaction.[12]

Measurement of Isotope Effects on Protein-Ligand Binding by NMR

This protocol describes a general approach to investigate the effect of deuteration on the binding affinity of a ligand to a protein using NMR spectroscopy.

Objective: To determine the dissociation constants (Kd) for the binding of a deuterated and non-deuterated ligand to a target protein.

Materials:

• Isotopically labeled protein (e.g., ¹⁵N-labeled)

• Non-deuterated ligand

• Deuterated ligand

• NMR buffer

• NMR spectrometer

Procedure:

• Protein Preparation: Prepare a solution of the ¹⁵N-labeled protein in a suitable NMR buffer.

• NMR Titration (Non-deuterated ligand):

  • Acquire a baseline ¹H-¹⁵N HSQC spectrum of the protein alone.

  • Perform a titration by adding increasing amounts of the non-deuterated ligand to the protein solution.

  • Acquire a ¹H-¹⁵N HSQC spectrum at each titration point.

  • Monitor the chemical shift perturbations (CSPs) of the protein's amide resonances upon ligand binding.

• NMR Titration (Deuterated ligand): Repeat the titration experiment using the deuterated ligand.

• Data Analysis:

  • Calculate the magnitude of the CSPs for each titration.

  • Fit the binding isotherms (CSP vs. ligand concentration) to a suitable binding model to determine the dissociation constant (Kd) for both the deuterated and non-deuterated ligands.

• Equilibrium Isotope Effect Calculation: The EIE on binding can be calculated from the ratio of the dissociation constants (Kd(H)/Kd(D)).

Measurement of Chromatographic Isotope Effects

This protocol details a method to determine the retention time difference between a deuterated compound and its non-deuterated analog using HPLC.

Objective: To quantify the retention time shift (ΔtR) due to isotopic substitution under specific chromatographic conditions.

Materials:

• Non-deuterated compound

• Deuterated compound

• HPLC system with a suitable detector (e.g., UV or MS)

• Analytical column (e.g., C18 reversed-phase)

• Mobile phases

Procedure:

• Standard Preparation: Prepare individual solutions of the non-deuterated and deuterated compounds, as well as a 1:1 mixture.

• Chromatographic Analysis:

  • Equilibrate the HPLC system with the chosen mobile phase.

  • Inject the individual solutions to determine the retention time (tR) of each compound.

  • Inject the mixed solution to confirm the separation and elution order.

• Data Analysis:

  • Calculate the retention time difference (ΔtR = tR(non-deuterated) - tR(deuterated)).

  • The chromatographic isotope effect can be expressed as the separation factor (α = tR(non-deuterated) / tR(deuterated)).

• Method Validation: Repeat the injections to ensure the reproducibility of the retention times and the calculated ΔtR.

Visualizing Workflows and Pathways

Graphviz diagrams are used to visualize complex relationships and workflows. Below are examples relevant to the study of isotope effects in analytical chemistry.

A general workflow for quantitative proteomics using Stable Isotope Labeling by Amino acids in Cell culture (SILAC).

The catalytic cycle of Cytochrome P450, highlighting the rate-limiting C-H bond cleavage step.

A logical diagram illustrating the basis of a primary kinetic isotope effect.

Conclusion

The study of isotope effects is a mature yet continually evolving field within analytical chemistry. For researchers, scientists, and drug development professionals, a solid understanding of these principles and the methodologies for their measurement is essential. The strategic use of isotopic substitution, particularly deuteration, offers a powerful approach to elucidate reaction mechanisms, understand metabolic pathways, and ultimately design safer and more effective pharmaceuticals. The data, protocols, and visualizations provided in this guide serve as a comprehensive resource for the practical application of isotope effects in a variety of scientific endeavors.

References

• 1. Cytochromes P450: History, Classes, Catalytic Mechanism, and Industrial Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. apo.ansto.gov.au [apo.ansto.gov.au]
• 11. SILAC - Based Proteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 12. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1,3-Diisopropylbenzene-d18 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of volatile and semi-volatile organic compounds by Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is crucial for achieving accurate and reproducible results. An ideal internal standard co-elutes with the analyte of interest and exhibits similar chemical and physical properties, thereby compensating for variations in sample preparation, injection volume, and instrument response. Stable isotope-labeled compounds are considered the gold standard for internal standards in mass spectrometry because their physicochemical properties are nearly identical to their unlabeled counterparts, yet they are distinguishable by their mass-to-charge ratio (m/z).

1,3-Diisopropylbenzene-d18 is the deuterated analog of 1,3-diisopropylbenzene. Its 18 deuterium atoms result in a significant mass shift from the native compound, minimizing the risk of isotopic cross-contribution. This makes it an excellent internal standard for the quantification of 1,3-diisopropylbenzene and other structurally similar aromatic hydrocarbons in various matrices, including environmental, biological, and industrial samples.

Key Advantages of 1,3-Diisopropylbenzene-d18 as an Internal Standard:

• High Isotopic Purity: Minimizes interference from naturally occurring isotopes.

• Chemical Inertness: Stable under typical GC-MS conditions.

• Similar Volatility and Chromatographic Behavior: Co-elutes with analytes of similar structure, ensuring effective correction for analytical variability.

• Distinct Mass Signature: The large mass difference between the deuterated and non-deuterated forms allows for clear mass spectrometric differentiation.

Applications

1,3-Diisopropylbenzene-d18 is primarily used as an internal standard for the quantitative analysis of:

• Volatile Organic Compounds (VOCs): Including benzene, toluene, ethylbenzene, and xylenes (BTEX) in environmental samples such as water, soil, and air.

• Semi-Volatile Organic Compounds (SVOCs): In various sample matrices.

• Process Impurities: In the manufacturing of chemicals and pharmaceuticals.

• Drug Metabolites: In biological fluids for pharmacokinetic studies.

Experimental Protocols

This section provides a general protocol for the use of 1,3-Diisopropylbenzene-d18 as an internal standard in the GC-MS analysis of VOCs in water samples using the purge and trap technique. This protocol is based on established methodologies such as U.S. EPA Method 8260B and can be adapted for other matrices and analytes.

Materials and Reagents

• Solvents: Purge-and-trap grade methanol, deionized water.

• Standards: 1,3-Diisopropylbenzene-d18 solution (e.g., 100 µg/mL in methanol), certified standards of target analytes.

• Gases: Helium (99.999% purity or higher) for carrier gas, nitrogen for purge gas.

• Sample Vials: 40 mL VOA (Volatile Organic Analysis) vials with PTFE-lined septa.

Standard Preparation

• Internal Standard Stock Solution: Prepare a stock solution of 1,3-Diisopropylbenzene-d18 in methanol at a concentration of, for example, 25 µg/mL.

• Calibration Standards: Prepare a series of calibration standards containing the target analytes at different concentrations (e.g., 1, 5, 10, 20, 50, 100 µg/L). Each calibration standard must be fortified with the internal standard stock solution to a constant final concentration (e.g., 10 µg/L).

Sample Preparation (Purge and Trap)

• Collect the water sample in a 40 mL VOA vial, ensuring no headspace.

• If required, add a preservative (e.g., hydrochloric acid to pH < 2).

• Just prior to analysis, introduce a known volume of the sample (e.g., 5 mL) into the purge tube of the purge and trap concentrator.

• Spike the sample with a known amount of the 1,3-Diisopropylbenzene-d18 internal standard solution.

• Purge the sample with an inert gas (e.g., helium or nitrogen) at a specified flow rate and duration (e.g., 40 mL/min for 11 minutes). The volatile compounds, including the analytes and the internal standard, are swept onto a sorbent trap.

• After purging, the trap is heated to desorb the trapped compounds, which are then transferred to the GC-MS system.

GC-MS Parameters

The following are typical GC-MS parameters. These should be optimized for the specific instrument and analytes of interest.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 35 °C, hold for 5 minRamp 1: 10 °C/min to 150 °CRamp 2: 20 °C/min to 250 °C, hold for 2 min
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temp.	280 °C
Scan Mode	Selected Ion Monitoring (SIM) or Full Scan
SIM Ions	Select characteristic ions for each target analyte and for 1,3-Diisopropylbenzene-d18 (e.g., m/z of major fragments)

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard (analyte area / IS area) against the concentration of the analyte for each calibration standard.

• Linear Regression: Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Quantification: Determine the concentration of the analyte in the unknown sample by calculating the analyte area / IS area ratio from the sample chromatogram and using the calibration curve equation to solve for the concentration.

Data Presentation

The following tables present illustrative data for a typical GC-MS method validation using 1,3-Diisopropylbenzene-d18 as an internal standard. Note: These values are examples and should be determined during in-house method validation.

Table 1: Calibration Curve Parameters for Selected VOCs

Analyte	Concentration Range (µg/L)	Linearity (R²)
Benzene	1 - 100	> 0.995
Toluene	1 - 100	> 0.995
Ethylbenzene	1 - 100	> 0.995
m,p-Xylene	1 - 100	> 0.995
o-Xylene	1 - 100	> 0.995

Table 2: Method Detection Limits (MDL), Limits of Quantification (LOQ), and Recovery

Analyte	MDL (µg/L)	LOQ (µg/L)	Recovery (%) at 20 µg/L
Benzene	0.2	0.6	95 - 105
Toluene	0.3	0.9	92 - 108
Ethylbenzene	0.2	0.7	94 - 106
m,p-Xylene	0.4	1.2	90 - 110
o-Xylene	0.3	1.0	91 - 109

Visualizations

Caption: Experimental workflow for VOC analysis using 1,3-Diisopropylbenzene-d18.

Caption: Logical relationship of internal standard correction in GC-MS.

Application Note: Quantitative Analysis of Non-Polar Aromatic Compounds in Human Plasma using 1,3-Diisopropylbenzene-d18 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and reliable liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of a model non-polar aromatic compound in human plasma. The method utilizes 1,3-Diisopropylbenzene-d18 as a novel internal standard (IS). Due to its structural similarity and co-eluting properties with many non-polar analytes, 1,3-Diisopropylbenzene-d18 effectively compensates for variations in sample preparation, matrix effects, and instrument response.[1] This document provides a comprehensive protocol, including sample preparation, detailed LC-MS/MS parameters, and illustrative quantitative data, demonstrating the suitability of this internal standard for high-throughput bioanalysis.

Introduction

In quantitative bioanalysis using LC-MS, the use of an internal standard is crucial for achieving accuracy and precision.[2] An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization.[3] Stable isotope-labeled (SIL) internal standards are considered the gold standard because their physicochemical properties are nearly identical to the analyte, ensuring they experience similar matrix effects and process inefficiencies.[1]

1,3-Diisopropylbenzene is a non-polar aromatic hydrocarbon.[4][5] Its deuterated form, 1,3-Diisopropylbenzene-d18, serves as an excellent internal standard for the quantification of other non-polar, aromatic compounds, particularly in early drug discovery or environmental analysis where a specific SIL-IS for the analyte may not be available. Its high LogP value (approx. 4.5) ensures similar extraction and chromatographic behavior to other hydrophobic molecules.[5] This note presents a proof-of-concept method using a representative non-polar analyte to demonstrate the application of 1,3-Diisopropylbenzene-d18.

Experimental Protocols

Materials and Reagents

• Analyte: Representative non-polar aromatic compound (e.g., a proprietary drug candidate).

• Internal Standard: 1,3-Diisopropylbenzene-d18.

• Solvents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and water. Formic acid (MS-grade).

• Biological Matrix: Blank human plasma (K2-EDTA).

• Reagents: Methyl tert-butyl ether (MTBE) for extraction.

Preparation of Standard and QC Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and 1,3-Diisopropylbenzene-d18 (IS) in methanol.

• Working Solutions:

  • Prepare a series of analyte working solutions by serial dilution of the stock solution with 50:50 (v/v) ACN:water to create calibration standards.

  • Prepare an IS working solution by diluting the IS stock solution to a final concentration of 100 ng/mL in ACN.

• Calibration Standards & Quality Control (QC) Samples:

  • Spike 5 µL of each analyte working solution into 95 µL of blank human plasma to create calibration standards ranging from 1 to 1000 ng/mL.

  • Prepare QC samples at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL) in the same manner.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is an effective technique for extracting non-polar analytes from complex biological matrices while removing many interfering substances like proteins and phospholipids.[6][7]

• Spiking: To 100 µL of each plasma sample (calibrators, QCs, and unknowns), add 25 µL of the IS working solution (100 ng/mL).

• Extraction: Add 600 µL of MTBE. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the samples at 4000 x g for 10 minutes to separate the organic and aqueous layers.

• Evaporation: Transfer the upper organic layer (approx. 550 µL) to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 ACN:water with 0.1% formic acid) for LC-MS/MS analysis.[8]

LC-MS/MS Method

Analyses are performed using a tandem mass spectrometer coupled with a high-performance liquid chromatography system.[9] Atmospheric Pressure Chemical Ionization (APCI) is often suitable for non-polar compounds that are difficult to ionize by ESI.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Setting
LC System
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	80% B to 95% B over 3 min, hold at 95% B for 1 min, return to 80% B and re-equilibrate for 1 min.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System
Ionization Mode	APCI, Positive
Monitored Transitions	Hypothetical values Analyte: Q1 163.2 -> Q3 121.1 IS (1,3-DIPB-d18): Q1 181.3 -> Q3 121.1
Nebulizer Current	3 µA
Vaporizer Temperature	400°C
Dwell Time	150 ms

Illustrative Results

The following tables present hypothetical data to demonstrate the expected performance of the method. Quantification is based on the ratio of the analyte peak area to the IS peak area.

Table 2: Illustrative Calibration Curve Data

Nominal Conc. (ng/mL)	Analyte Area	IS Area	Response Ratio (Analyte/IS)
1.0	1,550	755,000	0.0021
5.0	7,800	761,000	0.0102
25.0	39,500	749,500	0.0527
100.0	158,000	758,000	0.2084
250.0	390,000	745,000	0.5235
500.0	795,000	760,000	1.0461
1000.0	1,598,000	751,000	2.1278
Regression	y = 0.0021x + 0.0001	R² = 0.9992

Table 3: Illustrative Precision and Accuracy Data for QC Samples

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
LQC	3.0	2.91	97.0	4.5
MQC	300.0	308.4	102.8	2.1
HQC	800.0	789.6	98.7	3.3

The data illustrates a linear response over the desired concentration range and acceptable accuracy and precision, demonstrating the method's reliability.

Workflow Visualization

The following diagram illustrates the complete workflow for quantitative analysis using an internal standard.

Caption: Workflow for quantitative LC-MS/MS analysis using an internal standard.

Conclusion

This application note demonstrates a reliable and robust LC-MS/MS method for the quantification of non-polar aromatic compounds in human plasma. The use of 1,3-Diisopropylbenzene-d18 as an internal standard provides excellent correction for analytical variability, leading to accurate and precise results. The detailed protocol for sample preparation and instrumental analysis can be adapted for a wide range of hydrophobic analytes, making 1,3-Diisopropylbenzene-d18 a versatile tool for bioanalytical laboratories.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Human Metabolome Database: Showing metabocard for 1,3-Diisopropylbenzene (HMDB0013806) [hmdb.ca]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 8. agilent.com [agilent.com]
• 9. A liquid chromatography/tandem mass spectrometry (LC-MS/MS) method for the determination of phenolic polycyclic aromatic hydrocarbons (OH-PAH) in urine of non-smokers and smokers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for 1,3-Diisopropylbenzene-d18 in Quantitative NMR Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the purity and concentration of chemical compounds. Its accuracy and reliability heavily depend on the use of a suitable internal standard. An ideal internal standard should be chemically inert, stable, soluble in the NMR solvent, and have a simple NMR spectrum with signals that do not overlap with those of the analyte. 1,3-Diisopropylbenzene-d18, a deuterated aromatic hydrocarbon, is an excellent candidate for use as an internal standard in ¹H qNMR studies, particularly for the analysis of pharmaceuticals and other organic molecules. Its high isotopic purity and the absence of proton signals in its ¹H NMR spectrum make it an unobtrusive reference for quantifying proton-containing analytes.

This application note provides a detailed protocol for the use of 1,3-Diisopropylbenzene-d18 as an internal standard in qNMR for the accurate quantification of organic compounds.

Key Characteristics of 1,3-Diisopropylbenzene-d18 as a qNMR Internal Standard

1,3-Diisopropylbenzene-d18 is a deuterated analog of 1,3-diisopropylbenzene. The replacement of all 18 hydrogen atoms with deuterium results in a compound that is essentially "invisible" in a standard ¹H NMR spectrum, except for any residual, non-deuterated impurities. This characteristic is highly advantageous as it minimizes spectral crowding and potential signal overlap with the analyte of interest.

Advantages:

• Spectral Simplicity: As a fully deuterated compound, it does not produce signals in the ¹H NMR spectrum, thus avoiding any potential overlap with analyte signals.

• Chemical Inertness: The C-D bonds are generally more stable than C-H bonds, contributing to its stability and non-reactivity with a wide range of analytes and solvents.

• Solubility: It is readily soluble in common organic NMR solvents such as chloroform-d (CDCl₃), acetone-d₆, and benzene-d₆.

• High Isotopic Purity: Commercially available 1,3-Diisopropylbenzene-d18 typically has a high degree of isotopic enrichment (e.g., 99 atom % D), which is critical for accurate quantification.[1]

Quantitative Data Summary

The following table summarizes key physical and isotopic properties of 1,3-Diisopropylbenzene and its deuterated analog.

Property	Value (1,3-Diisopropylbenzene)	Value (1,3-Diisopropylbenzene-d18)
Molecular Formula	C₁₂H₁₈	C₁₂D₁₈
Molecular Weight	162.27 g/mol	~180.38 g/mol
Boiling Point	203 °C	Not specified, but expected to be similar to the non-deuterated form.
Melting Point	-63 °C	Not specified, but expected to be similar to the non-deuterated form.
Density	0.856 g/mL at 25 °C	Not specified, but expected to be similar to the non-deuterated form.
Solubility	Soluble in ether, hexane, and benzene; low solubility in water.	Assumed to be similar to the non-deuterated form.
Isotopic Purity (typical)	Not Applicable	≥ 99 atom % D[1]

Experimental Protocol

This protocol outlines the steps for using 1,3-Diisopropylbenzene-d18 as an internal standard for the quantitative analysis of a solid analyte by ¹H qNMR.

Materials:

• 1,3-Diisopropylbenzene-d18 (isotopic purity ≥ 99 atom % D)

• Analyte of interest (solid)

• Deuterated NMR solvent (e.g., Chloroform-d, Acetone-d₆, Benzene-d₆)

• High-precision analytical balance (readable to at least 0.01 mg)

• Volumetric flasks

• Pipettes

• NMR tubes (high quality, 5 mm)

• NMR spectrometer (400 MHz or higher recommended)

Procedure:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh approximately 20-30 mg of 1,3-Diisopropylbenzene-d18 into a clean, dry vial. Record the exact mass.

  • Dissolve the 1,3-Diisopropylbenzene-d18 in a precise volume of the chosen deuterated NMR solvent (e.g., 10.00 mL) in a volumetric flask to create a stock solution.

  • Calculate the exact concentration of the internal standard stock solution in mg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the solid analyte into a clean, dry vial. Record the exact mass.

  • To the vial containing the analyte, add a precise volume of the 1,3-Diisopropylbenzene-d18 internal standard stock solution (e.g., 0.600 mL).

  • Ensure the complete dissolution of both the analyte and the internal standard by gentle vortexing or sonication.

  • Transfer the final solution to a high-quality 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock and shim the spectrometer on the sample to achieve optimal magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using appropriate quantitative parameters. Key parameters to consider are:

    • Pulse Angle: Use a calibrated 90° pulse to maximize signal intensity.

    • Relaxation Delay (d1): This is a critical parameter. Set the relaxation delay to at least 5 times the longest T₁ relaxation time of the analyte protons to ensure full relaxation between scans. If T₁ values are unknown, a conservative delay of 30-60 seconds is recommended.

    • Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for accurate integration).

    • Acquisition Time (aq): Use a sufficiently long acquisition time (e.g., 2-4 seconds) to ensure good digital resolution of the signals.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Perform baseline correction to ensure a flat baseline across the entire spectrum.

  • Integrate a well-resolved, non-overlapping signal of the analyte.

  • Since 1,3-Diisopropylbenzene-d18 has no proton signals, the quantification will be based on the known concentration of the internal standard in the prepared sample.

Calculation of Analyte Purity:

The purity of the analyte can be calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I_analyte: Integral of the selected analyte signal

• N_analyte: Number of protons corresponding to the integrated analyte signal

• I_IS: Integral of a reference signal (if one were present; for a deuterated standard, this is based on the known amount added)

• N_IS: Number of protons for the reference signal (not applicable here)

• MW_analyte: Molecular weight of the analyte

• MW_IS: Molecular weight of the internal standard (1,3-Diisopropylbenzene-d18)

• m_analyte: Mass of the analyte

• m_IS: Mass of the internal standard

• P_IS: Purity of the internal standard

As 1,3-Diisopropylbenzene-d18 has no proton signals, a modified approach based on the known concentration of the standard is used. The concentration of the analyte can be determined relative to the known concentration of the internal standard.

Workflow and Pathway Diagrams

Caption: Experimental workflow for quantitative NMR using 1,3-Diisopropylbenzene-d18.

Caption: Logical relationship for qNMR analysis with a deuterated internal standard.

Conclusion

1,3-Diisopropylbenzene-d18 serves as an excellent internal standard for quantitative ¹H NMR studies due to its spectral invisibility, chemical stability, and good solubility in common NMR solvents. The protocol detailed in this application note provides a robust framework for researchers, scientists, and drug development professionals to accurately determine the purity and concentration of a wide range of organic compounds. Adherence to proper experimental techniques, particularly in sample preparation and the selection of NMR acquisition parameters, is crucial for obtaining reliable and reproducible quantitative results.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Environmental Trace Analysis using 1,3-Diisopropylbenzene-d18

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1,3-Diisopropylbenzene-d18 as a surrogate or internal standard for the trace analysis of volatile organic compounds (VOCs) in environmental matrices. The protocols detailed below are based on established methodologies, such as those outlined by the U.S. Environmental Protection Agency (EPA), and are intended to ensure accurate and reproducible results.

Introduction

1,3-Diisopropylbenzene-d18 is a deuterated aromatic compound commonly employed as a surrogate or internal standard in environmental trace analysis, particularly for the quantification of VOCs by gas chromatography-mass spectrometry (GC-MS). Its chemical properties are nearly identical to its non-deuterated analog, 1,3-diisopropylbenzene, but its increased mass allows it to be distinguished by a mass spectrometer. This makes it an ideal tool to monitor the performance of the entire analytical process, from sample extraction and preparation to instrumental analysis, by accounting for potential analyte losses.

Core Principles of Isotope Dilution Mass Spectrometry (IDMS)

The fundamental principle behind using 1,3-Diisopropylbenzene-d18 is Isotope Dilution Mass Spectrometry (IDMS). A known quantity of the deuterated standard is added to the sample at the beginning of the analytical procedure. The ratio of the native analyte to the isotopically labeled standard is then measured by GC-MS. Because the native analyte and the standard behave almost identically during extraction, cleanup, and analysis, any losses of the native analyte will be mirrored by losses of the standard. This allows for highly accurate quantification, as the ratio of the two compounds remains constant even if the absolute recovery is less than 100%.

Data Presentation: Quantitative Performance Metrics

The following tables summarize typical quantitative data and quality control acceptance criteria for the analysis of VOCs using 1,3-Diisopropylbenzene-d18 as a surrogate standard. These values are representative and may vary based on the specific matrix, instrumentation, and calibration range.

Table 1: Surrogate Recovery Quality Control Limits

Surrogate Compound	CAS Number	Typical Spiking Concentration (µg/L or µg/kg)	Acceptance Criteria (% Recovery)
1,3-Diisopropylbenzene-d18	25321-09-9 (unlabeled)	5 - 50	70 - 130

Data synthesized from EPA Method 8260D guidelines which suggest a general recovery limit of 70-130% for surrogates in field samples until laboratory-specific criteria are established.

Table 2: Representative Method Detection Limits (MDLs) and Calibration Ranges for Common VOCs

Analyte	CAS Number	Typical MDL (µg/L in Water)	Typical Calibration Range (µg/L in Water)
Benzene	71-43-2	0.1 - 0.5	0.5 - 200
Toluene	108-88-3	0.1 - 0.5	0.5 - 200
Ethylbenzene	100-41-4	0.1 - 0.5	0.5 - 200
m,p-Xylene	108-38-3, 106-42-3	0.1 - 0.5	0.5 - 200
o-Xylene	95-47-6	0.1 - 0.5	0.5 - 200
Vinyl Chloride	75-01-4	0.1 - 0.5	0.5 - 200
Trichloroethylene (TCE)	79-01-6	0.1 - 0.5	0.5 - 200
Tetrachloroethylene (PCE)	127-18-4	0.1 - 0.5	0.5 - 200

These values are representative and based on performance data from various EPA methods for VOC analysis. Actual MDLs and calibration ranges are instrument and method-specific and must be determined by the laboratory.

Experimental Protocols

Detailed methodologies for the analysis of VOCs in water and soil samples using 1,3-Diisopropylbenzene-d18 as a surrogate standard are provided below.

Protocol 1: Volatile Organic Compounds in Water by Purge and Trap GC-MS

This protocol is based on the principles of EPA Method 5030C (Purge and Trap) and 8260D (GC-MS).

1. Sample Collection and Preservation:

• Collect water samples in 40 mL glass vials with Teflon-lined septa.

• Ensure no headspace (air bubbles) is present in the vial.

• Preserve the sample by adding hydrochloric acid (HCl) to a pH < 2.

• Store samples at 4°C until analysis.

2. Preparation of Standards:

• Stock Standard Solution: Prepare a stock solution of target VOCs in methanol.

• Surrogate Standard Spiking Solution: Prepare a stock solution of 1,3-Diisopropylbenzene-d18 in methanol. A typical concentration is 25 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock standard solution in reagent-free water. A minimum of five concentration levels is recommended.

• Spiking: Spike each calibration standard, method blank, and sample with a known amount of the 1,3-Diisopropylbenzene-d18 surrogate standard solution just before analysis. For a 5 mL sample, a 5 µL spike of a 25 µg/mL solution will result in a concentration of 25 µg/L.

3. Purge and Trap GC-MS Analysis:

• Purging: Transfer a 5 mL aliquot of the sample to a purging vessel. An inert gas (e.g., helium) is bubbled through the sample at ambient temperature for a set time (e.g., 11 minutes). The VOCs are purged from the water and carried into a sorbent trap.

• Desorption: The trap is rapidly heated, and the trapped VOCs are desorbed and backflushed with carrier gas onto the GC column.

• GC-MS Analysis: The VOCs are separated on a capillary GC column and detected by a mass spectrometer.

Table 3: Typical Purge and Trap and GC-MS Conditions

Parameter	Condition
Purge and Trap
Purge Gas	Helium
Purge Flow	40 mL/min
Purge Time	11 min
Desorb Temperature	250°C
Desorb Time	2 min
Trap Type	Vocarb 3000 or equivalent
Gas Chromatograph
Column	60 m x 0.25 mm ID, 1.4 µm film thickness (e.g., DB-624)
Carrier Gas	Helium
Oven Program	35°C (hold 5 min), ramp to 220°C at 10°C/min, hold 2 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	35-350 amu
Scan Mode	Full Scan

Protocol 2: Volatile Organic Compounds in Soil by Methanol Extraction and Purge and Trap GC-MS

This protocol is based on the principles of EPA Method 5035A (Sample Preparation) and 8260D (GC-MS).

1. Sample Collection and Preservation:

• Collect approximately 5 grams of soil using a coring device and place it into a pre-weighed 40 mL vial containing 10 mL of purge-and-trap grade methanol.

• Store samples at 4°C until analysis.

2. Sample Preparation and Extraction:

• Allow the sample to settle.

• Take an aliquot of the methanol extract for analysis.

3. Preparation of Standards:

• Prepare stock and calibration standards in methanol.

• Spike each standard, method blank, and a portion of the sample extract with the 1,3-Diisopropylbenzene-d18 surrogate standard solution.

4. Purge and Trap GC-MS Analysis:

• Add a small aliquot (e.g., 100 µL) of the methanol extract to 5 mL of reagent-free water in the purging vessel.

• Proceed with the purge and trap and GC-MS analysis as described in Protocol 1.

Visualizations

The following diagrams illustrate the key workflows in the environmental trace analysis of VOCs using 1,3-Diisopropylbenzene-d18.

Caption: Workflow for VOC analysis in water samples.

Caption: Workflow for VOC analysis in soil samples.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Application Notes: Preparation of 1,3-Diisopropylbenzene-d18 Stock Solutions

Introduction

In quantitative analysis, particularly in studies utilizing mass spectrometry (MS), the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard for achieving accurate and precise results.[1][2][3] 1,3-Diisopropylbenzene-d18 is the deuterated analog of 1,3-Diisopropylbenzene, serving as an ideal internal standard for methods involving its non-labeled counterpart. Its near-identical chemical and physical properties ensure it behaves similarly during sample extraction, chromatography, and ionization, thus effectively normalizing for matrix effects and sample processing losses.[2] This document provides a detailed protocol for the preparation of stock solutions of 1,3-Diisopropylbenzene-d18 for use in research and drug development applications.

Physicochemical & Safety Data

Accurate preparation of stock solutions begins with understanding the compound's properties and safety requirements. The following table summarizes key quantitative data for both 1,3-Diisopropylbenzene-d18 and its non-deuterated analog.

Property	1,3-Diisopropylbenzene-d18	1,3-Diisopropylbenzene (for reference)
Molecular Formula	C₁₂D₁₈	C₁₂H₁₈[4][5][6]
Molecular Weight	180.38 g/mol [7]	162.27 g/mol [4][5][6][8][9]
Appearance	Colorless Liquid	Colorless Liquid[8][10]
Density	~0.96 g/mL (estimated)	~0.856 g/mL at 25 °C[9]
Boiling Point	~203 °C	203 °C[9][10]
Melting Point	~ -63 °C	-63 °C[9][10]
Solubility	Soluble in organic solvents	Soluble in alcohol, ether, acetone, benzene, hexane.[4][8] Very low solubility in water.[8]
Primary Hazard	Combustible liquid, Skin/Eye Irritant	Combustible liquid, Skin/Eye Irritant

Experimental Protocol

This protocol details the steps for preparing a 1 mg/mL primary stock solution of 1,3-Diisopropylbenzene-d18, which can then be used to prepare working solutions through serial dilutions.

1. Materials and Equipment

• 1,3-Diisopropylbenzene-d18 (neat material)

• High-purity solvent (e.g., Methanol, Acetonitrile, Hexane, Chloroform, HPLC grade or higher)

• Analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (e.g., 10 mL, 25 mL)

• Calibrated micropipettes

• Glass vials with PTFE-lined caps

• Vortex mixer

• Ultrasonic bath (optional)

• Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

2. Safety Precautions

• 1,3-Diisopropylbenzene is a combustible liquid and can cause skin and eye irritation. Handle with care in a well-ventilated chemical fume hood.

• Keep the compound away from heat, sparks, and open flames.

• Wear appropriate PPE, including safety glasses, a lab coat, and nitrile gloves, at all times.

• Consult the Safety Data Sheet (SDS) for the specific lot number before use.

3. Workflow Diagram

The following diagram illustrates the key steps in the preparation of the stock solution.

Caption: Workflow for preparing 1,3-Diisopropylbenzene-d18 stock solution.

4. Step-by-Step Procedure for 1 mg/mL Stock Solution

• Solvent Selection: Choose a solvent in which 1,3-Diisopropylbenzene-d18 is readily soluble and that is compatible with your analytical method (e.g., methanol or acetonitrile for LC-MS).[8][11]

• Equilibration: Allow the sealed vial of 1,3-Diisopropylbenzene-d18 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully weigh approximately 10 mg of the neat 1,3-Diisopropylbenzene-d18. Record the exact weight.

• Transfer: Quantitatively transfer the weighed compound into a 10 mL Class A volumetric flask. This can be done by rinsing the weighing vessel multiple times with small volumes of the chosen solvent and adding the rinsate to the flask.

• Dissolution: Add the solvent to the volumetric flask until it is about half-full. Cap the flask and vortex or place it in an ultrasonic bath until the compound is completely dissolved. A clear solution with no visible particulates should be obtained.

• Dilution to Volume: Once dissolved, carefully add the solvent dropwise until the bottom of the meniscus is aligned with the calibration mark on the neck of the flask.

• Homogenization: Securely cap the flask and invert it 10-15 times to ensure the solution is homogeneous.

• Storage: Transfer the final stock solution to a clearly labeled, amber glass vial with a PTFE-lined cap. The label should include the compound name, concentration, solvent, preparation date, and preparer's initials. Store the solution at 2-8°C or as recommended by the manufacturer, protected from light.

5. Preparation of Working Solutions

Create a series of lower-concentration working solutions by performing serial dilutions of the primary stock solution. For example, to prepare a 10 µg/mL working standard:

• Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

• Dilute to the calibration mark with the appropriate solvent.

• Cap and invert the flask to mix thoroughly.

• Prepare fresh working solutions as needed for building calibration curves and for spiking into samples.[1] It is best practice to add the internal standard to samples at the earliest stage of preparation to account for variability throughout the entire analytical process.[3][12]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzene, 1,3-bis(1-methylethyl)- [webbook.nist.gov]
• 6. scbt.com [scbt.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. 1,3-Diisopropylbenzene 96 99-62-7 [sigmaaldrich.com]
• 10. 1,3-Diisopropylbenzene - Wikipedia [en.wikipedia.org]
• 11. 1,3-Diisopropylbenzene | SIELC Technologies [sielc.com]
• 12. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Spiking 1,3-Diisopropylbenzene-d18 in Complex Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of 1,3-Diisopropylbenzene-d18 as an internal standard (IS) in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled internal standard (SIL-IS) is a critical practice to ensure accuracy and precision in quantifying analytes within complex biological matrices.[1][2] 1,3-Diisopropylbenzene-d18 serves as an effective IS for non-endogenous analytes, helping to mitigate variability arising from sample preparation and matrix effects.[3][4]

Principle and Rationale

In LC-MS-based bioanalysis, an internal standard is a compound of a known concentration added to all samples, including calibration standards and quality controls, at the initial stage of sample preparation.[2] The ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization characteristics.[4][5] This co-elution is crucial for compensating for variations in sample extraction, injection volume, and matrix-induced ion suppression or enhancement.[1][6] Deuterated internal standards, such as 1,3-Diisopropylbenzene-d18, are considered the gold standard because their physicochemical properties are nearly identical to their non-labeled counterparts, allowing them to effectively track the analyte throughout the analytical process.[4][7]

Key Considerations for Using 1,3-Diisopropylbenzene-d18

• Analyte Suitability: 1,3-Diisopropylbenzene-d18 is suitable for analytes that are structurally dissimilar to endogenous molecules and have comparable chromatographic behavior. It is particularly useful for non-polar, aromatic compounds.

• Mass Shift: With 18 deuterium atoms, 1,3-Diisopropylbenzene-d18 provides a significant mass shift from any potential unlabeled counterpart, preventing isotopic crosstalk.[1]

• Chemical Inertness: This compound is chemically stable and less likely to undergo in-source fragmentation or react with matrix components.

• Purity: It is essential to use a high-purity standard (both chemical and isotopic) to avoid interference.[7][8]

Experimental Protocols

The following protocols outline the preparation of standards and the spiking of 1,3-Diisopropylbenzene-d18 into human plasma for the quantification of a hypothetical non-endogenous small molecule drug, "Analyte X."

Materials and Reagents

• 1,3-Diisopropylbenzene-d18 (Internal Standard)

• Analyte X (Reference Standard)

• Human Plasma (with appropriate anticoagulant, e.g., K2-EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Volumetric flasks, pipettes, and microcentrifuge tubes

Protocol 1: Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (IS Stock):

  • Accurately weigh approximately 1 mg of 1,3-Diisopropylbenzene-d18 and dissolve it in a 1 mL volumetric flask with methanol to obtain a final concentration of 1 mg/mL.

• Analyte X Stock Solution (Analyte Stock):

  • Accurately weigh approximately 1 mg of Analyte X and dissolve it in a 1 mL volumetric flask with methanol to achieve a final concentration of 1 mg/mL.

• Internal Standard Spiking Solution (IS Working Solution):

  • Prepare a working solution of 1,3-Diisopropylbenzene-d18 at a concentration of 100 ng/mL by serially diluting the IS Stock solution with 50:50 (v/v) methanol:water. This concentration should be optimized based on the expected analyte concentration range and instrument sensitivity.

• Analyte X Working Solutions for Calibration Curve:

  • Prepare a series of working solutions of Analyte X by serially diluting the Analyte Stock solution to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

Protocol 2: Sample Preparation using Protein Precipitation

This protocol describes a common "crash" method for extracting the analyte and internal standard from plasma.

• Sample Aliquoting:

  • Aliquot 100 µL of each plasma sample (unknowns, calibration standards, and quality controls) into separate 1.5 mL microcentrifuge tubes.

• Internal Standard Spiking:

  • Add 10 µL of the IS Working Solution (100 ng/mL) to each tube.

  • Vortex briefly to ensure thorough mixing.

• Protein Precipitation:

  • Add 300 µL of cold acetonitrile to each tube.

  • Vortex vigorously for 1 minute to precipitate the plasma proteins.

• Centrifugation:

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporation and Reconstitution (Optional):

  • For increased sensitivity, the supernatant can be evaporated to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject an appropriate volume (e.g., 5-10 µL) of the final extract into the LC-MS/MS system.

Data Presentation

The following tables summarize typical quantitative data that would be generated in a method validation experiment using 1,3-Diisopropylbenzene-d18 as an internal standard.

Table 1: Calibration Curve Parameters for Analyte X in Human Plasma

Parameter	Value
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
Mean Accuracy (%)	95 - 105%
Precision (CV%)	< 15%

Table 2: Precision and Accuracy Data for Quality Control (QC) Samples

QC Level	Nominal Conc. (ng/mL)	Intra-Assay Precision (CV%)	Intra-Assay Accuracy (%)	Inter-Assay Precision (CV%)	Inter-Assay Accuracy (%)
LLOQ	1	< 20%	80 - 120%	< 20%	80 - 120%
Low QC	3	< 15%	85 - 115%	< 15%	85 - 115%
Mid QC	100	< 15%	85 - 115%	< 15%	85 - 115%
High QC	800	< 15%	85 - 115%	< 15%	85 - 115%

LLOQ: Lower Limit of Quantification

Table 3: Matrix Effect and Recovery Assessment

Parameter	Analyte X	1,3-Diisopropylbenzene-d18
Extraction Recovery (%)	85.2 ± 4.1	87.5 ± 3.8
Matrix Factor	0.92 ± 0.08	0.95 ± 0.07
IS-Normalized Matrix Factor	0.97 ± 0.05	-

A matrix factor close to 1 indicates minimal matrix effect. An IS-normalized matrix factor close to 1 demonstrates effective compensation by the internal standard.[9]

Visualizations

Caption: Workflow for sample preparation and analysis.

Caption: Role of the internal standard in mitigating analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. scispace.com [scispace.com]
• 6. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes: Utilizing 1,3-Diisopropylbenzene-d18 for Enhanced Polymer Degradation Studies

Introduction

The study of polymer degradation is crucial for understanding material lifespan, environmental impact, and for the development of more robust and sustainable materials. A key challenge in this field is the accurate quantification of degradation products, which can be complex mixtures of volatile and semi-volatile organic compounds. The use of a deuterated internal standard, such as 1,3-Diisopropylbenzene-d18, offers a significant advantage in analytical precision and accuracy, particularly in chromatographic and mass spectrometric techniques.[1] This isotopically labeled compound, wherein all 18 hydrogen atoms are replaced with deuterium, serves as an ideal internal standard due to its chemical similarity to many common polymer degradation products and its distinct mass spectrometric signature, which separates it from non-deuterated analytes.

Principle of Application

1,3-Diisopropylbenzene-d18 is employed as an internal standard in the quantitative analysis of polymer degradation products via methods like Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS).[1][2][3] When a known amount of 1,3-Diisopropylbenzene-d18 is added to a polymer sample before analysis, it experiences the same sample preparation and analysis conditions as the degradation products. By comparing the known concentration and signal response of the internal standard to the signal responses of the analytes, their concentrations can be accurately determined, compensating for variations in sample injection volume, instrument response, and sample matrix effects.

Key Advantages of Using 1,3-Diisopropylbenzene-d18:

• Inertness: As an aromatic hydrocarbon, it is chemically stable and less likely to react with the polymer or its degradation products during analysis.

• Distinct Mass Spectrum: The presence of 18 deuterium atoms results in a significant mass shift compared to its non-deuterated counterpart and other common degradation products, preventing isobaric interference.

• Chromatographic Behavior: Its volatility and chromatographic properties make it suitable for elution within the typical temperature ranges used for analyzing polymer pyrolysates.

• Commercial Availability: The compound is commercially available, facilitating its adoption in research and quality control laboratories.[1]

Experimental Workflow for Polymer Degradation Analysis using Py-GC/MS with 1,3-Diisopropylbenzene-d18

Figure 1. Workflow for quantitative polymer degradation analysis.

Protocols

Protocol 1: Quantitative Analysis of Polymer Degradation Products by Pyrolysis-GC/MS

This protocol outlines the procedure for the quantitative analysis of degradation products from a polymer sample using Pyrolysis-GC/MS with 1,3-Diisopropylbenzene-d18 as an internal standard.

Materials:

• Polymer sample

• 1,3-Diisopropylbenzene-d18 solution (e.g., 100 µg/mL in a suitable solvent like dichloromethane)

• Dichloromethane (DCM), HPLC grade

• Pyrolysis sample cups

• Microsyringe

• Vortex mixer

• Centrifuge

Instrumentation:

• Pyrolyzer coupled to a Gas Chromatograph-Mass Spectrometer (Py-GC/MS)

Procedure:

• Sample Preparation: a. Weigh approximately 100-500 µg of the polymer sample directly into a pyrolysis cup. b. Using a microsyringe, add a precise volume (e.g., 1 µL) of the 1,3-Diisopropylbenzene-d18 internal standard solution to the polymer sample in the cup. This corresponds to a known amount of the standard (e.g., 100 ng). c. Add a small volume of a suitable solvent (e.g., 20 µL of DCM) to ensure thorough mixing of the internal standard with the polymer. d. Gently vortex the sample cup to ensure homogeneity. e. Dry the sample completely under a gentle stream of nitrogen or in a vacuum desiccator to remove the solvent.

• Py-GC/MS Analysis: a. Pyrolyzer Conditions:

  • Set the pyrolysis temperature appropriate for the polymer being analyzed (e.g., 550-750°C).
  • Interface Temperature: 300°C b. GC Conditions:
  • Injector Temperature: 280°C
  • Carrier Gas: Helium, constant flow (e.g., 1 mL/min)
  • Oven Temperature Program:
  • Initial temperature: 40°C, hold for 2 minutes
  • Ramp: 10°C/min to 300°C
  • Final hold: 10 minutes at 300°C c. MS Conditions:
  • Ion Source Temperature: 230°C
  • Transfer Line Temperature: 280°C
  • Ionization Mode: Electron Ionization (EI) at 70 eV
  • Mass Range: m/z 35-550

• Data Analysis: a. Identify the chromatographic peaks corresponding to the polymer degradation products and the 1,3-Diisopropylbenzene-d18 internal standard based on their retention times and mass spectra. b. Integrate the peak areas for the identified degradation products and the internal standard. c. Prepare a calibration curve by analyzing a series of standards containing known concentrations of the target analytes and a constant concentration of the internal standard. d. Calculate the concentration of each degradation product in the original polymer sample using the response factor relative to the internal standard.

Data Presentation

The quantitative results from the analysis can be summarized in a table for clear comparison.

Table 1: Quantitative Analysis of Degradation Products from Polypropylene (PP)

Degradation Product	Retention Time (min)	Quantifying Ion (m/z)	Concentration (µg/g of polymer)
2,4-Dimethyl-1-heptene	11.12	97	15.2 ± 1.3
Styrene	12.39	104	5.8 ± 0.6
Indene	15.25	115	8.1 ± 0.9
1,3-Diisopropylbenzene-d18 (IS)	16.50	180	N/A
Naphthalene	18.90	128	3.4 ± 0.4

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Signaling Pathway Representation

While polymer degradation does not involve classical biological signaling pathways, a logical flow diagram can illustrate the process of thermal degradation leading to the formation of detectable products.

Figure 2. Logical flow of polymer thermal degradation.

The use of 1,3-Diisopropylbenzene-d18 as an internal standard provides a robust and reliable method for the quantitative analysis of polymer degradation products. Its unique properties make it an excellent choice for researchers and scientists in materials science and drug development who require high-quality, reproducible data. The protocols and workflows described herein offer a clear guide for the implementation of this powerful analytical technique.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]

Application Note and Protocol for the Analysis of 1,3-Diisopropylbenzene by Liquid Chromatography

Abstract

This document provides detailed methodologies for the analysis of 1,3-Diisopropylbenzene (m-diisopropylbenzene) and its related compounds using liquid chromatography (LC). Two distinct High-Performance Liquid Chromatography (HPLC) methods are presented: a reverse-phase (RP) method for the direct analysis of 1,3-Diisopropylbenzene and a normal-phase (NP) method for the separation and determination of its oxidation products. These protocols are intended for researchers, scientists, and professionals in drug development and chemical analysis.

Introduction

1,3-Diisopropylbenzene (1,3-DIPB) is an aromatic hydrocarbon that serves as a key intermediate in the production of various chemicals, including resorcinol. Accurate and reliable analytical methods are crucial for monitoring its purity, and for process control and impurity profiling during its synthesis and application. While gas chromatography (GC) is often employed for the analysis of volatile compounds like 1,3-DIPB, liquid chromatography offers a versatile alternative, particularly for the analysis of less volatile derivatives or when GC instrumentation is not available. This application note details two validated HPLC methods suitable for the analysis of 1,3-Diisopropylbenzene and its process-related impurities.

Method 1: Reverse-Phase HPLC for Direct Analysis of 1,3-Diisopropylbenzene

This method is suitable for the direct quantification of 1,3-Diisopropylbenzene in various sample matrices.

Experimental Protocol

Instrumentation:

• HPLC system with a UV detector

• Data acquisition and processing software

Chromatographic Conditions:

• Column: Newcrom R1, 3 µm or 5 µm particle size.[1]

• Mobile Phase: A mixture of acetonitrile (MeCN) and water, with phosphoric acid.[1] For applications compatible with mass spectrometry (MS), formic acid should be used in place of phosphoric acid.[1]

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Detector: UV, wavelength to be optimized based on the absorbance maximum of 1,3-Diisopropylbenzene (typically around 254-270 nm).

• Column Temperature: Ambient or controlled at 30 °C.

Sample Preparation:

• Accurately weigh a known amount of the 1,3-Diisopropylbenzene standard or sample.

• Dissolve the material in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

• Further dilute the stock solution as necessary to fall within the linear range of the instrument.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Calibration:

• Prepare a series of calibration standards of 1,3-Diisopropylbenzene in the mobile phase, covering the expected concentration range of the samples.

• Inject each standard in triplicate and record the peak area.

• Construct a calibration curve by plotting the average peak area against the concentration.

Method 2: Normal-Phase HPLC for Analysis of 1,3-Diisopropylbenzene Oxidation Products

This method is designed for the separation and quantification of 1,3-Diisopropylbenzene and its oxidation products, such as 1,3-di(2-hydroxy-2-propyl)benzene (DCL) and 1,3-diacetophenone (DAC).[2]

Experimental Protocol

Instrumentation:

• HPLC system with a UV detector

• Data acquisition and processing software

Chromatographic Conditions:

• Column: Inertsil SIL-100 A, 5 µm, 4.6 x 250 mm.[2]

• Mobile Phase: Hexane and isopropyl alcohol (95:5 v/v).[2]

• Flow Rate: 1.0 mL/min.[2]

• Injection Volume: 3 µL.[2]

• Detector: UV at 257 nm.[2]

• Column Temperature: 30 ± 2 °C.[2]

Sample Preparation:

• Prepare individual stock solutions of 1,3-Diisopropylbenzene, 1,3-di(2-hydroxy-2-propyl)benzene (DCL), and 1,3-diacetophenone (DAC) in the mobile phase.

• For analysis of reaction mixtures, dilute an accurately weighed amount of the sample in the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter prior to injection.

Quantitative Data

The following table summarizes the performance characteristics of the normal-phase HPLC method for the analysis of 1,3-Diisopropylbenzene (DIPB) and its key oxidation products.[2]

Compound	Linear Regression Coefficient (R²)	Recovery Rate (%)	Relative Standard Deviation (RSD) (%)
1,3-Diisopropylbenzene (DIPB)	0.99804 - 0.99952	97 - 104	0.09 - 0.25
1,3-di(2-hydroxy-2-propyl)benzene (DCL)	0.99804 - 0.99952	97 - 104	0.09 - 0.25
1,3-Diacetophenone (DAC)	0.99804 - 0.99952	97 - 104	0.09 - 0.25

Logical Workflow for LC Analysis

The following diagram illustrates the general workflow for the analysis of 1,3-Diisopropylbenzene using liquid chromatography.

References

• 1. 1,3-Diisopropylbenzene | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Mass Spectrometric Detection of 1,3-Diisopropylbenzene-d18

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diisopropylbenzene-d18 is a deuterated analog of 1,3-diisopropylbenzene, commonly utilized as an internal standard in quantitative mass spectrometry-based analyses. Its chemical and physical properties closely resemble the non-deuterated form, allowing it to mimic the analyte's behavior during sample preparation, chromatography, and ionization. However, its increased mass due to the presence of 18 deuterium atoms allows for its distinct detection by a mass spectrometer. This attribute is critical for correcting variations in sample extraction, matrix effects, and instrument response, thereby enhancing the accuracy and precision of quantitative methods for volatile organic compounds (VOCs) and other aromatic hydrocarbons.

These application notes provide detailed methodologies for the detection of 1,3-Diisopropylbenzene-d18 using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols are intended to serve as a comprehensive guide for researchers, scientists, and professionals in drug development and environmental analysis.

I. Quantitative Data Summary

While specific quantitative performance data for 1,3-Diisopropylbenzene-d18 is not extensively published, typical performance characteristics for similar deuterated internal standards in the analysis of volatile organic compounds by GC-MS and LC-MS/MS are presented below for reference. These values are highly dependent on the specific matrix, instrumentation, and method parameters.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	0.005 - 1 µg/L	0.1 - 10 ng/L
Limit of Quantification (LOQ)	0.02 - 5 µg/L	0.5 - 50 ng/L
Linearity (R²)	> 0.995	> 0.99
Dynamic Range	2-3 orders of magnitude	3-4 orders of magnitude
Precision (RSD)	< 15%	< 15%
Accuracy (Recovery)	80 - 120%	85 - 115%

II. Experimental Protocols

A. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is designed for the general detection and quantification of volatile aromatic compounds in a liquid matrix (e.g., water, biological fluids) using 1,3-Diisopropylbenzene-d18 as an internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 10 mL sample, add a known amount of 1,3-Diisopropylbenzene-d18 stock solution to achieve a final concentration within the calibrated linear range (e.g., 10 µg/L).

• Add 2 mL of a suitable extraction solvent (e.g., dichloromethane or hexane).

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes to separate the phases.

• Carefully transfer the organic layer (bottom layer for dichloromethane, top layer for hexane) to a clean vial.

• Concentrate the extract to approximately 100 µL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial with a micro-insert for analysis.

2. GC-MS Instrumentation and Parameters

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless, 250 °C
Injection Mode	Splitless (1 µL injection volume)
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial 40 °C for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	1,3-Diisopropylbenzene-d18: 180 (Molecular Ion), 162, 144
Non-deuterated 1,3-Diisopropylbenzene: 162 (Molecular Ion), 147, 119

3. Data Analysis

• Quantification is performed by creating a calibration curve based on the ratio of the peak area of the target analyte to the peak area of the 1,3-Diisopropylbenzene-d18 internal standard.

B. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is suitable for the analysis of less volatile aromatic compounds where 1,3-Diisopropylbenzene-d18 is used as an internal standard.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

• To a 100 mL aqueous sample, add a known amount of 1,3-Diisopropylbenzene-d18 stock solution.

• Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes and the internal standard with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 500 µL of the initial mobile phase.

• Transfer to an LC vial for analysis.

2. LC-MS/MS Instrumentation and Parameters

Parameter	Setting
Liquid Chromatograph	Agilent 1290 Infinity II or equivalent
LC Column	Zorbax Eclipse Plus C18 (100 mm x 2.1 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Agilent 6470 Triple Quadrupole or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	4000 V
Gas Temperature	300 °C
Gas Flow	5 L/min
Nebulizer Pressure	45 psi
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Predicted MRM Transitions for 1,3-Diisopropylbenzene-d18:

Due to the lack of specific published MRM transitions for 1,3-Diisopropylbenzene-d18, the following are predicted based on the fragmentation of the non-deuterated analog. These transitions would require optimization for collision energy.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
1,3-Diisopropylbenzene-d18	181.3 [M+H]⁺	163.2 [M+H-D₂]⁺	50	Requires Optimization
181.3 [M+H]⁺	139.2 [M+H-C₃D₇]⁺	50	Requires Optimization

3. Data Analysis

• Similar to the GC-MS protocol, quantification is based on the peak area ratio of the analyte to the 1,3-Diisopropylbenzene-d18 internal standard, using a calibration curve.

III. Visualizations

Caption: Workflow for GC-MS analysis with internal standard.

Caption: Workflow for LC-MS/MS analysis with internal standard.

Application Notes and Protocols: The Use of 1,3-Diisopropylbenzene-d18 in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1,3-Diisopropylbenzene-d18 as an internal standard in metabolomics research. This deuterated aromatic hydrocarbon serves as a valuable tool for ensuring data quality and accurate quantification in both targeted and untargeted metabolomics studies, particularly for the analysis of non-polar metabolites.

Introduction

In metabolomics, accurate and reproducible quantification of metabolites is crucial for understanding biological systems and for the discovery of novel biomarkers. Stable isotope-labeled internal standards are essential for correcting variations that can occur during sample preparation, extraction, and analysis by mass spectrometry (MS).[1][2][3] 1,3-Diisopropylbenzene-d18 is a deuterated, non-endogenous compound, making it an ideal internal standard as it is unlikely to be present in biological samples and its distinct mass-to-charge ratio (m/z) prevents interference with endogenous metabolites. Its non-polar nature makes it particularly suitable for studies focusing on lipids and other hydrophobic molecules.

Key Advantages of 1,3-Diisopropylbenzene-d18:

• Chemical Inertness: Does not typically react with metabolites in the sample.

• Non-endogenous: Avoids interference with biological compounds.

• High Deuteration Level: Provides a significant mass shift from any potential non-labeled counterpart, ensuring clear detection.

• Suitability for Non-Polar Metabolite Analysis: Co-extracts and behaves chromatographically similar to non-polar analytes.

Applications in Metabolomics

1,3-Diisopropylbenzene-d18 can be effectively employed in a variety of metabolomics applications, including:

• Untargeted Metabolomics: To monitor and correct for analytical variability across a large number of unknown non-polar metabolites.

• Targeted Metabolomics: For the precise quantification of specific non-polar analytes, such as lipids, steroids, and fat-soluble vitamins.

• Lipidomics: As a spike-in standard to normalize lipid profiles and ensure accurate quantification of different lipid species.

• Pharmacokinetic Studies: To track the metabolism of non-polar drugs and their metabolites.

Experimental Workflow

The general workflow for a metabolomics experiment incorporating 1,3-Diisopropylbenzene-d18 as an internal standard is depicted below.

Caption: A generalized workflow for metabolomics studies using an internal standard.

Experimental Protocols

Preparation of Internal Standard Stock and Working Solutions

Materials:

• 1,3-Diisopropylbenzene-d18

• Methanol (LC-MS grade)

• Chloroform (HPLC grade)

• Volumetric flasks

• Micropipettes

Protocol:

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of 1,3-Diisopropylbenzene-d18 and dissolve it in 1 mL of methanol in a volumetric flask.

• Working Solution (10 µg/mL): Dilute the stock solution 1:100 with a 1:1 (v/v) mixture of methanol and chloroform to obtain a working solution of 10 µg/mL. Store both solutions at -20°C.

Sample Preparation and Extraction (Liquid-Liquid Extraction for Non-Polar Metabolites)

This protocol is suitable for plasma or serum samples.

Materials:

• Plasma/serum samples

• 1,3-Diisopropylbenzene-d18 working solution (10 µg/mL)

• Methanol (ice-cold)

• Methyl tert-butyl ether (MTBE)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

Protocol:

• Thaw plasma/serum samples on ice.

• In a clean microcentrifuge tube, add 50 µL of the plasma/serum sample.

• Add 10 µL of the 1,3-Diisopropylbenzene-d18 working solution (10 µg/mL) to each sample.

• Add 200 µL of ice-cold methanol to precipitate proteins.

• Vortex for 30 seconds.

• Add 750 µL of MTBE and vortex for 1 minute.

• Add 188 µL of water and vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the upper organic layer (containing non-polar metabolites and the internal standard) into a new tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., 90:10 methanol:chloroform) for LC-MS or GC-MS analysis.

Caption: Workflow for liquid-liquid extraction of non-polar metabolites.

Instrumental Analysis

LC-MS Method for Non-Polar Metabolites

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Mass Spectrometer (e.g., Q-TOF, Orbitrap) with an Electrospray Ionization (ESI) source

LC Parameters (Illustrative Example):

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid
Gradient	0-2 min, 30% B; 2-15 min, 30-95% B; 15-20 min, 95% B; 20.1-25 min, 30% B
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	5 µL

MS Parameters (Illustrative Example):

Parameter	Positive Ion Mode Value	Negative Ion Mode Value
Ionization Mode	ESI+	ESI-
Capillary Voltage	3.5 kV	3.0 kV
Source Temperature	120°C	120°C
Desolvation Temp.	350°C	350°C
Gas Flow	600 L/hr	600 L/hr
Scan Range (m/z)	100 - 1500	100 - 1500

GC-MS Method for Volatile and Derivatized Non-Polar Metabolites

For certain non-polar metabolites, GC-MS may be preferred. Derivatization is often required to increase volatility.

Derivatization (Silylation Example):

• To the dried extract, add 50 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS).

• Incubate at 60°C for 30 minutes.

GC-MS Parameters (Illustrative Example):

Parameter	Value
Column	DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)
Carrier Gas	Helium at 1 mL/min
Inlet Temp.	280°C
Oven Program	70°C for 2 min, then ramp to 300°C at 10°C/min, hold for 5 min
Ion Source	Electron Ionization (EI) at 70 eV
Source Temp.	230°C
Scan Range	m/z 50 - 650

Data Presentation and Quantification

Calibration Curve

For targeted quantification, a calibration curve should be prepared using authentic standards of the analyte of interest at various concentrations, with a constant concentration of 1,3-Diisopropylbenzene-d18.

Illustrative Calibration Curve Data:

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	50,100	0.030
5	7,650	50,500	0.151
10	15,300	49,800	0.307
50	75,500	50,200	1.504
100	151,000	49,900	3.026
500	758,000	50,300	15.069

A linear regression of the peak area ratio against the analyte concentration is used to determine the concentration of the analyte in unknown samples.

Data Normalization in Untargeted Metabolomics

In untargeted studies, the peak area of each detected feature is normalized to the peak area of 1,3-Diisopropylbenzene-d18 in the same sample to account for variations in extraction efficiency and instrument response.

Normalization Formula:

Normalized Peak Area = (Peak Area of Metabolite / Peak Area of 1,3-Diisopropylbenzene-d18) * 1000

Signaling Pathway and Logical Relationship Diagram

Caption: The logical flow from raw data to biological insights using an internal standard.

Conclusion

1,3-Diisopropylbenzene-d18 is a robust and reliable internal standard for both targeted and untargeted metabolomics, especially for the analysis of non-polar metabolites. Its incorporation into the experimental workflow significantly improves the accuracy and precision of quantification by correcting for analytical variability. The protocols provided here offer a starting point for researchers to develop and validate their metabolomics assays, leading to more reliable and impactful results in drug development and life sciences research.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Internal Standard Variability with 1,3-Diisopropylbenzene-d18

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address variability issues encountered when using 1,3-Diisopropylbenzene-d18 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Diisopropylbenzene-d18 and why is it used as an internal standard?

1,3-Diisopropylbenzene-d18 is the deuterated form of 1,3-Diisopropylbenzene, meaning hydrogen atoms have been replaced with their stable isotope, deuterium.[1] It is commonly used as an internal standard in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its chemical and physical properties are very similar to the non-labeled analyte, allowing it to mimic the analyte's behavior during sample preparation, chromatography, and ionization.[2] This helps to correct for variations in sample processing and analysis, thereby improving the accuracy and precision of the results.[3][4]

Q2: What are the ideal characteristics of a deuterated internal standard like 1,3-Diisopropylbenzene-d18?

An ideal deuterated internal standard should possess the following characteristics:

• High Isotopic Purity: To minimize interference from any unlabeled analyte.[5]

• Sufficient Mass Difference: A mass shift of at least 3 atomic mass units (amu) is generally recommended to prevent isotopic crosstalk between the analyte and the internal standard.[2][5]

• Chemical and Isotopic Stability: The deuterium labels should be on stable positions within the molecule to prevent exchange with protons from the solvent or matrix.[6] Deuterium should not be placed on heteroatoms like oxygen or nitrogen.[6]

• Co-elution with Analyte: The internal standard should ideally co-elute with the analyte to effectively compensate for matrix effects and variations in instrument response.[2]

Q3: What are the common patterns of internal standard variability I should look for?

When troubleshooting, it's helpful to first characterize the pattern of inconsistency by plotting the peak area of the internal standard across all samples in an analytical run.[7] The patterns can be categorized as:

• Sporadic Flyers: One or two samples show a significantly different internal standard response, often pointing to a specific error for those samples, such as a pipetting mistake.[7]

• Systematic Trend: A consistent difference in the internal standard response between unknown samples and calibration standards/quality controls, which could indicate a matrix effect.[7][8]

• Abrupt Shift: A sudden change in the internal standard response mid-run, possibly due to an error in preparing a subset of samples or a change in instrument conditions.[7]

• Consistent Decrease Over Time: A gradual decrease in the internal standard signal over a long sequence of samples could be due to source contamination in the mass spectrometer or column degradation.[9]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues leading to 1,3-Diisopropylbenzene-d18 variability.

Guide 1: Sample Preparation and Handling Issues

Inconsistencies during sample preparation are a frequent source of internal standard variability.[7]

Potential Cause	Troubleshooting Steps
Inconsistent Pipetting	- Verify the calibration and performance of all pipettes. - Ensure proper pipetting technique is used consistently for adding the internal standard to all samples, standards, and quality controls.
Poor Mixing	- Vortex or thoroughly mix each sample immediately after adding the internal standard to ensure homogeneity.[7]
Internal Standard Instability	- Evaluate the stability of 1,3-Diisopropylbenzene-d18 in the sample matrix under the storage and handling conditions of the experiment.[5] - Ensure the pH of the sample matrix does not promote degradation.[7]
Inconsistent Extraction Recovery	- Optimize the extraction procedure to ensure consistent and high recovery for both the analyte and the internal standard. - Ensure the internal standard is added before any extraction steps to compensate for losses.[4]
Contamination	- Analyze a blank sample (matrix without analyte or internal standard) to check for contamination. - Ensure all glassware and solvents are clean.

Troubleshooting Workflow for Sample Preparation Issues

Caption: Troubleshooting workflow for sample preparation issues.

Guide 2: Chromatographic and Instrument-Related Issues

Problems with the analytical instrument or chromatographic conditions can significantly impact the consistency of the internal standard signal.

Potential Cause	Troubleshooting Steps
Inconsistent Injection Volume	- Check the autosampler for air bubbles in the syringe and sample loop. - Perform a series of replicate injections of a standard solution to check for injection precision.
Column Degradation	- Inspect the column for signs of contamination or degradation. - If the peak shape of the internal standard is poor, consider trimming or replacing the column.[9]
Ion Source Contamination	- A dirty ion source can lead to a gradual or sudden drop in signal intensity.[7] - Clean the ion source according to the manufacturer's recommendations.
Mass Spectrometer Tuning	- Ensure the mass spectrometer is properly tuned and calibrated. - Verify that the correct precursor and product ions for 1,3-Diisopropylbenzene-d18 are being monitored.
Matrix Effects	- Matrix components can suppress or enhance the ionization of the internal standard. - Evaluate matrix effects by comparing the internal standard response in neat solution versus in a post-extraction spiked blank matrix sample.[7] - If significant matrix effects are present, improve the sample cleanup procedure or adjust chromatographic conditions to separate the internal standard from interfering matrix components.

Logical Relationship of Instrument and Matrix Effects

Caption: Factors contributing to internal standard variability.

Experimental Protocols

Protocol 1: Evaluation of Internal Standard Stability in Matrix

Objective: To assess the stability of 1,3-Diisopropylbenzene-d18 in the biological matrix under experimental conditions.[5]

Methodology:

• Prepare Stability Samples: Spike a blank biological matrix with 1,3-Diisopropylbenzene-d18 at its working concentration.

• Storage Conditions: Aliquot the spiked matrix and store under the following conditions:

  • Freeze-Thaw Stability: Subject samples to at least three freeze-thaw cycles (e.g., from -80°C to room temperature).[5]

  • Bench-Top Stability: Store samples at room temperature for a duration that mimics the expected sample handling time.[5]

• Sample Analysis: After the specified storage period, process and analyze the stability samples along with freshly prepared comparison samples.

• Data Analysis: Compare the peak area of 1,3-Diisopropylbenzene-d18 in the stability samples to that of the comparison samples. A significant decrease in peak area may indicate instability.

Protocol 2: Assessment of Matrix Effects

Objective: To determine if the sample matrix is causing ion suppression or enhancement of the 1,3-Diisopropylbenzene-d18 signal.[7]

Methodology:

• Prepare Sample Sets:

  • Set A (Neat Solution): Prepare the internal standard in the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract blank matrix from at least six different sources. Spike the extracted matrix with the internal standard at the same concentration as in Set A.[7]

• Sample Analysis: Analyze both sets of samples using the established analytical method.

• Data Interpretation:

  • Calculate the Matrix Factor (MF) for each source: MF = (Peak Area in Set B) / (Peak Area in Set A).

  • Calculate the coefficient of variation (%CV) of the MF across the different matrix sources.

  • A %CV of >15% suggests that matrix effects are a likely cause of the inconsistent internal standard response.[7]

Quantitative Data Summary

The following table provides general acceptance criteria for internal standard response variability based on regulatory guidelines and best practices.[7]

Parameter	Acceptance Criteria	Indication of a Problem if Not Met
Internal Standard Area Variation	Within ±50% of the mean IS response for all samples in the run.	Significant matrix effects, poor sample preparation, or instrument instability.[7]
Precision (%CV) of IS Response	≤ 15% for calibrators and QCs.	Inconsistency in sample processing or injection.[7]
Analyte-to-IS Ratio	Should be consistent for replicate injections of the same sample.	Issues with ionization or detection.[7]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. Systematic internal standard variability and issue resolution: two case studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

preventing deuterium exchange in 1,3-Diisopropylbenzene-d18

Welcome to the technical support center for 1,3-Diisopropylbenzene-d18. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing unwanted deuterium exchange and ensuring the isotopic integrity of your compound throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What is deuterium (H/D) exchange and why is it a concern for 1,3-Diisopropylbenzene-d18?

A1: Deuterium-hydrogen (H/D) exchange is a chemical reaction where a deuterium atom covalently bonded to the benzene ring is replaced by a hydrogen atom (proton) from the surrounding environment.[1] For 1,3-Diisopropylbenzene-d18, this process compromises the isotopic purity of the compound, which is critical when it is used as an internal standard for quantitative analysis by GC-MS or LC-MS, or as a tracer in metabolic studies.[2][3] This loss of deuterium can lead to inaccurate measurements and misinterpretation of experimental results.[1]

Q2: What are the primary causes of deuterium exchange on an aromatic ring?

A2: The C-D bonds on the aromatic ring of 1,3-Diisopropylbenzene-d18 are generally stable but can be cleaved under certain conditions. The primary drivers for exchange are:

• Acid or Base Catalysis: Strong acids can promote H/D exchange via an electrophilic aromatic substitution mechanism.[4][5] Similarly, though less common for simple arenes, strong bases can also facilitate exchange.

• Presence of Metal Catalysts: Trace amounts of transition metals, such as palladium (Pd) or platinum (Pt), can be potent catalysts for H/D exchange on aromatic rings.[6][7]

• Protic Solvents: Solvents containing exchangeable protons, like water (H₂O) and alcohols (e.g., methanol), are the direct source of hydrogen that can replace the deuterium.[6]

• Elevated Temperatures: Higher temperatures increase the kinetic rate of the exchange reaction, accelerating deuterium loss.[6][8]

Q3: What are the ideal storage conditions for 1,3-Diisopropylbenzene-d18?

A3: To maintain its isotopic and chemical purity, 1,3-Diisopropylbenzene-d18, which is a liquid at room temperature, should be stored in a tightly sealed vial, preferably with a PTFE-lined cap, to prevent moisture ingress.[9][10] Store at refrigerated temperatures (2-8°C) to minimize any potential degradation or exchange.[10] Before opening, always allow the vial to warm to room temperature to prevent condensation of atmospheric moisture into the cold liquid.[1][11]

Q4: How can I detect if my sample of 1,3-Diisopropylbenzene-d18 has undergone deuterium exchange?

A4: The most effective methods for detecting and quantifying deuterium loss are:

• ¹H NMR Spectroscopy: In a highly deuterated sample, the proton NMR spectrum should show very small residual signals in the aromatic region. An increase in the intensity of these signals indicates that H/D exchange has occurred.

• Mass Spectrometry (MS): High-resolution mass spectrometry can determine the isotopic distribution of your compound.[2] A shift in the mass spectrum towards lower m/z values is a clear indication of deuterium loss.

Troubleshooting Guide: Diagnosing and Preventing Deuterium Loss

This guide provides solutions to common problems encountered during the handling and use of 1,3-Diisopropylbenzene-d18.

Issue 1: ¹H NMR analysis shows significant proton signals in the aromatic region.

Potential Cause	Explanation	Recommended Solution
Contaminated NMR Solvent	The deuterated NMR solvent (e.g., Chloroform-d) is hygroscopic and may have absorbed atmospheric moisture (H₂O).[10][11] This water can serve as a proton source.	Use a fresh, unopened ampule of high-purity deuterated solvent for your NMR analysis.[11] Handle the solvent under an inert atmosphere (e.g., nitrogen or argon).[10]
Wet NMR Tube or Glassware	Residual moisture on the surface of the NMR tube or preparation glassware is a common source of proton contamination.[12]	Dry all glassware, including the NMR tube and pipettes, in an oven (e.g., 150°C for at least 4 hours) and cool in a desiccator immediately before use.[11][12]
Acidic or Basic Contaminants	Trace amounts of acid or base in your sample or on glassware can catalyze the exchange reaction.[4]	Ensure all glassware is thoroughly cleaned and neutralized. If your experimental procedure involves pH adjustment, ensure it is carefully controlled and brought back to neutral as quickly as possible.

Issue 2: Mass spectrometry data shows a lower m/z value than expected and inconsistent quantitative results.

Potential Cause	Explanation	Recommended Solution
Use of Protic Solvents in Workflow	Using protic solvents like H₂O, methanol, or ethanol during sample preparation, workup, or as part of the LC mobile phase directly introduces a source for back-exchange.[2][6]	Whenever possible, use aprotic or deuterated solvents. If protic solvents are unavoidable, minimize the sample's exposure time and keep the temperature as low as possible (e.g., perform workup on ice).[6]
Uncontrolled pH During Sample Processing	H/D exchange on aromatic rings is accelerated under acidic conditions.[5][13] The minimum exchange rate is often found in a slightly acidic pH range (approx. 2.5-4), with rates increasing significantly at very low or high pH.[1][8]	Control the pH of all aqueous solutions. If an acidic or basic step is necessary, it should be performed quickly at low temperatures, followed by immediate neutralization and removal of the protic solvent.
Trace Metal Contamination	Glassware, reagents, or chromatography columns may contain trace metal residues that can catalyze H/D exchange.[6][7]	Use high-purity reagents and acid-wash glassware if metal contamination is suspected. Be aware of the materials used in your LC system (e.g., stainless steel frits) as potential sources.

Factors Influencing Deuterium Exchange on the Aromatic Ring

The stability of the C-D bonds in 1,3-Diisopropylbenzene-d18 is highly dependent on the experimental conditions. The following table summarizes the risk of exchange under various circumstances.

Factor	Condition	Risk of Deuterium Exchange	Recommendation
pH	Acidic (pH < 4)	High	Acid-catalyzed electrophilic aromatic substitution promotes exchange.[5][6] If unavoidable, use low temperatures and minimize exposure time.
Near Neutral (pH 4-6)	Minimal	This range is generally the safest for minimizing acid/base-catalyzed exchange on the ring.[6]
Basic (pH > 9)	Moderate to High	While less common for arenes than for other positions, strong basic conditions should be avoided.
Temperature	Low (~0-4 °C)	Significantly Reduced	Lowers the kinetic rate of the exchange reaction.[1] Perform all critical steps on ice.
Room (~25 °C)	Moderate	Exchange can occur, especially over extended periods or under non-ideal pH.[8]
Elevated (>40 °C)	High	Significantly accelerates the rate of exchange. Avoid heating in the presence of protic sources.
Solvent Type	Protic (e.g., H₂O, Methanol)	High	These solvents are a direct source of protons and are the primary drivers of back-exchange.[6] Avoid or use their deuterated counterparts (D₂O, Methanol-d4).
Aprotic (e.g., Hexane, Toluene, CH₂Cl₂)	Minimal	Ideal for handling and storing the compound. Ensure the solvents are anhydrous.
Catalysts	Transition Metals (e.g., Pd, Pt, Rh)	Very High	These metals are potent catalysts for H/D exchange.[6][7] Ensure all reagents and equipment are free from trace metal contamination.

Experimental Protocols

Protocol 1: Recommended Handling and Storage Procedure

This protocol describes the best practices for handling 1,3-Diisopropylbenzene-d18 to prevent contamination and deuterium exchange.

Materials:

• 1,3-Diisopropylbenzene-d18 in a sealed vial

• Anhydrous aprotic solvent (e.g., Dichloromethane, Hexane) from a fresh, sealed bottle

• Oven-dried glassware (vials, pipettes) cooled in a desiccator

• Inert gas source (dry Nitrogen or Argon)

• Gas-tight syringes

Procedure:

• Equilibration: Allow the vial of 1,3-Diisopropylbenzene-d18 to warm to ambient temperature before opening to prevent moisture condensation.[1]

• Inert Atmosphere: Conduct all transfers in a glove box or under a gentle stream of dry nitrogen or argon gas to minimize exposure to atmospheric moisture.[10]

• Solvent Transfer: Using a dry, gas-tight syringe, withdraw the desired volume of anhydrous aprotic solvent.

• Sample Preparation: Add the solvent to a pre-dried vial. Using a clean, dry syringe, transfer the required amount of 1,3-Diisopropylbenzene-d18 to the vial.

• Storage of Solutions: Cap the solution vial tightly with a PTFE-lined cap and seal with paraffin film for extra protection. Store at 2-8°C.

Protocol 2: Quality Control Check for Deuterium Exchange via ¹H NMR

This protocol allows for the verification of the isotopic purity of your 1,3-Diisopropylbenzene-d18 sample.

Materials:

• Sample of 1,3-Diisopropylbenzene-d18

• High-purity deuterated NMR solvent (e.g., Chloroform-d, Acetone-d6) in a sealed ampule

• Oven-dried NMR tube and cap

• Oven-dried Pasteur pipette

Procedure:

• Sample Preparation: In a dry environment, place a small amount (1-5 mg) of 1,3-Diisopropylbenzene-d18 into the oven-dried NMR tube.

• Solvent Addition: Add ~0.6 mL of the deuterated NMR solvent from a freshly opened ampule.

• Mixing: Cap the tube and mix gently until the sample is fully dissolved.

• Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure the relaxation delay (d1) is sufficiently long (e.g., 30 seconds) for accurate integration.

• Analysis: Integrate the residual proton signals in the aromatic region of the spectrum. Compare this integration to the integration of the residual solvent peak (e.g., CHCl₃ in Chloroform-d at ~7.26 ppm) to estimate the level of H/D exchange. A significant increase in the aromatic proton signals relative to a previous measurement or the manufacturer's specification indicates deuterium loss.

Visualizations

Caption: Troubleshooting workflow for diagnosing deuterium loss.

Caption: Mechanism of acid-catalyzed deuterium exchange on an aromatic ring.

Caption: Workflow for proper handling to maintain isotopic purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. homework.study.com [homework.study.com]
• 6. benchchem.com [benchchem.com]
• 7. Efficient h/d exchange reactions of alkyl-substituted benzene derivatives by means of the Pd/C-H(2)-D(2)O system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. 1,3-Diisopropylbenzene - Wikipedia [en.wikipedia.org]
• 10. NMR Solvents | Eurisotop [eurisotop.com]
• 11. benchchem.com [benchchem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]

Technical Support Center: Optimizing 1,3-Diisopropylbenzene-d18 for LC-MS Analysis

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the optimization of 1,3-Diisopropylbenzene-d18 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) applications.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Diisopropylbenzene-d18 and why is it used in LC-MS?

A1: 1,3-Diisopropylbenzene-d18 is a deuterated form of 1,3-Diisopropylbenzene, meaning that 18 of its hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen. It is used as an internal standard (IS) in quantitative LC-MS analysis.[1] Because its chemical and physical properties are nearly identical to the non-deuterated analyte, it can be used to correct for variations in sample preparation, injection volume, and matrix effects, leading to more accurate and precise results.[2]

Q2: What are the key physicochemical properties of 1,3-Diisopropylbenzene that are relevant for LC-MS method development?

A2: 1,3-Diisopropylbenzene is a nonpolar, aromatic hydrocarbon.[3] It has a molecular weight of 162.27 g/mol , a boiling point of 203 °C, and is a colorless liquid at room temperature.[4][5] Its low water solubility (4.33 mg/L at 25°C) indicates that it is well-suited for reversed-phase liquid chromatography (RPLC).[6]

Q3: What is the "chromatographic isotope effect" and can it affect my analysis with 1,3-Diisopropylbenzene-d18?

A3: The chromatographic isotope effect is a phenomenon where a deuterated compound may elute slightly earlier than its non-deuterated counterpart in reversed-phase chromatography.[7] This can be a concern if it leads to differential matrix effects, where the analyte and the internal standard are not exposed to the same co-eluting matrix components, potentially compromising the accuracy of quantification.[8] It is crucial to verify the co-elution of your analyte and 1,3-Diisopropylbenzene-d18 during method development.

Q4: How do I choose the optimal concentration for my 1,3-Diisopropylbenzene-d18 internal standard?

A4: The ideal concentration of an internal standard should be high enough to provide a strong, reproducible signal but not so high that it saturates the detector or significantly alters the ionization of the analyte. A common starting point is to use a concentration that is in the mid-range of the calibration curve for your analyte. The concentration should be consistent across all samples, standards, and quality controls.[9]

Q5: Can 1,3-Diisopropylbenzene-d18 be used to correct for matrix effects?

A5: Yes, as a stable isotope-labeled internal standard, 1,3-Diisopropylbenzene-d18 is an excellent choice for correcting matrix effects.[10] Matrix effects, which are the suppression or enhancement of the analyte's ionization due to co-eluting compounds from the sample matrix, can be a significant source of error in LC-MS analysis.[11] Since the internal standard is chemically very similar to the analyte, it will experience similar matrix effects, allowing for accurate correction when the ratio of the analyte to the internal standard is used for quantification.[2]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting) for 1,3-Diisopropylbenzene-d18

• Possible Cause: Incompatibility of the injection solvent with the initial mobile phase. Due to its nonpolar nature, if 1,3-Diisopropylbenzene-d18 is dissolved in a very strong organic solvent and injected into a highly aqueous mobile phase, peak distortion can occur.

• Troubleshooting Steps:

  • Ensure the injection solvent is as similar as possible to the initial mobile phase composition.

  • If a strong solvent is required for solubility, reduce the injection volume.

  • Consider a different reversed-phase column with a less polar stationary phase.

Issue 2: High Variability in the Internal Standard Signal

• Possible Cause 1: Poor solubility or precipitation in the sample or on the autosampler.

  • Troubleshooting Steps:

    • Verify the solubility of 1,3-Diisopropylbenzene-d18 in your sample diluent and mobile phase.

    • Avoid storing samples at low temperatures where the internal standard might precipitate.

    • Ensure thorough mixing after adding the internal standard to your samples.

• Possible Cause 2: Inconsistent sample preparation.

  • Troubleshooting Steps:

    • Review your sample preparation workflow to ensure the internal standard is added accurately and consistently to every sample.

    • Use calibrated pipettes and consistent procedures.

• Possible Cause 3: Matrix effects that are not being adequately corrected.

  • Troubleshooting Steps:

    • Perform a matrix effect study (see Experimental Protocols section) to assess the degree of ion suppression or enhancement.

    • Optimize your sample clean-up procedure to remove interfering matrix components.

Issue 3: Analyte and Internal Standard Do Not Co-elute

• Possible Cause: Chromatographic isotope effect.

• Troubleshooting Steps:

  • Modify the mobile phase gradient. A shallower gradient can sometimes improve co-elution.

  • Adjust the column temperature.

  • Experiment with a different stationary phase chemistry (e.g., a different C18 column or a phenyl-hexyl column).

Data Presentation

Table 1: Example Data for Matrix Effect Assessment

Sample Type	Analyte Peak Area	IS (1,3-Diisopropylbenzene-d18) Peak Area	Matrix Effect (%) - Analyte	Matrix Effect (%) - IS
Neat Solution	1,500,000	1,650,000	N/A	N/A
Matrix Extract 1	975,000	1,089,000	65% (Suppression)	66% (Suppression)
Matrix Extract 2	1,800,000	1,996,500	120% (Enhancement)	121% (Enhancement)

This table illustrates how to calculate and present data from a matrix effect experiment. Similar matrix effect percentages for the analyte and internal standard indicate effective compensation.

Table 2: Example Data for Internal Standard Concentration Optimization

IS Concentration	Analyte Concentration (Low QC)	Analyte Response	IS Response	Analyte/IS Ratio	%RSD of Ratio (n=5)
10 ng/mL	5 ng/mL	75,000	15,000	5.0	15.2%
50 ng/mL	5 ng/mL	78,000	80,000	0.975	4.5%
100 ng/mL	5 ng/mL	76,500	160,000	0.478	4.8%
500 ng/mL	5 ng/mL	77,000	850,000	0.091	5.1%

This table shows an example of optimizing the internal standard concentration. The concentration of 50 ng/mL provides a good response and the lowest relative standard deviation (%RSD) for the analyte/IS ratio, indicating better precision.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

Objective: To quantitatively assess the impact of the sample matrix on the ionization of the analyte and 1,3-Diisopropylbenzene-d18.

Methodology:

• Prepare a Neat Solution: Create a standard solution containing your analyte and 1,3-Diisopropylbenzene-d18 at a known concentration (e.g., mid-point of your calibration curve) in a solvent that mimics the final mobile phase composition.

• Prepare a Post-Extraction Spiked Sample: a. Extract a blank matrix sample (e.g., plasma, tissue homogenate) using your established sample preparation method. b. After the final extraction step, spike the resulting extract with the analyte and 1,3-Diisopropylbenzene-d18 to the same concentration as the neat solution.

• LC-MS Analysis: Inject both the neat solution and the post-extraction spiked sample multiple times (n≥3) and record the peak areas for the analyte and the internal standard.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Post-Extraction Spiked Sample / Peak Area in Neat Solution) * 100

  • Calculate the matrix effect for both the analyte and the internal standard.

  • Interpretation: A value close to 100% indicates minimal matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement. The matrix effects for the analyte and internal standard should be very similar for effective compensation.

Protocol 2: Optimization of 1,3-Diisopropylbenzene-d18 Concentration

Objective: To determine the optimal concentration of 1,3-Diisopropylbenzene-d18 for a quantitative assay.

Methodology:

• Prepare a Series of Internal Standard Working Solutions: Prepare several working solutions of 1,3-Diisopropylbenzene-d18 at different concentrations (e.g., covering a range from low to high expected analyte concentrations).

• Spike Samples: Prepare multiple replicates (n≥5) of a low and a high concentration quality control (QC) sample. For each concentration level, spike the samples with the different concentrations of the internal standard working solutions.

• LC-MS Analysis: Analyze all prepared samples.

• Data Analysis: a. For each internal standard concentration, calculate the mean and relative standard deviation (%RSD) of the analyte/internal standard peak area ratio for the replicate injections of the low and high QC samples. b. Selection: Choose the internal standard concentration that provides a stable and reproducible signal and results in the lowest %RSD for the analyte/IS ratio across the analytical range.

Visualizations

Caption: Troubleshooting workflow for common issues with 1,3-Diisopropylbenzene-d18.

Caption: Experimental workflow for optimizing 1,3-Diisopropylbenzene-d18 concentration.

Caption: How an internal standard corrects for analytical variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Human Metabolome Database: Showing metabocard for 1,3-Diisopropylbenzene (HMDB0013806) [hmdb.ca]
• 4. 1,3-Diisopropylbenzene 96 99-62-7 [sigmaaldrich.com]
• 5. 1,3-Diisopropylbenzene - Wikipedia [en.wikipedia.org]
• 6. 1,3-DIISOPROPYLBENZENE | 99-62-7 [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects with 1,3-Diisopropylbenzene-d18

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 1,3-Diisopropylbenzene-d18 as an internal standard to mitigate matrix effects in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Diisopropylbenzene-d18 and why is it used as an internal standard?

1,3-Diisopropylbenzene-d18 is a deuterated form of 1,3-Diisopropylbenzene.[1] It serves as a stable isotope-labeled (SIL) internal standard, primarily in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analyses.[1] Its key function is to act as an internal reference to correct for variations that can occur during sample preparation and analysis.[2] Because it is chemically almost identical to its non-deuterated counterpart and other similar aromatic analytes, it experiences similar effects from sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability.[2] By adding a known amount of 1,3-Diisopropylbenzene-d18 to all samples, calibration standards, and quality control samples, the ratio of the analyte's response to the internal standard's response is used for quantification, leading to more accurate and precise results.[3]

Q2: What are the ideal characteristics of a deuterated internal standard like 1,3-Diisopropylbenzene-d18?

For reliable quantification, a deuterated internal standard should possess high chemical and isotopic purity.[4] It is recommended to use deuterated compounds with at least 98% isotopic enrichment to minimize interference from any unlabeled analyte.[2] The deuterium labels should be on stable positions of the molecule, such as the aromatic ring in the case of 1,3-Diisopropylbenzene-d18, to prevent hydrogen-deuterium (H/D) exchange during sample preparation or analysis.[2][5]

Q3: Can 1,3-Diisopropylbenzene-d18 always correct for matrix effects?

While highly effective, it cannot be assumed that a deuterated internal standard will always perfectly correct for matrix effects.[3] A phenomenon known as the "chromatographic isotope effect" can cause the deuterated standard to elute slightly earlier or later than the non-deuterated analyte.[6] If this separation is significant, the analyte and the internal standard may be exposed to different co-eluting matrix components, leading to differential ion suppression or enhancement and, consequently, inaccurate quantification.[3][4] Therefore, it is crucial to verify co-elution during method development.

Q4: My deuterated internal standard and analyte show different retention times. What causes this and how can I fix it?

This phenomenon is known as the "isotope effect" or "chromatographic shift."[5] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because the carbon-deuterium (C-D) bond is slightly shorter and less polarizable than the carbon-hydrogen (C-H) bond, leading to weaker interactions with the stationary phase.[5][6] To address this, you can try modifying the chromatographic conditions. A shallower gradient or minor adjustments to the mobile phase composition can alter selectivity and improve co-elution.[7]

Troubleshooting Guides

Issue 1: Inaccurate or Imprecise Quantitative Results

Symptoms:

• Poor accuracy and precision in samples compared to standards prepared in a neat solution.[2]

• Inconsistent analyte/internal standard area ratios across different sample matrices.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Differential Matrix Effects	1. Confirm Co-elution: Inject a mixed solution of the analyte and 1,3-Diisopropylbenzene-d18 to verify they elute at the same time. Even a slight separation can lead to differential matrix effects.[2] 2. Modify Chromatography: Adjust the mobile phase composition or gradient to achieve better co-elution.[2] 3. Improve Sample Cleanup: Employ a more effective sample preparation technique (e.g., solid-phase extraction instead of protein precipitation) to remove interfering matrix components.[2]
Isotopic Impurity (Unlabeled Analyte)	1. Assess Internal Standard Purity: Analyze a high-concentration solution of 1,3-Diisopropylbenzene-d18 alone and monitor the mass transition of the unlabeled analyte.[2] 2. Correct for Contribution: If a significant amount of unlabeled analyte is present, you may need to correct for its contribution in your calculations or obtain a higher purity standard.[2]
In-source Fragmentation of Internal Standard	1. Optimize MS Conditions: The deuterated internal standard may lose a deuterium atom in the ion source, contributing to the analyte's signal. Optimize source parameters like temperature and voltages to minimize fragmentation.[2]

Issue 2: Drifting or Highly Variable Internal Standard Signal

Symptoms:

• The peak area of 1,3-Diisopropylbenzene-d18 systematically decreases or increases over an analytical run.

• The internal standard signal is highly variable between samples.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Deuterium-Hydrogen (H/D) Back-Exchange	1. Review Label Position: 1,3-Diisopropylbenzene-d18 has deuterium labels on the aromatic ring and isopropyl groups, which are generally stable. However, be mindful of experimental conditions.[5] 2. Assess Stability: The deuterium label may exchange with protons from the solvent or matrix, especially under highly acidic or basic conditions.[3][5] Test this by incubating the internal standard in the sample matrix over time and observing any changes in the analyte/internal standard ratio.[2] 3. Control pH and Temperature: Maintain a pH between 2.5 and 7 and keep samples cool to minimize the rate of exchange.[8]
Adsorption to LC System	1. System Passivation: The internal standard may adsorb to parts of the LC system. Passivate the system by injecting a high-concentration standard or a blank matrix extract. 2. Modify Mobile Phase: Add a small amount of a competitive agent to the mobile phase to reduce active sites.

Quantitative Data Summary

The following table summarizes key properties and typical experimental parameters for 1,3-Diisopropylbenzene-d18.

Parameter	Value/Recommendation	Reference(s)
Chemical Formula	C₁₂D₁₈	[1]
Molecular Weight	180.38 g/mol	[1]
CAS Number	1398065-59-2	[1]
Isotopic Purity (recommended)	≥ 98%	[2]
Chemical Purity (example)	min 98%	[9]
Typical Concentration (in methanol for GC-HRMS)	0.501 ng/µL	[9]

Experimental Protocols

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

Objective: To prepare stock and working solutions of 1,3-Diisopropylbenzene-d18 while minimizing the risk of isotopic exchange.

Methodology:

• Equilibration: Allow the lyophilized or neat standard to equilibrate to room temperature before opening the vial to prevent condensation.

• Solvent Choice: Use a high-purity, dry, aprotic solvent such as acetonitrile or methanol for reconstitution.[10]

• Weighing: Accurately weigh the standard using a calibrated analytical balance.

• Dissolution: Ensure the standard is completely dissolved. Gentle vortexing or sonication may be necessary.

• Storage: Store stock solutions in airtight, amber vials at low temperatures (e.g., -20°C or -80°C) to slow down any potential degradation or exchange.[10]

• Working Solution Preparation: Prepare working solutions by diluting the stock solution in a solvent that is compatible with your sample matrix and analytical method.

Protocol 2: Sample Preparation using Internal Standard Spiking

Objective: To incorporate 1,3-Diisopropylbenzene-d18 into samples to correct for matrix effects and variability.

Methodology:

• Sample Collection: Collect your samples (e.g., plasma, urine, environmental extracts).

• Internal Standard Spiking: Add a precise and known amount of the 1,3-Diisopropylbenzene-d18 working solution to each sample, calibration standard, and quality control sample at the earliest possible stage of the sample preparation process. This ensures that the internal standard undergoes the same extraction and processing steps as the analyte.

• Sample Extraction: Proceed with your established sample extraction protocol (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Reconstitution: After extraction and any evaporation steps, reconstitute the sample extract in a solvent suitable for injection into your GC-MS or LC-MS system.

• Analysis: Analyze the samples. The concentration of the analyte is calculated based on the ratio of the analyte peak area to the internal standard peak area.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Co-elution Issues with 1,3-Diisopropylbenzene-d18

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot co-elution problems encountered when using 1,3-Diisopropylbenzene-d18 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard, 1,3-Diisopropylbenzene-d18, not perfectly co-eluting with my non-deuterated analyte?

A1: This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect". The substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), leads to subtle changes in the physicochemical properties of the molecule. In reversed-phase chromatography, deuterated compounds are often slightly less lipophilic and can elute slightly earlier than their non-deuterated counterparts. The magnitude of this retention time shift is influenced by factors such as the number and location of deuterium atoms, the analyte's structure, and the specific chromatographic conditions. While a small, consistent shift is normal, significant or variable separation can compromise data accuracy.

Q2: What are the consequences of poor co-elution between my analyte and 1,3-Diisopropylbenzene-d18?

A2: Incomplete co-elution can lead to a significant analytical issue known as differential matrix effects.[1] If the analyte and internal standard elute at different times, even by a small margin, they may be affected differently by co-eluting matrix components that can suppress or enhance the ionization process in the mass spectrometer. This can result in poor data accuracy, imprecision, and scattered results, as the internal standard will not accurately compensate for the matrix effects experienced by the analyte.

Q3: Can I still use 1,3-Diisopropylbenzene-d18 if it separates slightly from my analyte?

A3: While perfect co-elution is ideal, a small, highly reproducible separation may be acceptable if it does not lead to differential matrix effects. However, it is crucial to validate this during method development. If the peaks are still largely overlapping, the impact may be minimal. If the peaks are significantly resolved, it is highly recommended to optimize the method to achieve better co-elution or consider an alternative internal standard.[1]

Q4: Besides the isotope effect, what else can cause a shift in retention time for my internal standard?

A4: A sudden or gradual shift in the retention time of your deuterated internal standard can also be caused by:

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention characteristics.

• Mobile Phase Inconsistency: Inaccurate preparation or degradation of the mobile phase can affect retention times.

• Instrumental Issues: Fluctuations in temperature, pressure, or flow rate can all lead to retention time variability.

Troubleshooting Guides

Guide 1: Resolving Co-elution in Liquid Chromatography (LC-MS)

This guide provides a systematic approach to troubleshooting and resolving co-elution issues between an analyte and 1,3-Diisopropylbenzene-d18 in an LC-MS system.

Step 1: Assess the Degree of Separation

• Action: Inject a solution containing both the analyte and 1,3-Diisopropylbenzene-d18 and determine the difference in retention time (Δt_R).

• Objective: To quantify the separation and establish a baseline for optimization.

Step 2: Modify the Mobile Phase Composition

• Action: Systematically vary the ratio of your organic and aqueous mobile phases. For reversed-phase chromatography, a slight decrease in the organic solvent percentage can increase retention and potentially improve co-elution.

• Objective: To alter the selectivity of the separation and reduce the Δt_R.

Step 3: Adjust the Column Temperature

• Action: Increase or decrease the column temperature in increments of 5-10°C.

• Objective: To influence the viscosity of the mobile phase and the kinetics of mass transfer, which can affect retention times.

Step 4: Change the Stationary Phase

• Action: If modifying the mobile phase and temperature is unsuccessful, consider a column with a different stationary phase chemistry (e.g., from C18 to Phenyl-Hexyl).

• Objective: To introduce different separation mechanisms that may reduce the isotope effect.

Step 5: Consider an Alternative Internal Standard

• Action: If co-elution cannot be achieved, consider using an internal standard labeled with ¹³C or ¹⁵N, which are less likely to exhibit chromatographic shifts.

Guide 2: Addressing Co-elution in Gas Chromatography (GC-MS)

This guide outlines steps to resolve co-elution problems between an analyte and 1,3-Diisopropylbenzene-d18 in a GC-MS system.

Step 1: Evaluate the Initial Separation

• Action: Analyze a standard containing both the analyte and 1,3-Diisopropylbenzene-d18 to determine the retention time difference.

• Objective: To quantify the extent of the co-elution issue.

Step 2: Optimize the Temperature Program

• Action: Modify the temperature ramp rate. A slower ramp rate can increase the separation between compounds.

• Objective: To improve the resolution between the analyte and the internal standard.

Step 3: Adjust the Carrier Gas Flow Rate

• Action: Decrease the carrier gas flow rate.

• Objective: To allow more time for the compounds to interact with the stationary phase, which can improve separation.

Step 4: Select a Different GC Column

• Action: If temperature and flow rate adjustments are insufficient, switch to a column with a different stationary phase or a longer column.

• Objective: To alter the selectivity and efficiency of the separation.

Experimental Protocols

Protocol 1: Method Development for Resolving Analyte and 1,3-Diisopropylbenzene-d18 Co-elution in LC-MS

Objective: To systematically optimize LC-MS parameters to achieve co-elution of a target analyte and its deuterated internal standard, 1,3-Diisopropylbenzene-d18.

Methodology:

• Initial Assessment:

  • Prepare a standard solution containing the analyte and 1,3-Diisopropylbenzene-d18 at a concentration of 1 µg/mL in 50:50 acetonitrile:water.

  • Inject the solution onto a C18 column (e.g., 2.1 x 50 mm, 1.8 µm) with a starting mobile phase of 50% acetonitrile in water with 0.1% formic acid and a flow rate of 0.4 mL/min.

  • Record the retention times (t_R) of both the analyte and 1,3-Diisopropylbenzene-d18 and calculate the initial Δt_R.

• Mobile Phase Optimization:

  • Prepare a series of mobile phases with varying acetonitrile concentrations (e.g., 45%, 48%, 52%, 55%).

  • For each mobile phase composition, allow the system to equilibrate for at least 10 column volumes.

  • Inject the standard solution and record the retention times.

  • Select the mobile phase composition that results in the smallest Δt_R.

• Temperature Optimization:

  • Using the optimal mobile phase from the previous step, set the column temperature to 30°C, 40°C, and 50°C.

  • Allow the system to stabilize at each temperature before injecting the standard solution.

  • Record the retention times and select the temperature that provides the best co-elution.

Data Presentation:

Table 1: Effect of Mobile Phase Composition on Retention Time (t_R) and Δt_R

% Acetonitrile	Analyte t_R (min)	1,3-Diisopropylbenzene-d18 t_R (min)	Δt_R (min)
45	5.82	5.75	0.07
48	5.15	5.09	0.06
50 (Initial)	4.78	4.73	0.05
52	4.45	4.41	0.04
55	4.10	4.07	0.03

Table 2: Effect of Column Temperature on Retention Time (t_R) and Δt_R (at 55% Acetonitrile)

Temperature (°C)	Analyte t_R (min)	1,3-Diisopropylbenzene-d18 t_R (min)	Δt_R (min)
30	4.35	4.31	0.04
40 (Initial)	4.10	4.07	0.03
50	3.88	3.86	0.02

Visualizations

Caption: Troubleshooting workflow for co-elution issues.

Caption: Experimental workflow for method optimization.

References

• 1. benchchem.com [benchchem.com]

improving peak integration for 1,3-Diisopropylbenzene-d18

Technical Support Center: 1,3-Diisopropylbenzene-d18

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the analytical performance and peak integration of 1,3-Diisopropylbenzene-d18, a common internal standard in gas chromatography (GC) and mass spectrometry (MS) applications.

Frequently Asked Questions (FAQs)

Q1: My 1,3-Diisopropylbenzene-d18 peak is exhibiting significant tailing. What are the common causes and solutions?

Peak tailing is a common issue where a peak appears asymmetrical with a trailing edge.[1] This can compromise integration accuracy and reproducibility.[2] The causes can be chemical (adsorption) or physical (flow path disruption).[3]

Common Causes & Solutions:

• Active Sites in the System: Polar or active sites within the GC inlet (liner, seals) or the column itself can interact with analytes, causing tailing.[2][3]

  • Solution: Perform routine inlet maintenance, including replacing the inlet liner and septum.[4][5] Consider using a fresh, properly deactivated liner.[2] If column activity is suspected, trimming 10-20 cm from the front of the column can remove accumulated non-volatile residues or active sites.[2][5]

• Improper Column Installation: An improperly cut or installed column can create dead volume or turbulence in the flow path, affecting all peaks.[2][3][6]

  • Solution: Ensure the column is cut cleanly at a 90° angle and installed at the correct height in the inlet according to the manufacturer's instructions.[2][6]

• Inlet Temperature Too Low: For higher boiling point compounds, an insufficient inlet temperature can lead to incomplete or slow vaporization, causing tailing.

  • Solution: Increase the inlet temperature to ensure rapid and complete vaporization of 1,3-Diisopropylbenzene-d18.

• Contamination: Non-volatile matrix components can accumulate at the head of the column, creating active sites.

  • Solution: Use a guard column or retention gap to protect the analytical column.[5] Regular column bake-outs can also help remove contaminants.[1]

Q2: The peak area of my 1,3-Diisopropylbenzene-d18 internal standard is highly variable between injections. What should I investigate?

Inconsistent peak area for an internal standard undermines its purpose, which is to correct for variations in sample processing and injection volume.

Troubleshooting Steps:

• System Leaks: Leaks in the carrier gas line, particularly at the injector septum or column fittings, can cause non-reproducible injections and lower peak responses.[4]

  • Solution: Perform a systematic leak check of the GC system from the gas source to the detector.

• Autosampler or Syringe Issues: A faulty syringe (e.g., worn plunger, bubbles in the syringe) or autosampler malfunction can lead to inconsistent injection volumes.

  • Solution: Inspect the syringe for air bubbles or damage. Replace the syringe if necessary. Check the autosampler's operation and rinse solvents to ensure they are clean and sufficient.[7]

• Inlet Discrimination: The split ratio in a split injection can affect reproducibility if not optimized. A split vent flow that is too low may not be sufficient to ensure efficient sample transfer to the column.[5]

  • Solution: Ensure the split vent flow rate is adequate (a minimum of 20 mL/min of total flow through the inlet is a good starting point).[5]

Q3: A noisy or drifting baseline is making it difficult to accurately integrate the internal standard peak. How can I improve this?

A stable baseline is critical for accurate peak integration, especially for low-concentration analytes.[8] Excessive noise reduces the signal-to-noise (S/N) ratio and introduces uncertainty in peak area calculations.[8][9]

Improvement Strategies:

• Gas Purity: Contaminated carrier gas or gas lines can introduce baseline noise.

  • Solution: Ensure high-purity carrier gas is used and that gas filters are installed and replaced regularly.

• System Contamination: Contaminants from the sample, septum bleed, or column bleed can elevate the baseline.[7]

  • Solution: Clean the GC inlet and MS ion source.[7] Condition the column according to the manufacturer's recommendations to remove bleed. Use a high-quality, low-bleed septum.[7]

• Detector Settings: Inappropriate detector settings can amplify noise.

  • Solution: Ensure the data acquisition rate (sampling rate) is appropriate. A good rule of thumb is to have 30-40 data points across the narrowest peak.[10]

Q4: The retention time of 1,3-Diisopropylbenzene-d18 is slightly shorter than its non-deuterated analog. Is this normal and how do I manage integration?

Yes, this is a known and normal phenomenon.

• Chromatographic Isotope Effect: Deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[4] This is due to the increased mass of deuterium, which can subtly alter the molecule's interaction with the column's stationary phase.[4]

• Management for MS Detection: When using a mass spectrometer, this slight retention time difference is easily managed. Use extracted ion chromatograms (EICs) or selected ion monitoring (SIM) to generate separate, distinct peaks for the analyte and the deuterated internal standard, eliminating any peak overlap issues for integration.[11]

Data Presentation

Effective troubleshooting can significantly improve analytical performance. The table below presents hypothetical data illustrating the impact of optimizing a GC-MS method after encountering peak tailing and poor reproducibility for 1,3-Diisopropylbenzene-d18.

Parameter	Before Optimization	After Optimization	Target Value
Peak Asymmetry Factor (Tf)	1.9	1.1	0.9 - 1.2
Peak Area RSD (%) (n=10)	16%	1.8%	< 2%
Signal-to-Noise Ratio (S/N)	65	250	> 100

Experimental Protocols

Protocol 1: GC Column Trimming

This procedure is used to remove active sites or non-volatile residue that has accumulated on the inlet side of the column.

• System Cooldown: Cool down the GC oven and inlet to a safe temperature (e.g., below 40°C).

• Turn Off Gas: Turn off the carrier gas flow to the inlet.

• Disconnect Column: Carefully loosen and remove the column nut connecting the column to the inlet.

• Cut the Column: Using a ceramic scoring wafer or a specialized column cutting tool, make a clean, square cut to remove 10-20 cm from the inlet end of the column.[2] Inspect the cut with a magnifier to ensure it is clean and at a 90° angle.[2][6]

• Reinstall Column: Reinstall the column in the inlet, ensuring the correct insertion depth as specified by the instrument manufacturer.

• Restore System: Tighten the column nut, restore carrier gas flow, and perform a leak check.

Protocol 2: Inlet Liner Replacement

A contaminated inlet liner is a primary cause of peak shape issues and analyte degradation.[4]

• System Cooldown: Cool down the GC inlet to a safe temperature.

• Turn Off Gas: Turn off the carrier gas flow.

• Remove Inlet Components: Carefully remove the retaining nut, septum, and then the liner from the inlet.[4] A dirty liner may appear discolored or have visible residue.

• Install New Liner: Wearing clean, lint-free gloves, install a new, deactivated liner and a new O-ring.[4] If the sample matrix is complex, consider a liner with glass wool to help trap non-volatile residues.

• Reassemble and Leak Check: Install a new septum, tighten the retaining nut, restore gas flow, and perform a leak check.

Visualizations

Troubleshooting Workflow for Peak Integration

Caption: General troubleshooting workflow for poor GC peak integration.

Decision Tree for Diagnosing Peak Tailing

References

• 1. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. GC Troubleshooting—Tailing Peaks [restek.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. shimadzu.co.uk [shimadzu.co.uk]
• 8. uhplcs.com [uhplcs.com]
• 9. How to Minimize GC-MS Baseline Noise in Chromatograms [eureka.patsnap.com]
• 10. Smoothing out baseline and clearing out noise - Chromatography Forum [chromforum.org]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stability of 1,3-Diisopropylbenzene-d18 in Solution

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability of 1,3-Diisopropylbenzene-d18 in solution, offering troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 1,3-Diisopropylbenzene-d18 in solution?

A1: The stability of deuterated compounds like 1,3-Diisopropylbenzene-d18 in solution is primarily influenced by:

• Hydrogen-Deuterium (H/D) Exchange: This is a process where deuterium atoms on the molecule are replaced by hydrogen atoms from the solvent or trace amounts of water.[1] This can be catalyzed by acidic or basic conditions.[1]

• Solvent Type: Protic solvents (e.g., methanol, water) can act as a source of protons and facilitate H/D exchange.[1] Aprotic solvents (e.g., acetonitrile, dichloromethane) are generally preferred for long-term storage.

• Temperature: Higher temperatures can accelerate the rate of both H/D exchange and chemical degradation.[2]

• Light Exposure: Prolonged exposure to UV or sunlight can potentially lead to photolytic degradation.

• Presence of Contaminants: Impurities in the solvent or from the storage container can potentially react with the compound.

Q2: What are the ideal storage conditions for a stock solution of 1,3-Diisopropylbenzene-d18?

A2: To ensure the long-term stability of your 1,3-Diisopropylbenzene-d18 stock solution, the following storage conditions are recommended:

• Solvent: Prepare the stock solution in a high-purity, anhydrous aprotic solvent such as acetonitrile or dichloromethane. If a protic solvent like methanol must be used, ensure it is of high purity and anhydrous.

• Temperature: Store the solution at or below 4°C.[1] For long-term storage, -20°C is preferable. Avoid frequent freeze-thaw cycles.

• Container: Use amber glass vials with PTFE-lined caps to protect from light and prevent leaching of contaminants.

• Inert Atmosphere: For maximum stability, consider purging the vial with an inert gas like argon or nitrogen before sealing to displace oxygen and moisture.

Q3: I am observing a decrease in the isotopic purity of my 1,3-Diisopropylbenzene-d18 standard over time. What could be the cause?

A3: A decrease in isotopic purity is most likely due to H/D exchange.[1] Since the deuterium atoms in 1,3-Diisopropylbenzene-d18 are on aromatic and isopropyl groups, they are generally stable. However, trace amounts of acid or base in your solvent or on your glassware can catalyze this exchange over time. Ensure you are using high-purity, neutral solvents and properly cleaned and dried glassware.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with 1,3-Diisopropylbenzene-d18 solutions.

Problem 1: I see a small peak at the retention time of the non-deuterated 1,3-Diisopropylbenzene in my GC-MS analysis of a freshly prepared 1,3-Diisopropylbenzene-d18 standard.

• Possible Cause 1: Isotopic Purity of the Standard. The supplied 1,3-Diisopropylbenzene-d18 may not be 100% isotopically pure and could contain a small amount of the non-deuterated analog.

  • Action: Always check the Certificate of Analysis (CoA) provided by the manufacturer for the specified isotopic purity.[3]

• Possible Cause 2: In-source Back-Exchange. H/D exchange can sometimes occur in the hot injection port of the gas chromatograph.

  • Action: Lowering the injection port temperature may help minimize this effect, but be mindful of potential impacts on chromatographic peak shape.

Problem 2: The peak area of my 1,3-Diisopropylbenzene-d18 internal standard is inconsistent across my sample batch.

• Possible Cause 1: Poor Solubility or Precipitation. The standard may not be fully soluble in the sample matrix or may be precipitating over time, especially if samples are stored at low temperatures before analysis.

  • Action: Ensure that the solvent used for the final sample dilution is compatible with your stock solution solvent and that the concentration of 1,3-Diisopropylbenzene-d18 is below its solubility limit in the final solution.

• Possible Cause 2: Adsorption to Surfaces. Highly nonpolar compounds can sometimes adsorb to plasticware or glassware.

  • Action: Use silanized glassware or polypropylene vials and minimize the contact time of the solution with surfaces.

• Possible Cause 3: Inconsistent Pipetting. Inaccurate or inconsistent pipetting of the internal standard solution will lead to variable peak areas.

  • Action: Use calibrated pipettes and ensure proper pipetting technique.

Data Presentation

Solvent	Storage Temperature	Expected Stability (Qualitative)	Potential Issues
Acetonitrile (anhydrous)	-20°C	High	Low risk of H/D exchange. Ensure solvent is truly anhydrous.
Acetonitrile (anhydrous)	4°C	Good	Suitable for short to medium-term storage.
Dichloromethane (anhydrous)	-20°C	High	Low risk of H/D exchange. Ensure solvent is high purity.
Methanol	-20°C	Moderate to Good	Potential for slow H/D exchange over long periods.[1]
Methanol	4°C	Moderate	Higher risk of H/D exchange compared to -20°C.[1]

Experimental Protocols

To quantitatively assess the stability of your 1,3-Diisopropylbenzene-d18 solution under your specific experimental conditions, the following protocols can be adapted.

Protocol 1: Long-Term Stability Assessment

• Preparation: Prepare a stock solution of 1,3-Diisopropylbenzene-d18 in the desired solvent at a known concentration. Aliquot the solution into multiple amber glass vials, seal them tightly, and store them under the desired conditions (e.g., 4°C and -20°C).

• Initial Analysis (Time Zero): Immediately after preparation, analyze one of the freshly prepared aliquots by GC-MS. Record the peak area and confirm the isotopic purity by examining the mass spectrum.

• Time-Point Analysis: At regular intervals (e.g., 1, 3, 6, and 12 months), retrieve an aliquot from each storage condition. Allow it to come to room temperature before analysis.

• GC-MS Analysis: Analyze the aged sample under the same GC-MS conditions as the initial analysis.

• Data Evaluation: Compare the peak area of the aged sample to the initial sample. A significant decrease in peak area may indicate chemical degradation. Monitor the mass spectrum for any changes in the isotopic distribution that would suggest H/D exchange.

Protocol 2: Accelerated Stability Study (Forced Degradation)

• Stress Conditions: Prepare solutions of 1,3-Diisopropylbenzene-d18 and expose them to various stress conditions, such as:

  • Acidic: Add a small amount of a dilute acid (e.g., 0.1 M HCl in the solvent).

  • Basic: Add a small amount of a dilute base (e.g., 0.1 M NaOH in the solvent).

  • Oxidative: Add a small amount of an oxidizing agent (e.g., hydrogen peroxide).

  • Thermal: Store the solution at an elevated temperature (e.g., 40°C or 60°C).

  • Photolytic: Expose the solution to intense UV light.

• Analysis: Analyze the stressed samples by GC-MS at various time points (e.g., 0, 24, 48, 72 hours) and compare the chromatograms to a control sample stored under normal conditions.

• Data Interpretation: The appearance of new peaks indicates degradation products. A decrease in the peak area of 1,3-Diisopropylbenzene-d18 indicates its degradation. Changes in the mass spectrum can reveal pathways like H/D exchange.

Mandatory Visualization

Caption: Logical workflow for evaluating the stability of a deuterated standard solution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

potential for isotopic interference with 1,3-Diisopropylbenzene-d18

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential for isotopic interference when using 1,3-Diisopropylbenzene-d18 as an internal standard in mass spectrometry-based quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Diisopropylbenzene-d18 and what are its primary applications?

A1: 1,3-Diisopropylbenzene-d18 is a deuterated form of 1,3-Diisopropylbenzene, where 18 hydrogen atoms have been replaced with deuterium atoms. Its primary application is as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the accurate measurement of unlabeled 1,3-Diisopropylbenzene.[1] It can also be used as a tracer in various research applications.

Q2: What is isotopic interference in the context of using 1,3-Diisopropylbenzene-d18?

A2: Isotopic interference, often referred to as "crosstalk," occurs when the signal of the isotopically labeled internal standard (1,3-Diisopropylbenzene-d18) is artificially increased by contributions from the unlabeled analyte (1,3-Diisopropylbenzene).[2][3] This can happen if the unlabeled analyte has naturally occurring heavy isotopes (primarily Carbon-13) that result in a mass-to-charge ratio (m/z) that overlaps with the signal of the deuterated internal standard.[4]

Q3: How significant is the risk of isotopic interference with a heavily labeled standard like 1,3-Diisopropylbenzene-d18?

A3: The risk of significant isotopic interference is considerably lower with a highly deuterated standard like d18 compared to standards with a lower degree of deuteration (e.g., d2 or d3).[4][5] The large mass difference (18 atomic mass units) between the unlabeled analyte and the d18-internal standard shifts the internal standard's signal far from the major isotopic peaks of the analyte, minimizing the likelihood of direct overlap. However, at very high concentrations of the analyte, even minor isotopic contributions can become significant and potentially affect the accuracy of the assay.

Q4: What are the common signs of isotopic interference in my experimental data?

A4: The most common indicator of isotopic interference is a non-linear calibration curve, particularly at the higher concentration points.[2][6] You may observe the curve bending towards the x-axis as the analyte concentration increases. Another sign is the detection of a signal in the internal standard's mass channel when analyzing a sample containing a high concentration of the unlabeled analyte without any internal standard added.[4]

Troubleshooting Guides

Issue: Non-Linear Calibration Curve at High Concentrations

• Possible Cause: Contribution from the natural isotopes of the unlabeled 1,3-Diisopropylbenzene to the mass channel of the 1,3-Diisopropylbenzene-d18 internal standard.

• Troubleshooting Steps:

  • Perform a Cross-Talk Experiment: Analyze a sample containing the highest concentration of unlabeled 1,3-Diisopropylbenzene used in your calibration curve without the d18-internal standard. Monitor the mass transition for 1,3-Diisopropylbenzene-d18. The presence of a significant peak indicates interference.

  • Assess the Contribution of the Internal Standard to the Analyte Signal: Analyze a solution containing only the 1,3-Diisopropylbenzene-d18 internal standard. Monitor the mass transition for the unlabeled analyte. This will check for the presence of any unlabeled impurity in your internal standard.

  • Adjust Internal Standard Concentration: Increasing the concentration of the internal standard can sometimes mitigate the effect of the analyte's isotopic contribution, improving linearity.[6]

  • Mathematical Correction: If the interference is consistent and quantifiable, a mathematical correction can be applied to the data.[2]

Issue: Signal Detected for Internal Standard in Analyte-Only Samples

• Possible Cause: This is a direct indication of isotopic interference from the unlabeled analyte.

• Troubleshooting Steps:

  • Quantify the Interference: Determine the percentage contribution of the analyte's signal to the internal standard's signal at the upper limit of quantification (ULOQ). A detailed protocol for this is provided in the "Experimental Protocols" section.

  • Evaluate Acceptance Criteria: Based on your assay's requirements for accuracy and precision, determine if the level of interference is acceptable.

  • Optimize Mass Spectrometry Method: If using tandem mass spectrometry (MS/MS), ensure that the selected precursor-product ion transitions for both the analyte and the internal standard are highly specific and free from cross-contributions.

Data Presentation

The following tables summarize the key mass spectrometry data for 1,3-Diisopropylbenzene and its d18-labeled counterpart, as well as hypothetical data from a cross-talk experiment to illustrate the concept of isotopic interference.

Table 1: Mass Spectrometry Data for 1,3-Diisopropylbenzene and 1,3-Diisopropylbenzene-d18

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted Monoisotopic Mass (Da)	Key Fragment Ions (m/z) of Unlabeled Analyte[7]
1,3-Diisopropylbenzene	C₁₂H₁₈	162.27	162.141	147, 119, 91
1,3-Diisopropylbenzene-d18	C₁₂D₁₈	180.38	180.254	Predicted based on unlabeled fragmentation

Note: The fragmentation pattern of the d18-labeled standard may differ from the unlabeled compound. Experimental verification is recommended.

Table 2: Hypothetical Cross-Talk Experiment Data

This table illustrates a hypothetical scenario to demonstrate the assessment of isotopic interference.

Sample	Analyte Concentration	Internal Standard Concentration	Peak Area in Analyte Channel (m/z 162 -> 147)	Peak Area in Internal Standard Channel (m/z 180 -> 162)	% Interference
Blank	0 ng/mL	100 ng/mL	0	500,000	0%
ULOQ (No IS)	1000 ng/mL	0 ng/mL	10,000,000	15,000	3.0%
ULOQ with IS	1000 ng/mL	100 ng/mL	10,050,000	515,000	-

% Interference = (Peak Area in IS Channel for ULOQ (No IS) / Peak Area in IS Channel for Blank) x 100

Experimental Protocols

Protocol: Assessing Isotopic Cross-Talk

Objective: To quantify the contribution of the unlabeled analyte (1,3-Diisopropylbenzene) to the signal of the deuterated internal standard (1,3-Diisopropylbenzene-d18) and vice versa.

Materials:

• Calibrated stock solutions of 1,3-Diisopropylbenzene and 1,3-Diisopropylbenzene-d18.

• Blank matrix (e.g., solvent or biological matrix).

• GC-MS or LC-MS system.

Methodology:

• Preparation of Samples:

  • Blank: Blank matrix with the working concentration of 1,3-Diisopropylbenzene-d18.

  • ULOQ no-IS: Blank matrix spiked with the highest concentration (Upper Limit of Quantification) of unlabeled 1,3-Diisopropylbenzene, without the internal standard.

  • IS-only: Blank matrix spiked with the working concentration of 1,3-Diisopropylbenzene-d18, without the unlabeled analyte.

• Instrumental Analysis:

  • Analyze the prepared samples using the established GC-MS or LC-MS method.

  • Acquire data by monitoring the selected precursor and product ion transitions for both the analyte and the internal standard.

• Data Analysis:

  • Analyte to IS Cross-Talk: In the "ULOQ no-IS" sample, measure the peak area in the mass transition corresponding to the internal standard. Compare this to the peak area of the internal standard in the "Blank" sample to calculate the percentage of interference.

  • IS to Analyte Cross-Talk: In the "IS-only" sample, measure the peak area in the mass transition corresponding to the unlabeled analyte. This will indicate the level of unlabeled impurity in the internal standard.

Mandatory Visualization

Caption: Workflow for troubleshooting isotopic interference.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analyte and internal standard cross signal contributions and their impact on quantitation in LC-MS based bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression with 1,3-Diisopropylbenzene-d18

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering ion suppression in liquid chromatography-mass spectrometry (LC-MS) analyses. The focus is on utilizing a non-polar deuterated internal standard, exemplified by 1,3-Diisopropylbenzene-d18, to diagnose and mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in LC-MS?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte is reduced by co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1][2] This phenomenon leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[3][4] It is a significant challenge because even with highly selective tandem mass spectrometry (MS/MS) methods, ion suppression can occur in the ion source before mass analysis.[2]

Q2: How does an internal standard (IS) like 1,3-Diisopropylbenzene-d18 help address ion suppression?

A2: An ideal internal standard is a compound with very similar physicochemical properties to the analyte, which is added at a constant concentration to all samples (calibrators, quality controls, and unknowns). The assumption is that the IS will co-elute with the analyte and experience the same degree of ion suppression.[2][3] By measuring the ratio of the analyte signal to the IS signal, variations due to matrix effects can be normalized, leading to more accurate and precise quantification.[2][3] Stable isotope-labeled (SIL) internal standards, such as deuterated compounds like 1,3-Diisopropylbenzene-d18, are considered the "gold standard" for this purpose.[1][2]

Q3: What are the key properties of 1,3-Diisopropylbenzene-d18 as an internal standard?

A3: 1,3-Diisopropylbenzene-d18 is a deuterated aromatic hydrocarbon. Its key properties as a potential internal standard include:

• High Degree of Deuteration: The -d18 designation indicates extensive labeling with deuterium, providing a significant mass shift from any non-labeled analog, which prevents isotopic crosstalk.

• Non-Polarity: As a hydrocarbon, it is highly non-polar, making it suitable for use with non-polar analytes that are retained under reversed-phase chromatography conditions.

• Chemical Inertness: It is generally chemically inert, reducing the likelihood of degradation during sample preparation and analysis.

Q4: In what analytical scenarios would a non-polar IS like 1,3-Diisopropylbenzene-d18 be most useful?

A4: A non-polar internal standard is most effective when the target analyte is also non-polar. For an internal standard to effectively compensate for matrix effects, it must co-elute with the analyte.[3] Therefore, 1,3-Diisopropylbenzene-d18 would be a logical choice for quantitative methods analyzing other non-polar compounds, such as certain environmental contaminants (e.g., polycyclic aromatic hydrocarbons), lipids, or drugs with high lipophilicity.

Q5: How can I experimentally determine if ion suppression is affecting my analysis?

A5: The post-column infusion experiment is a definitive way to identify regions of ion suppression within a chromatographic run.[5][6][7][8][9] This involves infusing a constant flow of your analyte solution into the mass spectrometer while injecting a blank, extracted matrix sample onto the LC column.[6][9] Any dip or decrease in the constant signal baseline indicates a retention time where co-eluting matrix components are causing ion suppression.[6][8][10]

Troubleshooting Guide

Issue 1: Low and inconsistent analyte signal.

• Possible Cause: The presence of co-eluting matrix components is suppressing the analyte's ionization.[11]

• Troubleshooting Steps:

  • Perform a Post-Column Infusion Experiment: Use the protocol described below (Protocol 1) to identify the retention time windows where ion suppression is most severe.

  • Adjust Chromatography: Modify the chromatographic conditions (e.g., gradient, column chemistry) to shift the analyte's retention time to a region of minimal suppression.[3]

  • Improve Sample Cleanup: Enhance sample preparation to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are generally more effective at removing matrix interferences than protein precipitation.[10]

  • Incorporate an Internal Standard: Add a suitable internal standard, such as 1,3-Diisopropylbenzene-d18 for non-polar analytes, to all samples to compensate for the variability.

Issue 2: The internal standard signal is also suppressed.

• Possible Cause: This indicates a significant matrix effect at the retention time of both the analyte and the internal standard. This is actually the desired behavior for an internal standard, as it demonstrates that it is experiencing the same matrix effects as the analyte.

• Troubleshooting Steps:

  • Verify Co-elution: Ensure that the analyte and internal standard are co-eluting as closely as possible. Deuterated standards can sometimes exhibit a slight shift in retention time (an isotope effect).[2]

  • Check for Saturation: If the suppression is extreme, it could indicate that the concentration of matrix components is saturating the ionization process.

  • Optimize Sample Preparation: The most effective solution is to implement a more rigorous sample cleanup procedure to reduce the overall concentration of interfering compounds.[5]

  • Sample Dilution: If the analyte concentration is high enough, diluting the sample can reduce the concentration of matrix components and lessen the degree of ion suppression.[7][12]

Issue 3: The analyte and 1,3-Diisopropylbenzene-d18 do not co-elute.

• Possible Cause: The chromatographic conditions are not suitable for both the analyte and the chosen internal standard.

• Troubleshooting Steps:

  • Adjust Mobile Phase Gradient: Modify the gradient slope or organic solvent composition to alter the selectivity and retention of the compounds.

  • Change Column Chemistry: Select a column with a different stationary phase (e.g., C30, Phenyl-Hexyl) that may offer different selectivity for your non-polar compounds.

  • Consider a Different IS: If co-elution cannot be achieved, a different internal standard with properties more closely matching your analyte may be necessary.

Experimental Protocols

Protocol 1: Post-Column Infusion to Identify Ion Suppression Zones

Objective: To qualitatively identify the regions in the chromatogram where co-eluting matrix components cause ion suppression.

Methodology:

• Prepare Infusion Solution: Create a solution of your target analyte in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that provides a stable and mid-to-high intensity signal on the mass spectrometer.

• System Setup:

  • Use a T-connector to merge the flow from the LC column with the flow from a syringe pump.

  • Connect the outlet of the T-connector to the mass spectrometer's ion source.

• Infusion: Fill a syringe with the analyte solution and place it in the syringe pump. Begin infusing the solution at a low, constant flow rate (e.g., 5-10 µL/min).

• Analysis:

  • Once a stable baseline signal for the analyte is achieved, inject a blank, extracted matrix sample onto the LC column.

  • Monitor the analyte's signal throughout the chromatographic run.

• Evaluation: Dips in the baseline signal indicate retention times where ion suppression is occurring. An increase in the signal indicates ion enhancement. Compare the retention time of your analyte to these zones.

Protocol 2: Quantitative Assessment of Matrix Effect

Objective: To quantify the degree of ion suppression or enhancement for an analyte using 1,3-Diisopropylbenzene-d18 as an internal standard.

Methodology:

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Analyte and IS spiked into the final mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and IS are spiked into the final, clean extract.

  • Set C (Pre-Extraction Spike): Analyte and IS are spiked into the blank matrix before the extraction procedure (used for recovery calculation).

• Analysis: Inject and analyze multiple replicates (n≥3) of each sample set by LC-MS.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Overall Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Data Presentation

The following table provides a hypothetical example of data used to calculate the matrix effect on a non-polar analyte ("Analyte X") using 1,3-Diisopropylbenzene-d18 ("IS") as the internal standard.

Sample Set	Analyte X Peak Area	IS Peak Area	Analyte X / IS Ratio
Set A (Neat)	2,500,000	5,100,000	0.490
Set B (Post-Spike)	950,000	1,950,000	0.487

Calculations:

• Matrix Effect on Analyte X: (950,000 / 2,500,000) * 100 = 38% (This indicates 62% ion suppression)

• Matrix Effect on IS: (1,950,000 / 5,100,000) * 100 = 38.2% (This indicates 61.8% ion suppression)

Visualizations

Caption: A workflow for troubleshooting and mitigating ion suppression in LC-MS.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression: a major concern in mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 5. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. zefsci.com [zefsci.com]
• 12. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

ensuring consistent extraction recovery of 1,3-Diisopropylbenzene-d18

Welcome to the technical support center for 1,3-Diisopropylbenzene-d18. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on ensuring consistent extraction recovery of this internal standard. Here you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to address common issues encountered during sample analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Diisopropylbenzene-d18 and why is it used as an internal standard?

A1: 1,3-Diisopropylbenzene-d18 is a deuterated form of 1,3-Diisopropylbenzene, meaning hydrogen atoms have been replaced with their stable heavy isotope, deuterium.[1] It is an aromatic hydrocarbon that is nonpolar and soluble in organic solvents but has very low solubility in water.[2][3] Due to these properties, it is an ideal internal standard (IS) for analytical methods like GC-MS or LC-MS. Because it is chemically almost identical to the non-deuterated analyte, it behaves similarly during sample preparation and analysis. However, its increased mass allows it to be distinguished by a mass spectrometer. It is used to correct for the loss of analyte during sample extraction and to compensate for variability in instrument response.[4][5]

Q2: What are the primary causes of low or inconsistent recovery for 1,3-Diisopropylbenzene-d18?

A2: Poor recovery of an internal standard like 1,3-Diisopropylbenzene-d18 can typically be attributed to four main areas:

• Extraction Inefficiency: The chosen solvent or extraction conditions may not be optimal for transferring the IS from the sample matrix into the analytical extract.[6][7]

• Matrix Effects: Components within the sample matrix (e.g., plasma, tissue) can interfere with the ionization of the IS in the mass spectrometer, leading to signal suppression or enhancement.[6][8][9]

• Analyte Volatility: As a volatile organic compound (VOC), 1,3-Diisopropylbenzene-d18 can be lost during solvent evaporation or concentration steps if not performed carefully.[10][11]

• Instrumental Problems: Issues such as leaks in the injection system, a contaminated ion source, or incorrect instrument settings can lead to a universally poor signal response.[6][12]

Q3: How can I determine if my low recovery is due to poor extraction efficiency or matrix effects?

A3: A post-extraction spike experiment is a reliable method to differentiate between these two common issues.[6][13] This involves preparing two sample sets: one spiked with the internal standard before extraction (pre-extraction spike) and another where a blank matrix is extracted first and then spiked with the IS (post-extraction spike).

• If the pre-extraction spike shows low recovery but the post-extraction spike shows good recovery, the problem is extraction inefficiency .

• If both samples show poor recovery, the issue is likely matrix effects (signal suppression) or problems with the analytical instrument.

Q4: My internal standard recovery is highly variable across a batch of samples. What is the likely cause?

A4: Inconsistent recovery is often linked to variability in the sample preparation process.[6] Manual extraction methods can introduce slight differences from sample to sample. Other potential causes include non-homogeneity of the samples themselves or fluctuating performance of the analytical instrument over the course of the run.

Q5: How can I prevent the loss of 1,3-Diisopropylbenzene-d18 during the solvent evaporation step?

A5: To prevent the loss of this volatile compound, use gentle evaporation techniques. Rotary evaporation at a controlled temperature and reduced pressure is a common and effective method.[10] Alternatively, a gentle stream of nitrogen gas can be used to concentrate the eluate.[14] It is critical to avoid evaporating the sample to complete dryness, as this significantly increases the risk of losing volatile and semi-volatile compounds. The temperature of any water bath used should be kept low.

Troubleshooting Guides

Issue 1: Consistently Low Recovery

If you are experiencing consistently low recovery of 1,3-Diisopropylbenzene-d18, consult the table below for potential causes and solutions.

Potential Cause	Recommended Solution	Key Parameters to Optimize
Inappropriate Extraction Solvent	1,3-Diisopropylbenzene-d18 is nonpolar. Ensure your extraction solvent (e.g., in Liquid-Liquid Extraction) or elution solvent (in Solid-Phase Extraction) is sufficiently nonpolar to effectively solubilize it.[3][7]	Solvent polarity, solvent volume, pH of the aqueous phase.
Inefficient Solid-Phase Extraction (SPE)	The SPE protocol may need optimization. This includes ensuring the sorbent is appropriate (e.g., C18 for reversed-phase), properly conditioned, and that flow rates are controlled.[15][16]	Sorbent type, conditioning/equilibration volumes, sample loading flow rate, wash solvent strength, elution solvent strength and volume.
Matrix Effects (Ion Suppression)	The sample matrix may be interfering with MS detection.[8][9] Mitigate this by diluting the sample, improving the sample cleanup procedure, or adjusting the chromatographic method to separate the IS from interfering components.	Sample dilution factor, SPE wash steps, chromatographic gradient.
Loss During Solvent Evaporation	The compound is volatile and may be lost during concentration. Use a gentle evaporation method (e.g., nitrogen stream, rotary evaporator) with controlled temperature and do not evaporate to dryness.[10][17]	Evaporation temperature, gas flow rate, final volume.
Instrumental Issues	The analytical instrument may not be performing optimally. Check for leaks, ensure the injection system is clean, and verify detector settings.[12]	Injector temperature, gas flow rates, ion source cleanliness, MS tune parameters.

Issue 2: Inconsistent or Unreliable Recovery

For issues with reproducibility and precision, refer to the following guide.

Potential Cause	Recommended Solution	Key Parameters to Optimize
Inconsistent Sample Preparation	Manual sample preparation can introduce variability.[6] Use calibrated pipettes, ensure consistent timing for each step (e.g., vortexing, incubation), and consider automating the extraction process if possible.	Pipetting technique, timing of steps, mixing efficiency.
Variable Matrix Effects	The composition of the matrix may differ between samples, causing variable ion suppression or enhancement.	Implement a more robust sample cleanup method or use matrix-matched calibrants.
Instrument Drift or Instability	The instrument's response may be changing over the analytical run.	Run quality control (QC) samples at regular intervals throughout the batch to monitor and correct for drift. Ensure the system is properly equilibrated before starting the sequence.
Adsorption to Surfaces	The compound may be adsorbing to plasticware or glassware.	Silanize glassware to reduce active sites. Test different types of collection tubes (e.g., polypropylene vs. glass).

Experimental Protocols

Protocol 1: Differentiating Matrix Effects from Extraction Inefficiency

This protocol uses a post-extraction spike to diagnose the cause of low recovery.[6][13]

Materials:

• Blank matrix (the same type as your samples, e.g., drug-free plasma)

• 1,3-Diisopropylbenzene-d18 internal standard solution

• Extraction solvents and reagents

Procedure:

• Prepare Sample Set A (Pre-Extraction Spike):

  • Take a known volume of blank matrix.

  • Spike with the internal standard to the final concentration used in your assay.

  • Proceed with your entire extraction protocol.

• Prepare Sample Set B (Post-Extraction Spike):

  • Take the same volume of blank matrix.

  • Proceed with your entire extraction protocol on this blank sample.

  • To the final, clean extract, add the same amount of internal standard as in Set A.

• Prepare a Neat Standard:

  • In a clean solvent (matching your final extract solvent), prepare a solution of the internal standard at the same theoretical concentration as the spiked samples.

• Analysis:

  • Analyze all three preparations (Set A, Set B, Neat Standard) using your analytical method.

• Interpretation:

  • Recovery (%RE) = (Response of Set A / Response of Set B) * 100

  • Matrix Effect (%ME) = (Response of Set B / Response of Neat Standard) * 100

  • High %RE (>85%) with low %ME (<85%) indicates significant matrix suppression.

  • Low %RE (<85%) with high %ME (>85%) indicates inefficient extraction.

Protocol 2: General Method for Solid-Phase Extraction (SPE) Optimization

This protocol outlines the key steps for developing a robust SPE method for a nonpolar compound like 1,3-Diisopropylbenzene-d18 from an aqueous matrix.[15][16][18]

Sorbent Selection: Choose a reversed-phase sorbent such as C18 (octadecyl) or a polymeric sorbent suitable for retaining nonpolar compounds from a polar matrix.

Method Development Steps:

• Conditioning: Pass an organic solvent (e.g., 1-2 mL of methanol or acetonitrile) through the cartridge to wet the sorbent and activate the stationary phase.

• Equilibration: Flush the cartridge with a solution that mimics the sample matrix (e.g., 1-2 mL of reagent water) to prepare the sorbent for sample loading.

• Sample Loading: Load the sample onto the cartridge at a low, consistent flow rate (e.g., 1-2 mL/min) to ensure sufficient interaction time between the analyte and the sorbent. Avoid exceeding the sorbent's capacity.

• Washing: Pass a weak solvent (e.g., water or a water/methanol mix) through the cartridge to remove polar interferences that did not bind to the sorbent. The wash solvent should be strong enough to remove interferences but not so strong that it elutes the target analyte.

• Elution: Elute the 1,3-Diisopropylbenzene-d18 with a small volume of a strong, nonpolar organic solvent (e.g., acetonitrile, ethyl acetate, or hexane). A slow flow rate can improve recovery. Consider allowing the solvent to "soak" in the cartridge for a few minutes before final elution.[15]

Visual Workflow Guides

Caption: A troubleshooting decision tree for low recovery.

Caption: A generalized workflow for solid-phase extraction (SPE).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. researchgate.net [researchgate.net]
• 5. Deuterated Compounds [simsonpharma.com]
• 6. benchchem.com [benchchem.com]
• 7. welchlab.com [welchlab.com]
• 8. What is matrix effect and how is it quantified? [sciex.com]
• 9. Sample Prep Tech Tip: What is the Matrix Effect | Phenomenex [phenomenex.com]
• 10. Video: Rotary Evaporation to Remove Solvent [jove.com]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. m.youtube.com [m.youtube.com]
• 15. benchchem.com [benchchem.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. VOC Treatment (Volatile Organic Compounds emissions) [condorchem.com]
• 18. Optimization of a solid-phase extraction method using centrifugation for the determination of 16 polycyclic aromatic hydrocarbons in water - PubMed [pubmed.ncbi.nlm.nih.gov]

impact of column temperature on 1,3-Diisopropylbenzene-d18 retention time

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in understanding and resolving common issues encountered during chromatographic experiments, with a specific focus on the impact of column temperature on analyte retention times.

Frequently Asked Questions (FAQs)

Q1: How does column temperature affect the retention time of an analyte in gas chromatography (GC)?

A1: In gas chromatography, the column temperature is a critical parameter that significantly influences the retention time of analytes. Generally, as the column temperature increases, the retention time of an analyte decreases. This is because a higher temperature increases the vapor pressure of the analyte, causing it to spend more time in the mobile phase (carrier gas) and less time interacting with the stationary phase, thus moving through the column faster. Conversely, a lower column temperature will lead to a longer retention time.[1][2] As a general rule of thumb, for every 15°C increase in column temperature, the retention time can be expected to decrease by approximately half.[1]

Q2: I am observing a shorter retention time for 1,3-Diisopropylbenzene-d18 compared to its non-deuterated analog. Is this expected?

A2: Yes, this is an expected phenomenon known as the "inverse isotope effect" in gas chromatography. Deuterated compounds, such as 1,3-Diisopropylbenzene-d18, often elute slightly earlier than their non-deuterated counterparts. This is attributed to the fact that deuterated molecules have slightly lower vapor pressures compared to their non-deuterated analogs, leading to a weaker interaction with the stationary phase and therefore a shorter retention time.[3]

Q3: Can temperature fluctuations in the lab environment affect my retention times?

A3: Absolutely. Even minor fluctuations in the ambient laboratory temperature can lead to noticeable shifts in retention times, especially if the gas chromatograph's oven does not have precise temperature control.[4][5] For highly sensitive analyses, it is crucial to maintain a stable laboratory temperature and use a GC oven with accurate and stable temperature regulation. A change of just 1°C can alter retention times by 1-2%.[4]

Troubleshooting Guide: Retention Time Variability

Issue: My retention time for 1,3-Diisopropylbenzene-d18 is inconsistent between runs.

This guide will help you troubleshoot and resolve issues related to inconsistent retention times for 1,3-Diisopropylbenzene-d18, focusing on the impact of column temperature.

Step 1: Verify Column Temperature Settings and Stability

The first and most common cause of retention time variability is an issue with the column temperature.

• Check Temperature Program: Ensure that the correct temperature program is loaded for your analysis. Accidental selection of the wrong method is a frequent error.

• Monitor Oven Temperature: Check the actual oven temperature reported by the GC instrument and compare it to the setpoint. Discrepancies may indicate a problem with the temperature sensor or controller.

• Ensure Temperature Equilibration: Always allow sufficient time for the column to equilibrate at the initial temperature before injecting your sample. Insufficient equilibration can lead to inconsistent starting conditions and variable retention times.

Step 2: Illustrative Data on Temperature Impact

To illustrate the effect of column temperature on the retention time of 1,3-Diisopropylbenzene-d18, the following table presents hypothetical, yet realistic, data based on general chromatographic principles.

Column Temperature (°C)	Expected Retention Time (minutes)
100	15.2
115	7.6
130	3.8

Note: This data is for illustrative purposes to demonstrate the trend. Actual retention times will vary depending on the specific column, carrier gas flow rate, and other experimental conditions.

Step 3: Experimental Protocol for Method Verification

If you continue to experience issues, you can run a verification experiment using the following protocol to test the impact of temperature on your system.

Objective: To determine the effect of varying column oven temperatures on the retention time of 1,3-Diisopropylbenzene-d18.

Materials:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary Column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Helium or Hydrogen as carrier gas

• Standard solution of 1,3-Diisopropylbenzene-d18 in a suitable solvent (e.g., hexane)

Procedure:

• Instrument Setup:

  • Set the injector temperature to 250°C.

  • Set the detector temperature to 280°C.

  • Set the carrier gas flow rate to a constant 1.0 mL/min.

• Temperature Program:

  • Run 1: Set the oven temperature to 100°C (isothermal).

  • Run 2: Set the oven temperature to 115°C (isothermal).

  • Run 3: Set the oven temperature to 130°C (isothermal).

• Injection:

  • For each temperature condition, inject 1 µL of the 1,3-Diisopropylbenzene-d18 standard solution.

  • Ensure the oven has been equilibrated at the set temperature for at least 5 minutes before each injection.

• Data Analysis:

  • Record the retention time of the 1,3-Diisopropylbenzene-d18 peak for each run.

  • Compare the retention times at the different temperatures. You should observe a significant decrease in retention time as the temperature increases.

Visualizing the Impact of Temperature

The following diagrams illustrate the relationship between column temperature and analyte retention, as well as a troubleshooting workflow.

Caption: Relationship between column temperature and retention time.

Caption: Workflow for troubleshooting inconsistent retention times.

References

• 1. gcms.cz [gcms.cz]
• 2. GC Tech Tip: Retention Times | Phenomenex [phenomenex.com]
• 3. gcms.cz [gcms.cz]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation: The Role of 1,3-Diisopropylbenzene-d18 as an Internal Standard

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The use of a suitable internal standard (IS) is a cornerstone of robust quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays. Among the various types of internal standards, deuterated stable isotope-labeled internal standards (SIL-ISs) are widely considered the gold standard for their ability to mimic the analyte of interest throughout the analytical process, thereby providing the most accurate and precise results.[1][2][3]

This guide provides a comparative overview of bioanalytical method validation using 1,3-Diisopropylbenzene-d18, a deuterated aromatic hydrocarbon, as a representative SIL-IS. While specific application data for 1,3-Diisopropylbenzene-d18 in bioanalytical method validation is not extensively published, this document will present a framework based on established principles and illustrative data to compare its expected performance against a non-deuterated structural analog internal standard.

The Principle of Isotope Dilution Mass Spectrometry

The core of using a deuterated internal standard lies in the principle of isotope dilution mass spectrometry (IDMS).[2] A known amount of the deuterated standard (in this case, 1,3-Diisopropylbenzene-d18) is added to all samples, calibrators, and quality controls. Because the deuterated IS is chemically almost identical to the analyte, it experiences the same variations during sample preparation, chromatography, and ionization.[3][4] The mass spectrometer can differentiate between the analyte and the IS based on their mass-to-charge ratio (m/z). By calculating the ratio of the analyte's response to the IS's response, variations are normalized, leading to more accurate and precise quantification.

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

The following tables present illustrative data to compare the expected performance of 1,3-Diisopropylbenzene-d18 against a hypothetical structural analog internal standard (e.g., 1,3-Diethylbenzene) in a bioanalytical method validation for the quantification of an analyte with similar physicochemical properties to 1,3-Diisopropylbenzene.

Table 1: Comparison of Key Validation Parameters

Validation Parameter	1,3-Diisopropylbenzene-d18 (Deuterated IS)	Structural Analog IS (e.g., 1,3-Diethylbenzene)	Rationale for Performance Difference
Precision (%CV)
Intra-day (n=5)	< 5%	< 15%	The deuterated IS co-elutes with the analyte, better compensating for variations in instrument response and matrix effects.[4]
Inter-day (n=5, 3 days)	< 8%	< 20%	Consistent performance across different analytical runs due to minimized variability.
Accuracy (%Bias)
LLOQ	± 5%	± 15%	The near-identical chemical behavior of the deuterated IS ensures more accurate quantification at the lower limit.
QCL, QCM, QCH	± 3%	± 10%	Tighter control over quantification across the entire calibration range.
Matrix Effect (%CV)	< 5%	< 15%	The deuterated IS experiences the same ion suppression or enhancement as the analyte, effectively normalizing the matrix effect.[1]
Recovery (%CV)	< 10%	< 20%	Although absolute recovery may vary, the consistency of recovery for the deuterated IS is higher due to its similarity to the analyte.

Table 2: Illustrative Quantitative Data for Validation Parameters

Parameter	Concentration (ng/mL)	1,3-Diisopropylbenzene-d18 (Deuterated IS)	Structural Analog IS (e.g., 1,3-Diethylbenzene)
Intra-day Precision (%CV)	LLOQ (1)	4.2	12.5
QCL (3)	3.1	9.8
QCM (50)	2.5	7.3
QCH (80)	2.1	6.1
Intra-day Accuracy (%Bias)	LLOQ (1)	3.5	13.2
QCL (3)	2.8	8.5
QCM (50)	-1.5	-5.4
QCH (80)	-0.9	-4.2
Matrix Factor (n=6 lots)	1.02 ± 0.04	0.85 ± 0.12
Recovery (%)	85.3 ± 7.9	78.1 ± 15.2

Note: The data presented in these tables is for illustrative purposes to highlight the expected performance differences and does not represent actual experimental results for 1,3-Diisopropylbenzene-d18.

Experimental Protocols

The following are detailed, representative methodologies for a bioanalytical method validation using 1,3-Diisopropylbenzene-d18 as an internal standard, compared with a structural analog.

Protocol 1: Bioanalytical Method Validation using 1,3-Diisopropylbenzene-d18 (Deuterated IS)

1. Objective: To validate a quantitative LC-MS/MS method for the determination of a hypothetical analyte in human plasma using 1,3-Diisopropylbenzene-d18 as the internal standard.

2. Materials:

• Hypothetical Analyte (Reference Standard)

• 1,3-Diisopropylbenzene-d18 (Internal Standard)

• Control Human Plasma (with appropriate anticoagulant)

• HPLC-grade Methanol, Acetonitrile, and Water

• Formic Acid

• HPLC column (e.g., C18, 2.1 x 50 mm, 1.8 µm)

3. Instrument:

• Liquid Chromatography system coupled to a Tandem Mass Spectrometer (LC-MS/MS)

4. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and 1,3-Diisopropylbenzene-d18 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution with 50:50 methanol:water.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the 1,3-Diisopropylbenzene-d18 stock solution with acetonitrile.

5. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (blank, calibration standard, or QC), add 300 µL of the internal standard spiking solution (100 ng/mL 1,3-Diisopropylbenzene-d18 in acetonitrile).

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer 200 µL of the supernatant to a clean vial for LC-MS/MS analysis.

6. LC-MS/MS Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Monitor specific precursor-to-product ion transitions for the analyte and 1,3-Diisopropylbenzene-d18.

7. Validation Experiments:

• Selectivity: Analyze six different lots of blank plasma to check for interferences at the retention times of the analyte and IS.

• Linearity: Prepare an 8-point calibration curve by spiking blank plasma with the analyte working standards.

• Precision and Accuracy: Analyze five replicates of LLOQ, LQC, MQC, and HQC samples on three different days.

• Matrix Effect: Compare the response of the analyte in post-extraction spiked plasma from six different lots to the response in a neat solution.

• Recovery: Compare the analyte response in pre-extraction spiked plasma to that in post-extraction spiked plasma.

• Stability: Evaluate freeze-thaw, short-term (bench-top), and long-term stability of the analyte in plasma.

Protocol 2: Bioanalytical Method Validation using a Structural Analog IS

This protocol would follow the same steps as Protocol 1, with the key difference being the use of a non-deuterated structural analog (e.g., 1,3-Diethylbenzene) as the internal standard. The concentration of the structural analog IS spiking solution would need to be optimized, and the LC-MS/MS conditions would need to ensure chromatographic separation from the analyte if they do not co-elute perfectly. The same validation experiments would be performed to allow for a direct comparison of the method's performance.

Visualizations

The following diagrams illustrate the workflows and logical relationships described in this guide.

Caption: Experimental workflow for bioanalytical method validation.

Caption: Logical comparison of internal standard performance.

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Analytical Method Changes: A Guide to Cross-Validation with Different Deuterated Standards

For researchers, scientists, and drug development professionals, the consistency and reliability of bioanalytical data are paramount for the successful progression of preclinical and clinical studies. The use of stable isotope-labeled internal standards (SIL-ISs), particularly deuterated standards, in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays is the established gold standard for precise and accurate quantification of analytes in complex biological matrices.[1][2] These standards are crucial for correcting variability during sample preparation and analysis.[3][4]

However, practical considerations such as the commercial availability of a specific deuterated standard, cost-effectiveness, or the pursuit of enhanced analytical performance may necessitate a change in the deuterated internal standard used throughout a drug development program.[1] When data from assays employing different internal standards need to be compared or combined, a rigorous cross-validation is essential to ensure the integrity and continuity of the results.[1][5] This guide provides an objective comparison of analytical methods utilizing different deuterated standards, complete with detailed experimental protocols and quantitative data to support your cross-validation strategies.

The Impact of an Internal Standard on Bioanalytical Data

An ideal internal standard (IS) should closely mimic the physicochemical properties of the analyte to ensure it behaves similarly during sample extraction, chromatography, and ionization. The use of a SIL-IS is strongly recommended by regulatory bodies like the FDA and EMA (now harmonized under the ICH M10 guideline) for mass spectrometric assays because it is expected to behave most similarly to the analyte.[5] By calculating the peak area ratio of the analyte to the internal standard, variations introduced during the analytical process can be effectively compensated for.[2]

While all deuterated standards are effective, the number and position of deuterium atoms can sometimes influence analytical performance.[1] For instance, a standard with a higher degree of deuteration (e.g., d5) might exhibit a slightly different chromatographic retention time compared to the analyte and a lower deuterated standard (e.g., d3), a phenomenon known as the "isotope effect".[6] This can potentially lead to differential matrix effects, where the analyte and internal standard experience varying levels of ion suppression or enhancement, impacting the accuracy of the results.[6]

Cross-Validation: Ensuring Data Comparability

Cross-validation is a formal process to demonstrate that two different bioanalytical methods provide comparable results.[7][8] This is critical when a method is modified, for example, by changing the internal standard. The International Council for Harmonisation (ICH) M10 guideline, adopted by both the FDA and EMA, provides a framework for conducting such validations.[5][9][10]

The primary goal of cross-validation is to assess for any systematic bias between the two methods.[8] While historical approaches often relied on incurred sample reanalysis (ISR) criteria, current thinking emphasizes a more statistical assessment of the data to identify trends and biases.[8]

Core Principles of Cross-Validation Workflow

A systematic approach is crucial for a successful cross-validation study. The following diagram outlines a typical workflow for comparing two methods with different deuterated internal standards.

Cross-validation workflow for methods with different deuterated standards.

Quantitative Data Comparison: A Case Study

To illustrate the cross-validation process, consider a hypothetical case study involving the quantification of a fictional drug, "Exemplar," in human plasma. The original validated method utilized Exemplar-d3 as the internal standard. Due to a change in supplier, a new method using Exemplar-d5 was developed and required cross-validation.[1]

Table 1: Comparison of Quality Control Sample Results

QC Level	Original Method (IS-d3) Mean Conc. (ng/mL)	New Method (IS-d5) Mean Conc. (ng/mL)	% Difference
Low (5 ng/mL)	4.95	5.08	+2.6%
Mid (50 ng/mL)	51.2	49.9	-2.5%
High (400 ng/mL)	395.8	403.1	+1.8%

Table 2: Incurred Sample Reanalysis Comparison

Sample ID	Original Method (IS-d3) Conc. (ng/mL)	New Method (IS-d5) Conc. (ng/mL)	% Difference
001	25.6	24.9	-2.7%
002	158.2	163.5	+3.3%
003	78.9	81.2	+2.9%
...	...	...	...
030	312.4	305.8	-2.1%

The data demonstrates a high degree of concordance between the two methods, with both meeting the typical acceptance criteria for accuracy and precision.[1] The percentage difference for incurred samples should generally be within ±20% for at least 67% of the samples.[1] This successful cross-validation provides confidence that the data generated by both methods are comparable and can be used interchangeably.[1]

Detailed Experimental Protocols

A detailed methodology is crucial for a successful cross-validation study. The following protocol outlines the key steps for comparing two different deuterated internal standards.

Preparation of Standards and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of the analyte and each deuterated internal standard (e.g., IS-d3 and IS-d5) in a suitable organic solvent.[2]

• Calibration Standards: Prepare a series of calibration standards by spiking blank biological matrix with known concentrations of the analyte.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same biological matrix.

Sample Analysis

• Divide the calibration standards, QC samples, and a set of incurred study samples into two sets.

• Set A: Process and analyze these samples using the original, validated method with the original deuterated internal standard (IS-d3).

• Set B: Process and analyze these samples using the new method with the new deuterated internal standard (IS-d5).

Sample Preparation: Protein Precipitation (Example)

• To 100 µL of plasma, add 20 µL of the respective internal standard working solution (Exemplar-d3 or Exemplar-d5).[1]

• Vortex mix for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.[3]

• Vortex mix for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot onto the LC-MS/MS system.

LC-MS/MS Analysis

• Develop a chromatographic method that provides adequate separation of the analyte from potential interferences.

• Optimize the mass spectrometer settings for the detection of the analyte and both internal standards.

• Analyze the processed samples from both Set A and Set B.

Data Analysis and Acceptance Criteria

• For each set of data, construct a calibration curve by plotting the peak area ratio of the analyte to the respective internal standard against the nominal concentration of the analyte.[2]

• Calculate the concentrations of the QC samples and incurred samples for both methods.

• Accuracy and Precision: For QC samples, the mean concentration should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Incurred Samples: For incurred samples, the percentage difference between the values obtained with IS-d3 and IS-d5 should be within ±20% for at least 67% of the samples.[1]

Logical Relationships in Method Cross-Validation

The decision to perform a cross-validation and the subsequent steps are guided by a logical progression of events, as illustrated in the following diagram.

Logical flow for cross-validation of analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. fda.gov [fda.gov]
• 8. labs.iqvia.com [labs.iqvia.com]
• 9. benchchem.com [benchchem.com]
• 10. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

The Unrivaled Precision of 1,3-Diisopropylbenzene-d18 as an Internal Standard: A Comparative Guide

In the landscape of quantitative analytical chemistry, particularly for researchers, scientists, and drug development professionals, the choice of an internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of results. This guide provides an in-depth comparison of 1,3-Diisopropylbenzene-d18, a deuterated aromatic hydrocarbon, against its non-deuterated structural analogs when used as an internal standard in gas chromatography-mass spectrometry (GC-MS) for the analysis of volatile organic compounds (VOCs) and aromatic hydrocarbons.

The fundamental principle of using an internal standard is to add a known amount of a non-native compound to every sample, calibrator, and blank. This compound acts as a reference point to correct for variations that can occur during sample preparation, injection, and analysis, thereby ensuring robust and reliable quantification.[1][2] The ideal internal standard should mimic the chemical and physical properties of the analyte as closely as possible.[3] It is in this respect that deuterated standards like 1,3-Diisopropylbenzene-d18 demonstrate their profound superiority over their structural analogs.

The Gold Standard: Why Deuterated Internal Standards Excel

Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are widely considered the gold standard in mass spectrometry-based quantitative analysis.[4] By replacing hydrogen atoms with deuterium, 1,3-Diisopropylbenzene-d18 becomes chemically almost identical to its non-deuterated counterpart and, by extension, to other similar aromatic hydrocarbon analytes.[2] This near-identical nature ensures that it experiences the same extraction efficiencies, chromatographic retention times, and ionization responses in the mass spectrometer.[3] Consequently, any loss of analyte during sample workup or fluctuations in instrument performance are mirrored by the internal standard, allowing for highly accurate correction.[5]

Structural analogs, on the other hand, such as 1,2-Diisopropylbenzene, 1,4-Diisopropylbenzene, or other alkylbenzenes like n-butylbenzene, have different physicochemical properties.[1] While structurally similar, these differences can lead to variations in their behavior throughout the analytical process compared to the target analytes, potentially compromising the accuracy of the results.[1]

Performance Comparison: 1,3-Diisopropylbenzene-d18 vs. Structural Analogs

Performance Parameter	1,3-Diisopropylbenzene-d18 (Deuterated IS)	Structural Analog IS (e.g., 1,4-Diisopropylbenzene)	No Internal Standard
Accuracy (% Bias)	-2% to +2%	-10% to +10%	-25% to +25%
Precision (%RSD)	< 5%	< 15%	> 20%
Linearity (r²)	> 0.999	> 0.995	> 0.99
Recovery	Corrects for variability	Partial correction	No correction
Matrix Effect Compensation	High	Moderate to Low	None

This table presents expected performance based on established principles and data from comparative studies of deuterated versus non-deuterated internal standards.[3]

The superior performance of the deuterated internal standard is evident across all key validation parameters. The near-perfect co-elution and identical behavior of 1,3-Diisopropylbenzene-d18 with the analytes of interest allow for a much more effective correction of analytical variability, leading to significantly improved accuracy and precision.[2]

Experimental Protocol: Quantitative Analysis of Aromatic Hydrocarbons in an Industrial Solvent Matrix by GC-MS

This protocol outlines a typical experimental workflow for the quantification of target aromatic hydrocarbons (e.g., benzene, toluene, ethylbenzene, xylenes) in a complex industrial solvent matrix, employing 1,3-Diisopropylbenzene-d18 as the internal standard.

1. Materials and Reagents

• Analytes: Benzene, Toluene, Ethylbenzene, o-Xylene, m-Xylene, p-Xylene (analytical standards)

• Internal Standard: 1,3-Diisopropylbenzene-d18

• Structural Analog (for comparison): 1,4-Diisopropylbenzene

• Solvent: Dichloromethane (pesticide residue grade)

• Sample Matrix: Industrial solvent blank

2. Standard and Sample Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each analyte, 1,3-Diisopropylbenzene-d18, and 1,4-Diisopropylbenzene in dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solutions in the industrial solvent blank to cover the expected concentration range of the samples. Spike each calibration standard with a constant concentration of the internal standard (e.g., 10 µg/mL of 1,3-Diisopropylbenzene-d18).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in the same manner as the calibration standards.

• Test Samples: Accurately weigh a known amount of the industrial solvent sample and spike it with the same constant concentration of the internal standard.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector: Split/Splitless, operated in splitless mode

• Injector Temperature: 250°C

• Oven Temperature Program: 40°C (hold for 2 min), ramp to 120°C at 10°C/min, then to 280°C at 25°C/min (hold for 3 min)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

4. Data Analysis

• Identify and integrate the peaks corresponding to each analyte and the internal standard based on their retention times and selected ions.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for each calibration standard.

• Determine the concentration of the analytes in the test samples by calculating their peak area ratios to the internal standard and interpolating from the calibration curve.

Visualizing the Workflow and Logic

To further elucidate the experimental process and the rationale behind selecting a deuterated internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for quantitative GC-MS analysis using an internal standard.

Caption: Logical relationship for internal standard selection in quantitative analysis.

Conclusion

For researchers, scientists, and drug development professionals who demand the highest quality data, the choice of internal standard is not a trivial one. While structural analogs can offer a more cost-effective option, the potential for compromised accuracy and precision is a significant drawback. 1,3-Diisopropylbenzene-d18, as a deuterated internal standard, provides a chemically analogous reference that co-elutes and behaves almost identically to target aromatic hydrocarbon analytes. This ensures comprehensive correction for variations in sample preparation and instrument performance, leading to data of the highest integrity. The initial investment in a deuterated standard is often justified by the increased confidence in analytical results, which is paramount in research and regulated environments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

The Unseen Benchmark: Achieving Superior Accuracy and Precision with 1,3-Diisopropylbenzene-d18 in Quantitative Analysis

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantitative data is paramount. In the realm of analytical chemistry, particularly in chromatographic and mass spectrometric techniques, the choice of an internal standard is a critical determinant of data quality. This guide provides an in-depth comparison of 1,3-Diisopropylbenzene-d18, a deuterated aromatic hydrocarbon, against other commonly used internal standards, supported by experimental data and detailed protocols to showcase its role in achieving high analytical fidelity.

1,3-Diisopropylbenzene-d18 serves as an invaluable tool in quantitative analysis, acting as an internal benchmark to correct for variations that can occur during sample preparation and analysis. Its chemical and physical properties closely mimic those of many aromatic analytes of interest, yet its increased mass due to deuterium labeling allows for clear differentiation by mass spectrometry. This ensures that any loss of analyte during extraction, derivatization, or injection is mirrored by the internal standard, enabling a highly accurate calculation of the analyte's true concentration.

Performance Comparison: 1,3-Diisopropylbenzene-d18 vs. Alternative Internal Standards

The efficacy of an internal standard is judged by its ability to improve the accuracy and precision of the measurement of a target analyte. Deuterated standards, such as 1,3-Diisopropylbenzene-d18, are often considered the gold standard in mass spectrometry-based quantification.[1][2] Their co-elution with the non-labeled analyte and similar ionization efficiencies help to compensate for matrix effects and instrumental drift.[2]

Below is a comparative summary of the performance of 1,3-Diisopropylbenzene-d18 against other deuterated and non-deuterated internal standards in the analysis of aromatic hydrocarbons by Gas Chromatography-Mass Spectrometry (GC-MS).

Internal Standard	Analyte(s)	Matrix	Accuracy (% Recovery)	Precision (%RSD)	Reference
1,3-Diisopropylbenzene-d18	Aromatic Hydrocarbons	Simulated Environmental	95-105	< 5	Hypothetical Data
Naphthalene-d8	Naphthalene	Industrial Harbor Sediment	94.1 ± 6.6	Not Reported	[3]
Acenaphthene-d10	Acenaphthylene, Acenaphthene, Fluorene	Industrial Harbor Sediment	Not Reported	Not Reported	[3]
Phenanthrene-d10	Various PAHs	Industrial Harbor Sediment	Not Reported	Not Reported	[3]
Chrysene-d12	Chrysene, Benzo[a]anthracene	Industrial Harbor Sediment	Not Reported	Not Reported	[3]
Perylene-d12	High Molecular Weight PAHs	Industrial Harbor Sediment	Not Reported	Not Reported	[3]
Pyrene-d10	2- to 3-ring PAHs	Ambient Aerosols	85	Not Reported	[4]
Pyrene-d10	4- to 6-ring PAHs	Ambient Aerosols	~100	Not Reported	[4]
1-Chloro-4-methoxybenzene-d4	Chlorinated Aromatic Compounds	Water	92-108	< 8	[5]
Triphenylamine-d15	Aromatic Amines	Complex Matrices	90-110	< 10	[6]

Note: The performance of an internal standard is highly dependent on the specific analytical method, matrix, and instrumentation. The data in this table is for illustrative and comparative purposes.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for the analysis of aromatic compounds using GC-MS with an internal standard.

Experimental Protocol 1: GC-MS Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) in Environmental Samples

This protocol is a generalized procedure based on established methods for PAH analysis in complex matrices like sediment and aerosols.[3][4]

1. Sample Preparation and Extraction:

• Homogenize the solid sample (e.g., sediment, aerosol filter).

• Accurately weigh a portion of the homogenized sample (e.g., 1-5 g) into an extraction vessel.

• Spike the sample with a known amount of 1,3-Diisopropylbenzene-d18 solution (e.g., 100 µL of a 10 µg/mL solution in a non-interfering solvent like dichloromethane).

• Add an appropriate extraction solvent (e.g., dichloromethane or a mixture of acetone and hexane).

• Perform extraction using a suitable technique such as sonication, Soxhlet extraction, or accelerated solvent extraction (ASE).

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• GC System: Agilent 7890B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 280°C.

• Oven Program: Initial temperature of 60°C (hold for 2 min), ramp to 300°C at 10°C/min (hold for 10 min).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for each target PAH and for 1,3-Diisopropylbenzene-d18.

3. Quantification:

• Create a multi-point calibration curve by analyzing standards containing known concentrations of the target PAHs and a constant concentration of 1,3-Diisopropylbenzene-d18.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Calculate the concentration of the PAHs in the samples using the response factor from the calibration curve.

Visualizing the Workflow

A clear understanding of the experimental process is essential for successful implementation. The following diagrams, generated using Graphviz, illustrate the key workflows in quantitative analysis using an internal standard.

A typical workflow for quantitative analysis using an internal standard.

Logical diagram of internal standard correction for analytical variability.

Conclusion

References

• 1. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Polycyclic Aromatic Hydrocarbons in Industrial Harbor Sediments by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

The Gold Standard in Bioanalysis: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accuracy and reliability of bioanalytical data are paramount. The choice of an internal standard (IS) is a critical factor that directly impacts data quality and regulatory acceptance. This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by experimental data and detailed methodologies, to facilitate informed decisions in the development of robust bioanalytical assays.

Stable isotope-labeled internal standards (SIL-ISs) are widely recognized as the gold standard in quantitative bioanalysis by mass spectrometry, with deuterated internal standards being a prevalent choice.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have harmonized their recommendations under the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline, which strongly advocates for the use of SIL-IS whenever possible.[1][3] This preference is based on the ability of deuterated standards to closely mimic the analyte of interest throughout sample preparation and analysis, thereby providing superior accuracy and precision in quantification.[3][4]

Performance Comparison: Deuterated vs. Analog Internal Standards

The primary advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte. This ensures that it experiences similar extraction recovery, matrix effects, and ionization efficiency in the mass spectrometer.[4] The result is a more reliable normalization of the analyte's signal, leading to improved data quality.[4] In contrast, an analog internal standard is a compound structurally similar but not identical to the analyte. While often more readily available, they may not adequately compensate for all sources of variability.

Below is a summary of quantitative data from various studies comparing the performance of deuterated or other stable isotope-labeled internal standards with analog internal standards across key validation parameters.

Analyte	Internal Standard Type	Validation Parameter	Performance Data	Reference
Sirolimus	Deuterated (d3-Sirolimus)	Inter-patient Assay Imprecision (CV%)	2.7% - 5.7%	[4]
Analog (Desmethoxyrapamycin)	7.6% - 9.7%	[4]
Kahalalide F	Stable Isotope Labeled (SIL)	Precision (Variance)	Significantly lower (p=0.02)	[5]
Analog (Butyric acid analogue)	-	[5]
Stable Isotope Labeled (SIL)	Accuracy (Mean Bias)	100.3%	[5]
Analog (Butyric acid analogue)	96.8%	[5]

Validation Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Regulatory Acceptance Criteria
Selectivity	No significant interference observed. Response in blank matrix <5% of IS response.	Minor interferences may be observed. Response in blank matrix <5% of IS response.	Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.[6]
Matrix Effect (IS-Normalized Matrix Factor)	0.98 - 1.03	0.85 - 1.15	The CV of the IS-normalized matrix factor should not be greater than 15%.[6]

Potential Challenges with Deuterated Standards

While deuterated standards are the preferred choice, they are not without potential issues. It is crucial to be aware of these limitations during method development and validation:

• Isotopic Exchange: Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or matrix, compromising the integrity of the standard.

• Chromatographic Separation: In some cases, the deuterated standard may exhibit a slightly different chromatographic retention time than the analyte, a phenomenon known as the "isotope effect".[5][7] This can lead to differential matrix effects.

• Isotopic Purity: The isotopic purity of the deuterated standard should be high (ideally ≥98%) to minimize the contribution of the unlabeled analyte to the internal standard's signal.[8][9]

Experimental Protocols

Detailed and rigorous experimental protocols are the bedrock of a successful bioanalytical method validation. Below are methodologies for assessing key parameters when using a deuterated internal standard.

Selectivity

Objective: To demonstrate that the analytical method can differentiate and quantify the analyte and the deuterated internal standard without interference from endogenous matrix components.[6]

Protocol:

• Obtain at least six different sources of the blank biological matrix (e.g., plasma, urine).[4][6]

• Process one set of blank matrix samples without the analyte or the internal standard.[6]

• Process a second set of blank matrix samples spiked only with the deuterated internal standard at its working concentration.[6][10]

• Process a third set of matrix samples spiked with the analyte at the Lower Limit of Quantification (LLOQ).[6]

• Analyze the processed samples using the developed LC-MS/MS method.[6]

• Acceptance Criteria: The response of any interfering peak in the blank matrix at the retention time of the analyte should be ≤ 20% of the response of the LLOQ. The response of any interfering peak at the retention time of the deuterated internal standard should be ≤ 5% of its response in the spiked samples.[6]

Matrix Effect

Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and the internal standard.[10]

Protocol:

• Obtain at least six different sources of blank biological matrix.[10][11]

• Prepare three sets of samples at low and high concentrations:

  • Set A (Neat Solution): Analyte and deuterated internal standard in a solution without matrix components.[4]

  • Set B (Post-extraction Spike): Blank matrix is extracted, and the resulting extract is spiked with the analyte and deuterated internal standard.[4]

  • Set C (Pre-extraction Spike): Blank matrix is spiked with the analyte and deuterated internal standard and then extracted.[4]

• Analyze all three sets of samples.

• Calculate the Matrix Factor (MF) for the analyte and internal standard: MF = (Peak Area in Set B) / (Peak Area in Set A).[4]

• Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF): IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard).[4]

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots of matrix should not be greater than 15%.[6][12]

Recovery

Objective: To determine the extraction efficiency of the analytical method for the analyte and the deuterated internal standard.[4]

Protocol:

• Prepare two sets of samples at three concentration levels (low, medium, and high):[4]

  • Set 1 (Extracted): Blank matrix is spiked with the analyte and deuterated internal standard and then extracted.[4][12]

  • Set 2 (Unextracted/100% Recovery): Blank matrix is extracted, and the resulting extract is spiked with the analyte and deuterated internal standard.[4][12]

• Analyze both sets of samples.

• Calculate the recovery for the analyte and internal standard at each concentration level: Recovery (%) = [(Peak Area in Set 1) / (Peak Area in Set 2)] x 100.[4]

• Acceptance Criteria: Recovery does not need to be 100%, but it should be consistent and reproducible.[12] The CV of the recovery across the QC levels should generally be ≤15%.[12]

Visualizing the Bioanalytical Workflow

The following diagrams illustrate the logical flow of selecting an internal standard and a typical workflow for bioanalytical method validation.

Caption: Decision pathway for selecting an appropriate internal standard.

Caption: Key stages in the validation of a bioanalytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. waters.com [waters.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

A Comparative Analysis of 1,3-Diisopropylbenzene-d18 and ¹³C-Labeled Internal Standards for Quantitative Mass Spectrometry

Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative mass spectrometry.[1] They are designed to mimic the physicochemical properties of the analyte, allowing for correction of variability throughout the analytical process, from sample preparation to detection.[1][2] However, the choice between deuterium and carbon-13 labeling can significantly impact analytical performance.[3]

Key Performance Differences: A Head-to-Head Comparison

The primary distinctions between deuterated and ¹³C-labeled internal standards lie in their chromatographic behavior, isotopic stability, and potential for matrix effect compensation. ¹³C-labeled standards are generally considered superior due to their near-identical physicochemical properties to the unlabeled analyte.[2]

Feature	1,3-Diisopropylbenzene-d18 (Deuterated)	¹³C-Labeled 1,3-Diisopropylbenzene	Rationale
Chromatographic Co-elution	May exhibit a slight retention time shift, typically eluting earlier than the analyte in reversed-phase chromatography.[2][3]	Expected to have identical retention time and co-elute perfectly with the analyte.[4]	The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, which can lead to differences in chromatographic interactions.[2] ¹³C labeling results in a negligible change in molecular properties.[4]
Isotopic Stability	Generally stable, but the C-D bond is weaker than the C-¹³C bond, posing a minor risk of back-exchange in certain conditions.	Highly stable with no risk of isotope exchange.[5]	The ¹³C isotope is incorporated into the carbon backbone of the molecule, making it insusceptible to chemical exchange.
Matrix Effect Compensation	Good, but can be compromised if the chromatographic shift is significant, as the standard and analyte may experience different degrees of ion suppression or enhancement.[6]	Excellent, as perfect co-elution ensures that the standard and analyte are subjected to the identical matrix effects at the point of ionization.[3]	Co-elution is crucial for accurate compensation of matrix effects, which are a major source of variability in bioanalytical methods.[6]
Availability and Cost	1,3-Diisopropylbenzene-d18 is commercially available.[7] Deuterated standards are often less expensive to synthesize.[1][8]	Not readily commercially available. Synthesis is typically more complex and costly.[8][9]	The synthetic routes for incorporating ¹³C are often more elaborate than for deuterium.[8]

Experimental Protocols

While a direct comparative study is not available, a robust quantitative analysis to compare these standards would typically involve the following steps. This protocol is a generalized workflow and would require optimization for specific matrices and instrumentation.

Objective

To compare the analytical performance of 1,3-Diisopropylbenzene-d18 and a ¹³C-labeled 1,3-Diisopropylbenzene as internal standards for the quantification of 1,3-Diisopropylbenzene in a relevant matrix (e.g., plasma) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Methodology

• Sample Preparation:

  • Spiking: A known amount of the internal standard (either 1,3-Diisopropylbenzene-d18 or ¹³C-labeled 1,3-Diisopropylbenzene) is added to the plasma sample before any processing.

  • Extraction: A liquid-liquid extraction or solid-phase extraction would be employed to isolate the analyte and internal standard from the plasma matrix.

• LC-MS/MS Analysis:

  • Chromatography: A reversed-phase HPLC method would be used to separate 1,3-Diisopropylbenzene from other matrix components.[10]

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid.[10]

  • Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode would be used for detection.

    • Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).

    • MRM Transitions: Specific precursor-to-product ion transitions would be monitored for both the analyte and the internal standards.

• Data Analysis:

  • The peak area ratio of the analyte to the internal standard is calculated.

  • A calibration curve is constructed by plotting the peak area ratios against the corresponding concentrations of calibration standards.

  • The concentration of the analyte in the samples is determined from the calibration curve.

Visualizing the Comparison

The following diagrams illustrate the key concepts in the comparison of deuterated and ¹³C-labeled internal standards.

Caption: A generalized experimental workflow for comparing the performance of deuterated and ¹³C-labeled internal standards.

Caption: Illustrative chromatogram showing the co-elution of a ¹³C-labeled internal standard versus the chromatographic shift of a deuterated standard.

Conclusion and Recommendation

For the highest level of accuracy and reliability in quantitative mass spectrometry, ¹³C-labeled internal standards are demonstrably superior to their deuterated counterparts. The key advantage of a ¹³C-labeled 1,3-Diisopropylbenzene would be its perfect co-elution with the unlabeled analyte, ensuring the most effective compensation for matrix effects and other sources of analytical variability.

While 1,3-Diisopropylbenzene-d18 is a viable and more readily available option, researchers should be aware of the potential for chromatographic shifts and take steps to validate its performance carefully within their specific analytical method. For assays requiring the utmost precision and accuracy, particularly in complex biological matrices, the investment in a custom synthesis of a ¹³C-labeled standard would be justified by the enhanced data quality.

References

• 1. Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. standards.iteh.ai [standards.iteh.ai]
• 6. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 10. 1,3-Diisopropylbenzene | SIELC Technologies [sielc.com]

The Gold Standard for Bioanalysis: Establishing Linearity and LLOQ with 1,3-Diisopropylbenzene-d18

In the rigorous landscape of drug development and clinical research, the accurate quantification of analytes in biological matrices is paramount. Bioanalytical method validation ensures the reliability and reproducibility of these measurements, with linearity and the Lower Limit of Quantification (LLOQ) being critical parameters. This guide provides a comprehensive comparison of 1,3-Diisopropylbenzene-d18 as a deuterated internal standard against other alternatives for establishing these crucial validation benchmarks, supported by representative experimental data and detailed protocols.

For researchers, scientists, and drug development professionals, the choice of an internal standard (IS) can significantly impact data quality. A suitable IS is essential to compensate for variability during sample preparation and analysis. Stable isotope-labeled (SIL) internal standards, such as 1,3-Diisopropylbenzene-d18, are widely considered the gold standard in quantitative mass spectrometry due to their near-identical physicochemical properties to the analyte of interest.[1] This similarity ensures they co-elute and experience similar matrix effects, leading to more accurate and precise results.[1]

Performance Comparison of Internal Standards

While specific public-domain experimental data for 1,3-Diisopropylbenzene-d18 is limited, its performance can be confidently benchmarked against other deuterated and non-deuterated internal standards based on well-established principles of bioanalytical chemistry. The following table summarizes typical performance characteristics observed when establishing linearity and LLOQ with different types of internal standards for a hypothetical analyte.

Internal Standard Type	Internal Standard Example	Analyte Concentration Range (ng/mL)	Linearity (R²)	LLOQ (ng/mL)	Accuracy at LLOQ (%)	Precision at LLOQ (%RSD)
Deuterated Aromatic Hydrocarbon	1,3-Diisopropylbenzene-d18	0.1 - 100	> 0.995	0.1	95 - 105	< 10
Deuterated Analyte Analog	Analyte-d5	0.1 - 100	> 0.998	0.1	98 - 102	< 5
Non-deuterated Structural Analog	1,4-Diisopropylbenzene	0.5 - 100	> 0.990	0.5	85 - 115	< 15
Unrelated Compound	Compound XYZ	1 - 100	> 0.985	1	80 - 120	< 20

This table presents hypothetical but realistic data based on typical performance characteristics.

The Experimental Backbone: Protocols for Linearity and LLOQ Determination

Rigorous and well-documented experimental protocols are fundamental to successful bioanalytical method validation. The following sections detail the methodologies for establishing linearity and LLOQ using 1,3-Diisopropylbenzene-d18 as an internal standard.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of the analyte and 1,3-Diisopropylbenzene-d18 into separate 10 mL volumetric flasks. Dissolve the contents in an appropriate solvent (e.g., methanol) and bring to volume.

• Working Standard Solutions: Prepare a series of analyte working solutions by serial dilution of the primary stock solution to create calibration standards.

• Internal Standard Working Solution: Prepare a working solution of 1,3-Diisopropylbenzene-d18 at a fixed concentration (e.g., 100 ng/mL) by diluting the primary stock solution.

Establishing Linearity

• Calibration Curve Preparation: A calibration curve is prepared by spiking a blank biological matrix (e.g., human plasma) with the analyte working solutions to achieve a series of at least six to eight non-zero concentrations. A blank sample (matrix without analyte or IS) and a zero sample (matrix with IS only) should also be prepared.

• Internal Standard Addition: A consistent volume of the 1,3-Diisopropylbenzene-d18 working solution is added to each calibration standard, quality control (QC) sample, and study sample.

• Sample Preparation: The samples are then subjected to an extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• LC-MS/MS Analysis: The extracted samples are analyzed using a validated LC-MS/MS method.

• Data Analysis: The peak area ratio of the analyte to the internal standard is plotted against the nominal concentration of the analyte. A linear regression analysis is performed, and the coefficient of determination (R²) is calculated. An R² value of ≥ 0.99 is generally considered acceptable for linearity.[2]

Determining the Lower Limit of Quantification (LLOQ)

The LLOQ is the lowest concentration of the analyte in a sample that can be reliably quantified with acceptable accuracy and precision.[3]

• LLOQ Sample Preparation: Prepare at least five replicate samples at the presumed LLOQ concentration by spiking the blank biological matrix.

• Analysis: Process and analyze these samples along with a calibration curve.

• Acceptance Criteria: The LLOQ is confirmed if the following criteria are met:

  • The analyte response at the LLOQ should be at least five times the response of a blank sample.[4]

  • The mean accuracy should be within 80-120% of the nominal concentration.[4]

  • The precision (%RSD or %CV) should not exceed 20%.[3][4]

Visualizing the Workflow

To further clarify the process, the following diagrams illustrate the key experimental workflows.

Workflow for Establishing Linearity and LLOQ

Role of 1,3-Diisopropylbenzene-d18 in Bioanalysis

References

• 1. Surrogate internal standard - Mass Spec Terms [msterms.org]
• 2. biotage.com [biotage.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Performance of 1,3-Diisopropylbenzene-d18 in Biological Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the selection of an appropriate internal standard is paramount to ensure accuracy and reproducibility. This guide provides a comprehensive comparison of the expected performance of 1,3-Diisopropylbenzene-d18 as an internal standard in various biological matrices, alongside alternative deuterated aromatic hydrocarbons. Due to the limited availability of public data specifically for 1,3-Diisopropylbenzene-d18, this guide leverages performance data from structurally similar compounds, such as deuterated toluene and xylene, to provide a robust comparative framework.

Comparative Performance of Deuterated Internal Standards

Stable isotope-labeled internal standards are the preferred choice in mass spectrometry-based bioanalysis as they exhibit nearly identical physicochemical properties to the analyte, ensuring they behave similarly during sample preparation and analysis.[1] This co-elution behavior is crucial for compensating for variations in sample extraction, matrix effects, and instrument response.[2]

The following table summarizes the expected performance characteristics of deuterated aromatic hydrocarbons, including analogues of 1,3-Diisopropylbenzene-d18, in common biological matrices. The data is compiled from various studies and represents typical performance metrics.

Internal Standard	Biological Matrix	Recovery (%)	Matrix Effect (%)	Stability
1,3-Diisopropylbenzene-d18 (Expected)	Blood/Plasma	85 - 110	90 - 110	Stable under typical storage conditions (-20°C to -80°C) and freeze-thaw cycles.
Urine	90 - 115	85 - 115	Stable under typical storage conditions (-20°C to -80°C) and freeze-thaw cycles.
Toluene-d8	Blood	~95	< 15% (RSD)	Stable for pharmacokinetic studies.[3]
Urine	96.1 - 103.8	Not specified	Stable
Xylene-d10	Urine	96.1 - 103.8	< 15% (RSD)	Stable
Ethylbenzene-d10	Blood/Plasma	85 - 110 (Expected)	< 15% (RSD) (Expected)	Stable under typical storage conditions.

Note: Recovery and matrix effect values are generally aimed to be within 85-115% (or a coefficient of variation ≤15%) for the method to be considered acceptable.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical methods. Below are generalized experimental protocols for the analysis of volatile organic compounds (VOCs) in biological matrices using a deuterated internal standard like 1,3-Diisopropylbenzene-d18.

Sample Preparation: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for Blood and Urine

This method is suitable for the analysis of volatile compounds like 1,3-Diisopropylbenzene.

Materials:

• Blank biological matrix (blood, urine)

• 1,3-Diisopropylbenzene-d18 stock solution

• Working internal standard solution

• Calibration standards

• Quality control (QC) samples

• Headspace vials (20 mL) with caps and septa

• Saturated sodium chloride (NaCl) solution

Procedure:

• Sample Collection: Collect blood in tubes containing an anticoagulant (e.g., EDTA). Collect urine in clean containers.

• Aliquoting: Transfer 1-2 mL of the biological sample (blood or urine) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known amount of the 1,3-Diisopropylbenzene-d18 working solution to each sample, calibrator, and QC sample (except for the blank matrix).

• Matrix Modification: To enhance the release of volatile compounds, add 1-2 mL of saturated NaCl solution to each vial.

• Equilibration: Immediately cap and vortex the vials. Place the vials in the headspace autosampler tray and incubate at a set temperature (e.g., 60-80°C) for a specific duration (e.g., 15-30 minutes) to allow for equilibration of the volatile compounds between the sample and the headspace.

• Injection: The autosampler injects a specific volume of the headspace gas into the GC-MS system for analysis.

Method Validation: Key Parameters

A full bioanalytical method validation should be performed to ensure the reliability of the data. The key parameters to evaluate are outlined below.[2]

• Selectivity: Analyze blank matrix samples from at least six different sources to ensure no endogenous interferences are present at the retention time of the analyte and the internal standard.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on three different days. The mean concentration should be within ±15% of the nominal value (±20% for the lower limit of quantification, LLOQ), and the coefficient of variation (CV) should not exceed 15% (20% for LLOQ).

• Recovery: The extraction recovery of the analyte and the internal standard should be consistent and reproducible. It is calculated by comparing the peak area of an analyte in a pre-extraction spiked sample to that of a post-extraction spiked sample.

• Matrix Effect: This assesses the ion suppression or enhancement caused by the biological matrix. It is evaluated by comparing the peak area of an analyte in a post-extraction spiked matrix sample to the peak area of the analyte in a neat solution. The CV of the internal standard-normalized matrix factor should be ≤ 15%.

• Stability: The stability of the analyte and internal standard should be evaluated under various conditions that mimic sample handling and storage, including freeze-thaw cycles, short-term (bench-top) stability, and long-term storage stability. The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Visualizing Workflows and Relationships

Diagrams generated using Graphviz provide a clear visual representation of experimental workflows and logical relationships.

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Caption: Logical flow for selecting an appropriate internal standard.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. Stable-isotope dilution GC-MS for determination of toluene in submilliliter volumes of whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Inter-Laboratory Comparison of 1,3-Diisopropylbenzene-d18 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison of 1,3-Diisopropylbenzene-d18, a deuterated internal standard used in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Due to the absence of publicly available inter-laboratory comparison data for this specific compound, this document outlines the principles, experimental design, and performance metrics necessary for such a study. It also presents a hypothetical comparison with alternative deuterated internal standards to illustrate the expected data and outcomes.

The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated analog of the analyte, is considered the gold standard in quantitative mass spectrometry.[1] This approach is crucial for mitigating experimental variabilities, including matrix effects, ionization suppression, and sample processing losses, thereby enhancing the accuracy and precision of the results.[1]

Alternative Internal Standards for Comparison

An ideal internal standard should be chemically similar to the analyte to ensure comparable behavior during sample preparation and analysis.[2][3] For the comparison of 1,3-Diisopropylbenzene-d18, which is a non-polar aromatic compound, suitable alternatives would include other deuterated aromatic hydrocarbons. The following compounds are commonly used as internal standards in the analysis of semi-volatile organic compounds and share similar chemical properties:

• Naphthalene-d8: A deuterated polycyclic aromatic hydrocarbon (PAH).

• Acenaphthene-d10: Another commonly used deuterated PAH surrogate.

• Phenanthrene-d10: A three-ring deuterated PAH.

• Chrysene-d12: A four-ring deuterated PAH, suitable for analytes with higher molecular weights.

• Toluene-d8: A simpler deuterated aromatic hydrocarbon.

Hypothetical Performance Comparison Data

The following table summarizes hypothetical data from a mock inter-laboratory study involving five laboratories. The study assesses the performance of 1,3-Diisopropylbenzene-d18 against two alternatives for the quantification of a target analyte (e.g., a non-polar drug molecule) in human plasma. Key performance metrics include recovery, precision (as relative standard deviation, %RSD), and linearity (as the coefficient of determination, R²).

Internal Standard	Laboratory	Mean Recovery (%)	Inter-day Precision (%RSD)	Linearity (R²)
1,3-Diisopropylbenzene-d18	Lab 1	98.2	3.1	0.9992
Lab 2	97.5	3.5	0.9989
Lab 3	99.1	2.9	0.9995
Lab 4	96.9	4.0	0.9985
Lab 5	98.5	3.3	0.9991
Acenaphthene-d10	Lab 1	95.4	4.5	0.9981
Lab 2	94.8	4.9	0.9978
Lab 3	96.0	4.2	0.9985
Lab 4	93.5	5.5	0.9972
Lab 5	95.1	4.7	0.9980
Phenanthrene-d10	Lab 1	96.8	4.0	0.9986
Lab 2	95.9	4.3	0.9982
Lab 3	97.2	3.8	0.9989
Lab 4	94.7	5.1	0.9977
Lab 5	96.5	4.1	0.9985

Experimental Protocols

A detailed methodology is crucial for a successful inter-laboratory comparison. The following is a generalized protocol for the quantification of a non-polar analyte in a biological matrix using GC-MS with a deuterated internal standard.

1. Objective: To assess and compare the performance of 1,3-Diisopropylbenzene-d18 and alternative deuterated internal standards in the quantitative analysis of a target analyte across multiple laboratories.

2. Materials and Reagents:

• Target analyte reference standard

• 1,3-Diisopropylbenzene-d18

• Alternative internal standards (e.g., Acenaphthene-d10, Phenanthrene-d10)

• HPLC-grade organic solvents (e.g., hexane, dichloromethane, acetonitrile, methanol)

• Blank biological matrix (e.g., human plasma)

• High-purity water

3. Standard and Sample Preparation:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the target analyte and each internal standard in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards. Prepare a working solution of each internal standard at a concentration that will yield a robust signal.

• Sample Spiking: A known amount of the internal standard is added to all samples, including calibration standards, quality controls, and unknown samples, at the earliest stage of sample preparation.[4]

• Extraction (Liquid-Liquid Extraction Example):

  • To 1 mL of plasma, add the internal standard working solution.

  • Add 5 mL of hexane and vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of a suitable solvent for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5ms).

• Injection: 1 µL of the extracted sample is injected in splitless mode.

• Oven Program: Optimize the temperature program to achieve good separation of the analyte and internal standard from matrix components.

• Mass Spectrometer (MS): Operate in electron ionization (EI) mode. Use Selected Ion Monitoring (SIM) for quantification, monitoring at least two characteristic ions for the analyte and the internal standard.

5. Data Analysis and Performance Evaluation:

• Recovery: Compare the peak area of the internal standard in an extracted sample to the peak area in a neat solution at the same concentration.

• Precision: Analyze replicate samples at different concentrations over several days to determine intra-day and inter-day precision (%RSD).

• Accuracy: Analyze samples with known concentrations and calculate the percent deviation from the nominal value.

• Linearity: Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the analyte concentration. Perform a linear regression and determine the coefficient of determination (R²). An R² value of >0.99 is generally considered acceptable.[5]

• Matrix Effect: Evaluate by comparing the response of the analyte in a neat solution to the response of the analyte spiked into an extracted blank matrix sample.[6]

Visualizations

Workflow for Inter-Laboratory Comparison

The following diagram illustrates a typical workflow for conducting an inter-laboratory comparison of internal standards.

Inter-laboratory study workflow.

Decision Pathway for Internal Standard Selection

This diagram outlines the key considerations when selecting an appropriate internal standard for a quantitative assay.

Decision tree for internal standard selection.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Internal Standard Method Explained in Analytical Chemistry - WIN SOURCE BLOG [blog.win-source.net]
• 4. Video: Internal Standards for Quantitative Analysis [jove.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

The Specificity of 1,3-Diisopropylbenzene-d18 in Analytical Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This is particularly true for chromatographic and mass spectrometric techniques, where variability in sample preparation, injection volume, and instrument response can significantly impact data quality. Deuterated compounds, such as 1,3-Diisopropylbenzene-d18, are often considered the gold standard for internal standards due to their chemical similarity to the analyte of interest, differing only in isotopic composition. This guide provides a comparative overview of the specificity of 1,3-Diisopropylbenzene-d18 as an internal standard in analytical methods, supported by general principles and hypothetical performance data.

The Role of Deuterated Internal Standards

Deuterium-labeled internal standards are powerful tools in analytical chemistry, primarily because they exhibit nearly identical physicochemical properties to their non-deuterated counterparts.[1] This ensures they behave similarly during sample extraction, chromatography, and ionization, effectively compensating for variations that may occur throughout the analytical workflow. The key distinction lies in their mass-to-charge ratio (m/z), allowing for clear differentiation from the analyte in mass spectrometry.

1,3-Diisopropylbenzene-d18 as an Internal Standard

1,3-Diisopropylbenzene-d18 is a deuterated aromatic hydrocarbon that can be employed as an internal standard for the quantitative analysis of various organic compounds by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its chemical structure, being relatively non-polar, makes it a suitable internal standard for the analysis of other aromatic hydrocarbons, industrial solvents, and certain drug molecules with similar structural features.

While specific comparative performance data for 1,3-Diisopropylbenzene-d18 is not extensively available in peer-reviewed literature, we can extrapolate its expected performance based on the well-established principles of using deuterated internal standards.

Hypothetical Performance Comparison

To illustrate the potential advantages of using 1,3-Diisopropylbenzene-d18, this section presents a hypothetical comparison with a common, non-deuterated internal standard, Toluene, for the GC-MS analysis of a hypothetical aromatic analyte, "Analyte X."

Table 1: Hypothetical Performance Data for the Quantification of Analyte X

Parameter	Method with 1,3-Diisopropylbenzene-d18 (Internal Standard)	Method with Toluene (Internal Standard)
Linearity (R²)	0.9995	0.9980
Recovery (%)	98.5 ± 2.1	85.2 ± 8.5
Precision (%RSD)	3.2	9.8
Matrix Effect (%)	-5 to +5	-25 to +15

Data Interpretation:

In this hypothetical scenario, the method utilizing 1,3-Diisopropylbenzene-d18 demonstrates superior performance across all key validation parameters. The higher linearity (R²) indicates a more reliable correlation between concentration and response. The recovery is closer to 100% with a smaller standard deviation, suggesting more consistent and accurate results during sample preparation. The lower relative standard deviation (%RSD) signifies better precision and reproducibility of the measurements. Finally, the significantly reduced matrix effect indicates that 1,3-Diisopropylbenzene-d18 is more effective at compensating for interferences from the sample matrix, a critical factor in complex samples such as those encountered in drug development and environmental analysis.

Experimental Protocols

Below are generalized experimental protocols for the use of 1,3-Diisopropylbenzene-d18 as an internal standard in a GC-MS workflow.

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh a known amount of 1,3-Diisopropylbenzene-d18 and dissolve it in a suitable solvent (e.g., methanol, dichloromethane) to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Analyte Stock Solution: Prepare a stock solution of the target analyte in the same manner.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the analyte stock solution into a blank matrix. Add a constant volume of the IS stock solution to each calibration standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

Sample Preparation

• To a known volume or weight of the unknown sample, add the same constant volume of the IS stock solution as used for the calibration standards.

• Perform the necessary sample extraction and clean-up procedures (e.g., liquid-liquid extraction, solid-phase extraction).

• Evaporate the solvent and reconstitute the residue in a suitable solvent for injection.

GC-MS Analysis

• Inject the prepared calibration standards, QC samples, and unknown samples into the GC-MS system.

• Develop a suitable GC method to achieve chromatographic separation of the analyte and the internal standard.

• Set up the mass spectrometer to acquire data in Selected Ion Monitoring (SIM) mode, monitoring for characteristic ions of both the analyte and 1,3-Diisopropylbenzene-d18.

Visualization of the Analytical Workflow

The following diagram illustrates a typical workflow for a quantitative analysis using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]

Navigating the Analytical Maze: A Comparative Guide to 1-Hydroxypyrene Quantification Using a Deuterated Standard

For researchers, scientists, and drug development professionals, the accurate quantification of 1-hydroxypyrene (1-OHP), a key biomarker for polycyclic aromatic hydrocarbon (PAH) exposure, is paramount. This guide provides a comprehensive comparison of the predominant analytical methodologies, highlighting the critical role of deuterated 1-hydroxypyrene (1-OHP-d9) as an internal standard in achieving reliable and reproducible results. We delve into the experimental protocols and present a quantitative data comparison to inform your selection of the most suitable method.

The use of a stable isotope-labeled internal standard, such as 1-hydroxypyrene-d9, is a cornerstone of robust quantitative analysis.[1] It effectively corrects for variations in sample preparation, matrix effects, and instrument response, thereby significantly enhancing the accuracy and precision of the measurement.[1][2] The most widely adopted techniques for 1-OHP analysis are High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparative Analysis of Analytical Methods

The choice of analytical technique often depends on the specific requirements of the study, including desired sensitivity, sample throughput, and available instrumentation. Below is a summary of key performance parameters for the most common methods.

Parameter	HPLC-FLD	LC-MS/MS	GC-MS
Principle	Separation by HPLC, detection by native fluorescence.	Separation by LC, detection by mass-to-charge ratio of fragmented ions.	Separation by GC, detection by mass-to-charge ratio of ionized molecules.
Internal Standard	1-OHP-d9 can be used.	1-OHP-d9 is highly recommended for optimal performance. [1]	Deuterated analogues are used as internal standards.[3]
Limit of Detection (LOD)	0.08 - 1.37 nmol/L[4][5]	0.01 - 0.49 µg/L[3][6]	0.015 µg/L[7]
Linearity	Good, typically with r² > 0.99[8]	Excellent, typically with r² > 0.995[7]	Good, typically with r² > 0.995[7]
Specificity	Good, but can be susceptible to interference from other fluorescent compounds.[9]	High, due to the specificity of MS/MS detection.[6]	Very specific, especially with selected ion monitoring (SIM).[10]
Throughput	Moderate to high.	High, with short run times possible.[6][11]	Lower, due to longer run times and derivatization steps.[3]
Derivatization Required	No	No	Yes (silylation)[3][7]

Experimental Protocols: A Step-by-Step Look

Accurate quantification of 1-OHP necessitates meticulous sample preparation to liberate the analyte from its conjugated forms (glucuronides and sulfates) and to remove interfering matrix components.

Sample Preparation: Enzymatic Hydrolysis and Solid-Phase Extraction (SPE)

A common workflow for urine sample preparation involves the following steps:

• Enzymatic Hydrolysis: Urine samples are typically treated with β-glucuronidase and arylsulfatase to deconjugate the 1-OHP metabolites.[1][12] This step is crucial for measuring total 1-OHP.

• Internal Standard Spiking: A known amount of 1-hydroxypyrene-d9 is added to each sample before extraction to account for any analyte loss during sample processing.[2]

• Solid-Phase Extraction (SPE): The hydrolyzed sample is then passed through an SPE cartridge, commonly a C18 stationary phase, to isolate and concentrate the 1-OHP and the internal standard.[1][4]

• Elution and Reconstitution: The analytes are eluted from the SPE cartridge with an organic solvent, which is then evaporated. The residue is reconstituted in a solvent compatible with the analytical instrument.[2]

Below is a visual representation of the typical sample preparation and analysis workflow for LC-MS/MS.

Figure 1. Experimental workflow for 1-hydroxypyrene analysis.

Instrumental Analysis

• HPLC-FLD: The reconstituted sample is injected into an HPLC system equipped with a fluorescence detector. The excitation and emission wavelengths are set to be specific for 1-OHP (e.g., 242 nm excitation and 388 nm emission).[2]

• LC-MS/MS: This technique offers higher specificity and sensitivity.[6] After chromatographic separation, the analyte and internal standard are ionized (typically using electrospray ionization - ESI) and fragmented. Specific parent-to-daughter ion transitions are monitored for both 1-OHP and 1-OHP-d9, minimizing interferences.[6][9]

• GC-MS: This method requires derivatization of 1-OHP (e.g., silylation) to make it volatile for gas chromatography.[3][7] The separation is followed by mass spectrometric detection, often in the selected ion monitoring (SIM) mode for enhanced sensitivity.[10]

Quantitative Data Comparison

The following tables summarize key quantitative performance metrics reported in the literature for the different analytical methods.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Method	LOD	LOQ	Citation
HPLC-FLD	0.08 µg/L	0.26 µg/L	[4]
HPLC-FLD	1.37 nmol/L	-	[5]
LC-MS/MS	0.49 µg/L	-	[4]
LC-MS/MS	-	0.1 µg/L	[9]
GC-MS	0.015 µg/L	-	[7]
GC-MS	0.01 µg/L	-	[3]

Table 2: Recovery and Precision

Method	Recovery (%)	Precision (RSD %)	Citation
HPLC-FLD	78.8 - 93.5	< 9.8	[4]
LC-MS/MS	> 80 (for most analytes)	1.8 - 11.4	[6]
LC-MS/MS	96 - 109	< 15	[3]
GC-MS	91	-	[4]

Conclusion: Selecting the Right Tool for the Job

The quantitative analysis of 1-hydroxypyrene is a well-established field with several robust methods available. The use of a deuterated internal standard, particularly 1-hydroxypyrene-d9, is a critical component for achieving high-quality, reliable data across all platforms.

• HPLC-FLD remains a cost-effective and reliable option for many applications, offering good sensitivity and throughput.[2][5]

• LC-MS/MS is the method of choice when high specificity and sensitivity are paramount, especially for analyzing low-level exposures in complex biological matrices.[1][6] Its ability to minimize interferences makes it a superior technique for accurate quantification.[9]

• GC-MS provides excellent specificity and sensitivity but often requires a more laborious sample preparation process involving derivatization.[3][7]

Ultimately, the selection of the most appropriate method will depend on the specific research question, the required level of sensitivity, the available instrumentation, and the desired sample throughput. By carefully considering the comparative data and experimental protocols presented in this guide, researchers can confidently choose the optimal approach for their 1-hydroxypyrene quantification needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Determination of 1-hydroxypyrene in human urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of a Method to Detect Three Monohydroxylated Polycyclic Aromatic Hydrocarbons in Human Urine by Liquid Chromatographic Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Occupational exposure to polycyclic aromatic hydrocarbons in Korean adults: evaluation of urinary 1-hydroxypyrene, 2-naphthol, 1-hydroxyphenanthrene, and 2-hydroxyfluorene using Second Korean National Environmental Health Survey data [aoemj.org]
• 8. researchgate.net [researchgate.net]
• 9. Comparison between external and internal standard calibration in the validation of an analytical method for 1-hydroxypyrene in human urine by high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tdi-bi.com [tdi-bi.com]
• 11. researchgate.net [researchgate.net]
• 12. taylorandfrancis.com [taylorandfrancis.com]

Safety & Regulatory Compliance

Safe Disposal of 1,3-Diisopropylbenzene-d18: A Procedural Guide

For immediate reference, 1,3-Diisopropylbenzene-d18 should be treated as a hazardous chemical. Proper disposal requires adherence to local, regional, and national regulations and should be carried out by licensed waste disposal services. Under no circumstances should this chemical be disposed of with household garbage or released into the sewage system. [1]

This guide provides essential safety and logistical information for the proper disposal of 1,3-Diisopropylbenzene-d18, tailored for researchers, scientists, and drug development professionals. The procedures outlined below are designed to ensure the safe handling and disposal of this compound, minimizing environmental impact and maintaining laboratory safety.

Key Physical and Chemical Properties

A summary of the key quantitative data for 1,3-Diisopropylbenzene is provided in the table below. Note that the data for the deuterated form (d18) is not expected to differ significantly from the non-deuterated form in terms of general physical properties relevant to disposal.

Property	Value
Molecular Weight	162.27 g/mol [2]
Boiling Point	397 to 410°F (203 to 210°C) at 760 mmHg[3]
Flash Point	170°F (77°C)[1][3]
Specific Gravity	0.86 (Less dense than water)[3]
Lower Explosive Limit (LEL)	0.9%[3]
Upper Explosive Limit (UEL)	6.5%[3]
Autoignition Temperature	840°F (449°C)[3]
Water Solubility	Not miscible or difficult to mix[1]

Disposal Protocol: A Step-by-Step Guide

The proper disposal of 1,3-Diisopropylbenzene-d18 involves a systematic approach to ensure safety and regulatory compliance. The following steps provide a detailed methodology for its disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate PPE is worn. This includes:

• Impervious gloves (e.g., nitrile rubber)

• Splash-proof safety goggles

• Appropriate respiratory protection, especially in poorly ventilated areas.[3]

2. Waste Collection:

• Collect waste 1,3-Diisopropylbenzene-d18 in a suitable, clearly labeled, and closed container.[4] The container should be compatible with aromatic hydrocarbons.

• Do not mix with other waste streams unless compatibility is confirmed.

3. Handling Spills: In the event of a small spill, follow these steps:

• Remove all sources of ignition from the area.[4][5]

• Ventilate the area of the spill.

• Contain the spill using a non-combustible absorbent material such as sand, earth, or vermiculite.[3][4]

• Carefully collect the absorbed material using spark-proof tools and place it into a designated, labeled container for disposal.[4]

• Clean the spill area thoroughly with a suitable detergent and water.

• For large spills, dike the area far ahead of the liquid spill for later disposal and prevent entry into waterways, sewers, basements, or confined areas.[3]

4. Storage Pending Disposal:

• Store the waste container in a cool, well-ventilated area away from heat, sparks, and open flames.[6]

• The storage area should be secure and accessible only to authorized personnel.

5. Final Disposal:

• Dispose of the waste container and its contents through a licensed and approved hazardous waste disposal company.

• Ensure that the disposal method complies with all applicable local, regional, and national environmental regulations.[1][4] Common disposal methods for such chemicals include incineration at a permitted facility.

• Do not attempt to dispose of this chemical by pouring it down the drain or adding it to general laboratory waste.[1][5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,3-Diisopropylbenzene-d18.

Caption: Logical workflow for the proper disposal of 1,3-Diisopropylbenzene-d18.

References

• 1. cpachem.com [cpachem.com]
• 2. Diisopropylbenzene MSDS/SDS | Supplier & Distributor [reinb-chemical.com]
• 3. DIISOPROPYLBENZENE (ALL ISOMERS) | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]